N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

• CAS: 42774-15-2

Core Science & Biosynthesis

An In-depth Technical Guide to N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide: A Multifunctional Stabilizer for High-Performance Polymers

Abstract

This technical guide provides a comprehensive overview of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (CAS No. 42774-15-2), a high-performance additive widely recognized for its role as a multifunctional stabilizer in polymers. This document, intended for researchers, scientists, and professionals in polymer science and drug development, delves into the compound's chemical identity, core mechanism of action as a Hindered Amine Light Stabilizer (HALS), synthesis, and analytical characterization. We will explore its significant contributions to the durability and processing of polyamides and other engineering plastics, offering field-proven insights into its application. While its primary utility is firmly established in materials science, this guide will maintain a broad scientific perspective.

Introduction: Beyond Conventional Stabilization

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, commercially known under trade names such as Nylostab® S-EED®, is a state-of-the-art additive designed to protect polymeric materials from degradation induced by light and heat.[1] Its unique molecular architecture, which combines two sterically hindered piperidinyl moieties with a rigid isophthalamide backbone, imparts a suite of functionalities that extend beyond simple UV absorption.[1] This structure is intentionally designed for high compatibility and low volatility, particularly in demanding, high-temperature processing environments typical for engineering plastics like polyamides (nylons) and polyethylene terephthalate (PET).[2][3]

Unlike conventional UV absorbers that function by filtering damaging radiation, this compound operates as a radical scavenger, actively interrupting the auto-oxidative degradation cycle. This mechanism not only provides superior long-term stability but also enhances the polymer's intrinsic processability, leading to improved manufacturing efficiency and end-product quality, such as reduced filament breakage during fiber spinning.[2][4]

Physicochemical and Structural Properties

The compound is a white to off-white crystalline powder, a physical form that facilitates its handling and incorporation into polymer matrices.[3][5] Its high melting point and low volatility are critical attributes that ensure its retention and activity throughout the high-temperature extrusion and molding processes.

Property	Value	Source(s)
CAS Number	42774-15-2	[6]
Molecular Formula	C₂₆H₄₂N₄O₂	[6]
Molecular Weight	442.65 g/mol	[3]
Appearance	White crystalline powder	[3][5]
Melting Point	270-275 °C	[2][4]
Solubility (at 20-30°C)	- Water: 0.139 g/100mL (30°C)- Dimethylacetamide: 110 g/100mL- Acetic Acid: 250 g/100mL	[3][5]
Synonyms	Nylostab S-EED, N,N'-Bis(2,2,6,6-tetramethyl-4-piperidyl)isophthalamide	[3][6]

Mechanism of Action: The Regenerative Denisov Cycle

The primary function of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide as a stabilizer is rooted in its identity as a Hindered Amine Light Stabilizer (HALS). HALS do not absorb UV radiation but instead terminate the degradation cascade by scavenging free radicals. This process is elegantly described by the Denisov Cycle, a regenerative catalytic pathway that allows a single molecule to neutralize multiple radicals, accounting for the remarkable long-term efficacy of HALS.

The cycle is initiated when the secondary amine of the tetramethylpiperidine ring is oxidized to a stable nitroxyl radical (>N-O•). This oxidation can be triggered by peroxides or hydroperoxides formed during the initial stages of polymer degradation. The resulting nitroxyl radical is the key active species.

Core Steps of the Denisov Cycle:

• Radical Trapping: The nitroxyl radical (>N-O•) is a highly efficient scavenger of polymer alkyl radicals (R•), forming a non-radical amino-ether species (>N-O-R). This step effectively interrupts the chain reaction of degradation.

• Regeneration: The amino-ether can then react with a polymer peroxy radical (ROO•) to regenerate the nitroxyl radical (>N-O•) and form a stable, non-radical peroxide product.

• Hydroperoxide Decomposition: The parent hindered amine (>N-H) can also contribute by decomposing hydroperoxides (ROOH), further preventing chain initiation.

This continuous regeneration of the active nitroxyl radical is the cornerstone of HALS technology, providing durable protection against photo- and thermo-oxidative degradation.

Caption: The regenerative Denisov Cycle for HALS stabilization.

Synthesis and Characterization

Synthetic Pathway

The synthesis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is typically achieved through a nucleophilic acyl substitution reaction. This well-established method involves the condensation of isophthaloyl chloride with 4-amino-2,2,6,6-tetramethylpiperidine. The reaction is a classic example of amide bond formation.

Caption: Synthesis of the target compound via condensation reaction.

Experimental Protocol: Laboratory-Scale Synthesis

The following protocol is a representative procedure based on established amide synthesis methodologies.[2]

Materials:

• Isophthaloyl chloride

• 4-amino-2,2,6,6-tetramethylpiperidine

• An appropriate solvent (e.g., toluene)

• A catalyst (optional, depending on conditions)

• Alkaline aqueous solution (e.g., sodium carbonate solution) for workup

Procedure:

• Reaction Setup: In a four-necked flask equipped with a mechanical stirrer, reflux condenser, and thermometer, charge the solvent, 4-amino-2,2,6,6-tetramethylpiperidine (approx. 2.2 equivalents), and isophthaloyl chloride (1 equivalent).

• Reaction Conditions: Heat the reaction mixture to approximately 110 °C with continuous stirring. The reaction progress can be monitored over 4-10 hours.

• Workup: Upon completion, cool the mixture and slowly add it to a vigorously stirred alkaline aqueous solution. This step neutralizes the HCl byproduct and quenches any unreacted isophthaloyl chloride.

• Crystallization and Isolation: Cool the resulting slurry to 15-20 °C to promote the crystallization of the product.

• Purification: Collect the solid product by filtration, wash it thoroughly with water, and dry under vacuum to yield N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Analytical Characterization Workflow

Verifying the identity and purity of the synthesized compound is paramount. A multi-technique approach is recommended.

Caption: Recommended workflow for analytical characterization.

Expected Spectroscopic Signatures:

• FT-IR: Characteristic peaks for N-H stretching (amide), C=O stretching (amide I), N-H bending (amide II), and aromatic C-H bonds.

• ¹H NMR: Signals corresponding to the aromatic protons of the isophthaloyl ring, the methine proton on the piperidine ring adjacent to the nitrogen, the methylene protons of the piperidine ring, and the highly shielded methyl protons.

• Mass Spectrometry: The molecular ion peak [M]+ should be observed at m/z ≈ 442.6, confirming the molecular weight.

Applications and Performance in Polymer Systems

The primary application for this compound is as a multifunctional additive for polyamides, where it acts as a process stabilizer, long-term heat stabilizer, and light stabilizer.[2][4] Its "molecular recognition" capability, stemming from the amide groups in its structure mimicking the polyamide backbone, ensures high compatibility and low migration.[1]

Key Performance Benefits:

• Enhanced Process Stability: It protects the polymer melt from degradation at high processing temperatures, resulting in a stable melt viscosity. This translates to higher productivity, reduced cycle times in injection molding, and fewer yarn breakages in fiber spinning.[2][4]

• Superior Durability: It provides excellent long-term resistance to degradation from heat and UV light, extending the service life of the final product. This is particularly crucial for applications like automotive parts and artificial turf that experience prolonged environmental exposure.[2][5]

• Improved Aesthetics and Functionality: It can enhance the affinity and dispersion of certain dyes and pigments, leading to deeper and more stable coloration.[4] It has also been noted to improve the dispersibility of fillers.[2]

While specific quantitative data for this additive is often proprietary, the expected performance in a polyamide system under accelerated weathering would show significant retention of mechanical properties and color stability compared to an unstabilized equivalent.

Conclusion: An Indispensable Tool for Polymer Innovation

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide stands out as a highly effective and versatile stabilizer, particularly for demanding polyamide applications. Its efficacy is derived from a sophisticated, regenerative radical-scavenging mechanism, which provides long-lasting protection against environmental degradation. The insights into its synthesis and analytical characterization provided in this guide underscore the chemical principles that make it a reliable component in advanced material formulations. For researchers and developers, this compound offers a robust solution to enhance polymer processability, extend product lifespan, and maintain aesthetic and mechanical integrity, thereby enabling innovation in fields ranging from textiles to automotive engineering.

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• Tintoll. (n.d.). N,N'-bis(2,2,6,6-tetramethyl-4-piperidyl)isophthalamide CAS No. 42774-15-2. Retrieved from [Link]

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An In-Depth Technical Guide to the Molecular Structure and Properties of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

This technical guide provides a comprehensive overview of the molecular structure, properties, and synthesis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a prominent member of the Hindered Amine Light Stabilizer (HALS) family. Designed for researchers, scientists, and professionals in drug development and polymer science, this document synthesizes established knowledge with actionable protocols for empirical validation and further research.

Introduction: The Significance of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide as a Hindered Amine Light Stabilizer

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, with the CAS Number 42774-15-2, is a specialized chemical additive crucial for protecting polymeric materials from degradation induced by ultraviolet (UV) light.[1][2] Exposure to sunlight initiates a process known as photo-oxidation, a primary cause of material failure that leads to discoloration, embrittlement, and loss of mechanical strength in plastics.[3] Unlike UV absorbers, which function by blocking UV radiation, HALS operate through a regenerative radical scavenging mechanism, providing long-term stability.[4] This makes N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and related compounds indispensable in industries such as automotive, construction, and packaging.[5] Its role as a stabilizer in polyamides like nylon is particularly noteworthy, where it enhances melt stability and processability.[6]

Molecular Structure and Physicochemical Properties

The unique stabilizing properties of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide are a direct consequence of its distinct molecular architecture. The molecule is synthesized from an isophthalic acid core and two 2,2,6,6-tetramethylpiperidine moieties. This structure combines a rigid aromatic spacer with sterically hindered aliphatic amine groups, which are the cornerstone of its function.

Structural Identification

Identifier	Value
IUPAC Name	N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1,3-dicarboxamide[7]
CAS Number	42774-15-2[1]
Molecular Formula	C26H42N4O2[1]
Molecular Weight	442.65 g/mol [1]
Canonical SMILES	CC1(CC(CC(N1)(C)C)NC(=O)C2=CC(=CC=C2)C(=O)NC3CC(NC(C3)(C)C)(C)C)C[7]

Physicochemical Data

Property	Value	Source
Appearance	White to off-white crystalline powder	[8]
Melting Point	>270 °C (decomposes)
Water Solubility	139 mg/L at 30°C	[8]
LogP	1.12 at 20°C	[8]

The high melting point suggests strong intermolecular forces, likely hydrogen bonding between the amide groups. The limited water solubility is expected for a molecule of this size and composition, though it possesses some polarity from the amide and amine functionalities.

Caption: 2D representation of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Mechanism of Action: The Denisov Cycle

The efficacy of HALS is rooted in a regenerative cycle that neutralizes free radicals, the primary agents of photo-oxidative degradation. This process, known as the Denisov Cycle, allows a single HALS molecule to participate in the stabilization process multiple times, ensuring long-lasting protection.[4][5]

The cycle is initiated when the secondary amine of the tetramethylpiperidine moiety is oxidized to a stable nitroxyl radical (R2NO•). This nitroxyl radical is a highly efficient scavenger of polymer alkyl radicals (P•) and peroxy radicals (POO•) that are formed upon UV exposure. The key reactions involve:

• Oxidation of the HALS: The secondary amine is oxidized to a nitroxyl radical.

• Radical Trapping: The nitroxyl radical reacts with polymer alkyl radicals to form amino ethers.

• Regeneration: The amino ethers can then react with peroxy radicals to regenerate the nitroxyl radical and form non-radical, stable products.

This cyclic nature is what distinguishes HALS from other stabilizers and is the reason for their high efficiency and longevity.[4]

Caption: Simplified schematic of the Denisov Cycle for HALS.

Synthesis Protocol

The synthesis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is typically achieved through the condensation reaction of isophthaloyl chloride with 4-amino-2,2,6,6-tetramethylpiperidine. The following protocol is a generalized procedure based on established methods for isophthalamide synthesis.[6]

Materials and Reagents

• Isophthaloyl chloride

• 4-amino-2,2,6,6-tetramethylpiperidine

• Anhydrous toluene (or a similar inert solvent)

• Triethylamine (or another suitable acid scavenger)

• Alkaline aqueous solution (e.g., 5% sodium carbonate)

• Deionized water

Step-by-Step Synthesis Procedure

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, dissolve 4-amino-2,2,6,6-tetramethylpiperidine and triethylamine in anhydrous toluene.

• Addition of Isophthaloyl Chloride: While stirring the solution at room temperature, slowly add a solution of isophthaloyl chloride in anhydrous toluene via the dropping funnel. An exothermic reaction may be observed.

• Reaction: After the addition is complete, heat the reaction mixture to 110°C and maintain this temperature for 4-10 hours.[6]

• Work-up: Cool the reaction mixture to room temperature. Slowly pour the mixture into a vigorously stirred alkaline aqueous solution to quench any unreacted isophthaloyl chloride.

• Crystallization and Filtration: Continue stirring and cool the mixture to 15-20°C to facilitate the crystallization of the product. Collect the solid product by vacuum filtration.[6]

• Washing and Drying: Wash the collected solid with deionized water until the filtrate is neutral. Dry the product in a vacuum oven at 60-80°C to a constant weight.

Caption: Workflow for the synthesis of the target compound.

Experimental Characterization: A Self-Validating Approach

Due to the limited availability of public domain spectral and crystallographic data for this specific compound, this section provides robust, field-proven protocols for researchers to generate this crucial information.

Spectroscopic Analysis

5.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the molecular structure by analyzing the chemical environment of the hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.

• Protocol:

  • Prepare a 5-10 mg/mL solution of the synthesized compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

  • Expected ¹H NMR Features: Signals corresponding to the aromatic protons of the isophthaloyl ring, the amide N-H protons, the methine proton of the piperidine ring, and the methyl and methylene protons of the piperidine ring.

  • Expected ¹³C NMR Features: Signals for the carbonyl carbons of the amide groups, the aromatic carbons, and the distinct carbons of the tetramethylpiperidine moiety.

5.1.2. Infrared (IR) Spectroscopy

• Objective: To identify the key functional groups present in the molecule.

• Protocol:

  • Acquire the IR spectrum using either a KBr pellet or an Attenuated Total Reflectance (ATR) accessory.

  • Expected IR Absorptions:

    • N-H stretching (amide): ~3300 cm⁻¹

    • C-H stretching (aliphatic and aromatic): ~2850-3100 cm⁻¹

    • C=O stretching (amide I): ~1640 cm⁻¹

    • N-H bending (amide II): ~1540 cm⁻¹

    • C-N stretching: ~1200-1350 cm⁻¹

5.1.3. Mass Spectrometry (MS)

• Objective: To determine the molecular weight and fragmentation pattern.

• Protocol:

  • Analyze the sample using a suitable ionization technique, such as Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Expected Result: A molecular ion peak [M+H]⁺ or [M]⁺ corresponding to the calculated molecular weight (442.65 g/mol ).

Crystallographic Analysis

• Objective: To determine the precise three-dimensional arrangement of atoms, including bond lengths and angles.

• Protocol:

  • Grow single crystals of the compound, for example, by slow evaporation from a suitable solvent.

  • Perform single-crystal X-ray diffraction analysis.

  • The resulting crystallographic data will provide definitive proof of the molecular structure and insights into intermolecular interactions in the solid state.

Applications and Performance

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is primarily used as a light and heat stabilizer for polymers, particularly polyamides. Its incorporation into a polymer matrix at low concentrations (typically 0.1-1.0% by weight) can significantly extend the service life of the material by preventing UV-induced degradation.[5] It is also approved for use as a processing stabilizer in polyethylene terephthalate (PET) polymers intended for food contact applications, with certain limitations.[7]

Conclusion

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide stands as a highly effective Hindered Amine Light Stabilizer, owing its performance to its unique molecular structure. This guide has provided a detailed overview of its chemical identity, the mechanism of its stabilizing action, a robust synthesis protocol, and a framework for its comprehensive experimental characterization. By following the outlined methodologies, researchers can validate the structure and properties of this compound, paving the way for its application in the development of durable and long-lasting materials.

References

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• Wellt Chemicals. (2025). Hindered Amine Light Stabilizers (HALS): All About Hindered Amines. [Link]

• Frontiers in Microbiology. (2022). Antimicrobial properties of hindered amine light stabilizers in polymer coating materials and their mechanism of action. [Link]

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• ResearchGate. (2019). Synthesis of poly(m‐phenylene isophthalamide) from m‐phenylene diamine and isophthloyl chlroride. [Link]

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• Google Patents. (1993).

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An In-Depth Technical Guide to the Core Mechanism of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide as a Polymer Stabilizer

This guide provides a comprehensive technical overview of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a specialized hindered amine light stabilizer (HALS). The content herein is structured to deliver actionable insights for researchers, materials scientists, and professionals in the polymer and drug development industries, focusing on the compound's primary, and well-established, mechanism of action as a polymer stabilizer. While the initial query suggested a potential pharmacological application, extensive data analysis reveals its principal role is in materials science. This document, therefore, elucidates its function in preventing polymer degradation.

Compound Identification and Physicochemical Properties

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a complex organic molecule with the chemical formula C₂₆H₄₂N₄O₂.[1] It is also known by several synonyms, including Nylostab S-EED and its IUPAC name, N,N'-Bis(2,2,6,6-tetramethyl-4-piperidinyl)-1,3-benzenedicarboxamide.[1][2]

Property	Value	Source
Molecular Weight	442.6 g/mol	[1]
Appearance	White to off-white solid	[2]
Melting Point	>270°C	[2]
Water Solubility	139 mg/L at 30°C	[2]
LogP	1.12 at 20°C	[2]

Core Mechanism of Action: The Hindered Amine Light Stabilizer (HALS) Cycle

The primary function of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is to act as a Hindered Amine Light Stabilizer (HALS). HALS are a class of compounds that protect polymers from degradation induced by UV light and heat. Their mechanism is a regenerative cycle, often referred to as the Denisov Cycle, which allows a single HALS molecule to neutralize multiple radical species.

This cyclic process is initiated by the oxidation of the secondary amine in the tetramethylpiperidine ring to a nitroxyl radical. This nitroxyl radical is the key active species that traps polymer alkyl radicals (P•) and peroxy radicals (POO•) that are formed during photodegradation. By scavenging these radicals, the HALS terminates the degradation chain reactions.

Below is a diagram illustrating the generalized HALS mechanism:

Caption: The regenerative Denisov Cycle of HALS in polymer stabilization.

Application in Polyamides and Other Polymers

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is particularly effective in polyamides, such as nylon.[2] Its benefits in these materials include:

• Improved Melt Stability: It enhances the processability of nylon at high temperatures, reducing the rate of fiber breakage during manufacturing.[2]

• Long-Term Stabilization: It provides protection against degradation from light, heat, and oxidation over the lifetime of the product.[2]

• Enhanced Pigment Dispersibility and Stability: It can improve the dispersion and stability of pigments and fillers within the polymer matrix.[2]

The compound is also used as a processing stabilizer in polyethylene terephthalate (PET) polymers intended for food contact applications, with certain limitations.[1]

Synthesis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

The synthesis of this HALS typically involves the reaction of isophthaloyl chloride with 2,2,6,6-tetramethylpiperidin-4-amine in the presence of a suitable solvent and catalyst.[2] The reaction mixture is heated, and upon completion, the product is isolated through crystallization.[2]

A generalized workflow for the synthesis is presented below:

Caption: Generalized synthesis workflow for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Experimental Protocols for Efficacy Evaluation

The performance of HALS like N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is evaluated through accelerated weathering and analytical testing.

Accelerated Weathering

Objective: To simulate the long-term effects of UV radiation and heat on a polymer stabilized with the HALS.

Methodology:

• Sample Preparation: Prepare polymer samples (e.g., films or plaques) with and without the HALS at various concentrations.

• Exposure: Place the samples in an accelerated weathering chamber equipped with xenon arc lamps (to simulate sunlight) and controls for temperature and humidity.

• Monitoring: Periodically remove samples and evaluate changes in their physical and chemical properties.

Analytical Techniques

Objective: To quantify the extent of polymer degradation and assess the effectiveness of the HALS.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To monitor the formation of carbonyl groups, which are a key indicator of polymer oxidation.

• UV-Visible Spectroscopy: To measure changes in color and light transmission.

• Mechanical Testing: To assess changes in tensile strength, elongation, and impact resistance.

Safety and Handling

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is classified as harmful if swallowed and causes serious eye irritation.[1] It is also considered harmful to aquatic life with long-lasting effects.[3][4][5] Appropriate personal protective equipment, including eye protection, should be worn when handling this chemical.[3][4][5]

Conclusion

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a highly effective hindered amine light stabilizer with a well-established mechanism of action centered on the regenerative Denisov Cycle. Its primary application is in the protection of polymers, particularly polyamides, from photodegradation, thereby enhancing their durability and performance. While the initial inquiry into its mechanism of action may have suggested a biological role, the available scientific literature firmly places its utility within the realm of materials science. Further research into novel applications of this molecule would be of interest, but its current, proven value lies in its ability to extend the service life of polymeric materials.

References

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Synthesis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide: A Technical Guide

Introduction

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a high-performance hindered amine light stabilizer (HALS) crucial for protecting polymeric materials from degradation caused by exposure to light and heat. Its molecular structure, featuring two bulky 2,2,6,6-tetramethylpiperidine moieties linked by an isophthalamide bridge, is key to its function. This guide provides an in-depth exploration of two primary synthesis routes for this compound, offering detailed protocols and a comparative analysis to aid researchers and professionals in its effective preparation.

The synthesis of this molecule hinges on the formation of amide bonds between an isophthalic acid derivative and 4-amino-2,2,6,6-tetramethylpiperidine. This guide will detail two effective methods: the acylation of 4-amino-2,2,6,6-tetramethylpiperidine using isophthaloyl chloride, and the transamidation of dimethyl isophthalate. Each route presents distinct advantages and challenges in terms of reagent handling, reaction conditions, and scalability.

Physicochemical Properties and Characterization

Before delving into the synthesis, a summary of the key properties of the target compound is presented in Table 1.

Property	Value	Reference
Molecular Formula	C26H42N4O2	[1]
Molecular Weight	442.65 g/mol	[2]
Appearance	White to off-white crystalline powder	[3]
Melting Point	>270 °C (decomposes)	[3]
Solubility	Slightly soluble in chloroform and methanol (with heating)	[3]
CAS Number	42774-15-2	[1]

• ¹H NMR: Signals corresponding to the aromatic protons of the isophthaloyl ring, the N-H protons of the amide groups, the C-H proton of the piperidine ring at the 4-position, and the methyl and methylene protons of the tetramethylpiperidine rings.

• ¹³C NMR: Resonances for the carbonyl carbons of the amide groups, the aromatic carbons of the isophthaloyl ring, and the various carbons of the tetramethylpiperidine rings.[4]

Synthesis Route 1: Acylation via Isophthaloyl Chloride

This route is a classic example of nucleophilic acyl substitution, where the highly reactive acyl chloride is attacked by the amine.[5] The high reactivity of isophthaloyl chloride allows for rapid reaction rates but also necessitates careful handling due to its moisture sensitivity.[6]

Reaction Scheme

Caption: Synthesis via Isophthaloyl Chloride.

Experimental Protocol

• Reaction Setup: In a four-necked flask equipped with a mechanical stirrer, reflux condenser, and thermometer, add 20.3 g of isophthaloyl chloride, 36 g of 4-amino-2,2,6,6-tetramethylpiperidine, and 60 g of a suitable solvent (e.g., toluene).[3]

• Reaction: Begin stirring the mixture and heat to 110 °C. Maintain this temperature for 4.5 to 10 hours.

• Workup: After the reaction is complete, cool the mixture and slowly add it to a vigorously stirred alkaline aqueous solution (e.g., 10% sodium carbonate solution) to quench any unreacted isophthaloyl chloride.

• Crystallization and Isolation: Cool the resulting mixture to 15-20 °C to induce crystallization. Collect the solid product by filtration.

• Drying: Dry the product in a vacuum oven to a constant weight. The expected yield is approximately 97%.[3]

Causality and Self-Validation

The use of an alkaline solution in the workup is critical to neutralize the HCl byproduct of the reaction and to hydrolyze any remaining isophthaloyl chloride, simplifying purification. The high melting point of the final product allows for a straightforward isolation by crystallization and filtration.

Synthesis Route 2: Transamidation of Dimethyl Isophthalate

This method involves the reaction of an ester with an amine to form an amide, a process known as transamidation. This reaction is typically less vigorous than using acyl chlorides and avoids the generation of corrosive HCl.[3] However, it often requires a catalyst and higher temperatures to proceed efficiently.

Reaction Scheme

Caption: Synthesis via Dimethyl Isophthalate.

Experimental Protocol

• Reaction Setup: In a suitable reactor equipped for heating, stirring, and distillation under an inert atmosphere (e.g., nitrogen), homogenize 2.5 moles of dimethyl isophthalate and 5 moles of 4-amino-2,2,6,6-tetramethylpiperidine at 60 °C until a single liquid phase is formed.

• Catalyst Addition: Add 59.4 g of a 25% by weight sodium methoxide solution in methanol.

• Reaction: Heat the mixture to 110 °C and maintain for 90 minutes. During this time, distill off the methanol from the catalyst solution and the methanol formed during the reaction.

• Isolation: After the reaction, discharge the solid product and dry it to a constant weight. This method can yield up to 98.5% of the desired product.[3]

Causality and Self-Validation

The removal of methanol by distillation is crucial as it drives the reaction equilibrium towards the product side, ensuring a high yield. The use of a strong base catalyst like sodium methoxide is necessary to facilitate the nucleophilic attack of the amine on the less reactive ester carbonyl.[7]

Comparative Analysis of Synthesis Routes

Feature	Route 1: Isophthaloyl Chloride	Route 2: Dimethyl Isophthalate
Reactivity	High, fast reaction.[8]	Moderate, requires catalyst and heat.[3]
Byproducts	Corrosive HCl gas.[9]	Methanol, which can be removed by distillation.[3]
Handling	Isophthaloyl chloride is highly moisture-sensitive.[6][10]	Reagents are generally more stable.
Safety	Isophthaloyl chloride is corrosive and causes severe burns.[6][10]	Sodium methoxide is flammable, corrosive, and reacts violently with water.[4]
Yield	High (approx. 97%).[3]	Very high (up to 98.5%).[3]
Scalability	Suitable for various scales, but HCl management is a consideration.	Well-suited for large-scale industrial production due to stable reagents and manageable byproducts.

Safety and Handling

• Isophthaloyl Chloride: Corrosive and causes severe skin and eye burns.[6][10] It reacts with water, so it must be handled in a dry environment.[6] Use appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.[10] Work in a well-ventilated fume hood.

• 4-Amino-2,2,6,6-tetramethylpiperidine: Harmful if swallowed and can cause skin and eye irritation.[11][12] Standard laboratory PPE should be worn.

• Sodium Methoxide: Highly flammable, toxic, and corrosive.[4][13] It reacts violently with water to produce flammable gas.[4] Must be handled under an inert atmosphere and away from ignition sources.[13] Full protective gear, including respiratory protection, is essential.

Conclusion

Both the isophthaloyl chloride and dimethyl isophthalate routes are effective for the synthesis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. The choice of method will depend on the available equipment, scale of the reaction, and safety considerations. The acyl chloride route is faster but requires more stringent handling of the starting material and byproduct. The transamidation route is more amenable to large-scale production due to the stability of the reagents and the ease of byproduct removal, although it necessitates the use of a strong base catalyst. For any synthesis, adherence to strict safety protocols is paramount.

References

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• Khan Academy. (2023, January 22). Carboxylic Derivatives - Reactions (Acyl Group Substitution and Mechanism). Retrieved from [Link]

• Kishida Chemical Co., Ltd. (2024, September 25). Sodium methoxide,7207E-2,2024/09/25 - Safety Data Sheet. Retrieved from [Link]

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• Tintoll. (n.d.). N,N'-bis(2,2,6,6-tetramethyl-4-piperidyl)isophthalamide CAS No. 42774-15-2. Retrieved from [Link]

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• ResearchGate. (n.d.). A Practical Approach for the Transamidation of N,N-Dimethyl Amides with Primary Amines Promoted by Sodium tert-Butoxide under Solvent-Free Conditions. Retrieved from [Link]

• Google Patents. (n.d.). US4165337A - Process for producing phthaloyl dichlorides of high purity.

• Organic Chemistry Portal. (n.d.). A Practical Approach for the Transamidation of N,N-Dimethyl Amides with Primary Amines Promoted by Sodium tert-Butoxide under Solvent-Free Conditions. Retrieved from [Link]

• ResearchGate. (n.d.). The transamidation of amines with DMF. Reaction conditions: 1 (0.1 g).... Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Methods for the Synthesis of Phthalic Acid Dichlorides. Retrieved from [Link]

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An In-depth Technical Guide to N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide: A Multifunctional Stabilizer for High-Performance Polymers

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a high-performance polymer additive belonging to the class of Hindered Amine Light Stabilizers (HALS). This guide provides a comprehensive technical overview of its chemical properties, synthesis, mechanism of action, and primary applications. While its molecular architecture may suggest potential in medicinal chemistry as a scaffold, its current and documented utility lies exclusively within the realm of materials science, particularly in the stabilization of polyamides. This document will delve into the causality behind its effectiveness as a polymer stabilizer, offering field-proven insights for researchers and professionals in polymer science and related industries.

Introduction: A Molecule Designed for Durability

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, also known by its trade name Nylostab® S-EED®, is a unique multifunctional additive specifically engineered for high compatibility with and stabilization of polyamides (nylons).[1][2] Its chemical structure, featuring two bulky 2,2,6,6-tetramethylpiperidine moieties linked by an isophthalamide backbone, is key to its function. This design confers exceptional resistance to thermal and photo-oxidative degradation, thereby extending the service life and processing stability of polymers.[3][4]

The core value of this molecule lies in its role as a Hindered Amine Light Stabilizer (HALS). Unlike UV absorbers that function by absorbing UV radiation, HALS inhibit polymer degradation by scavenging free radicals generated during photo-oxidation.[5][6] This mechanism is regenerative, allowing a single molecule to participate in multiple stabilization cycles, which imparts long-lasting protection.[3]

Physicochemical Properties

The physical and chemical properties of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide are summarized in the table below. These properties are critical for its application in polymer processing, where it needs to withstand high temperatures and be compatible with the polymer matrix.

Property	Value	Source(s)
IUPAC Name	N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1,3-dicarboxamide	[7]
Synonyms	Nylostab S-EED, Light Stabilizer 438	[7][8]
CAS Number	42774-15-2	[7]
Molecular Formula	C26H42N4O2	[7]
Molecular Weight	442.64 g/mol	[7]
Appearance	White to off-white crystalline powder	[9]
Melting Point	>270 °C	[2]
Solubility	Soluble in acetic acid and dimethylacetamide. Insoluble in water.	[2][8]
Purity	>96.0% (GC)	[9]

Synthesis and Manufacturing

The synthesis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is typically achieved through the condensation reaction of isophthaloyl chloride with 4-amino-2,2,6,6-tetramethylpiperidine. This amidation reaction is a well-established method for forming robust amide bonds.

General Synthesis Protocol

While detailed proprietary industrial synthesis methods are not publicly available, a general laboratory-scale synthesis can be conceptualized as follows:

• Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and a means for controlled addition of reagents is charged with 4-amino-2,2,6,6-tetramethylpiperidine and a suitable solvent (e.g., a non-polar aprotic solvent). An acid scavenger (e.g., a tertiary amine like triethylamine or pyridine) is also added to neutralize the hydrochloric acid byproduct.

• Addition of Isophthaloyl Chloride: A solution of isophthaloyl chloride in the same solvent is added dropwise to the amine solution under controlled temperature conditions (typically at low temperatures to manage the exothermic reaction).

• Reaction: The reaction mixture is stirred for a specified period at room temperature or with gentle heating to ensure complete conversion.

• Work-up and Purification: The reaction mixture is then quenched, and the crude product is isolated. Purification is typically achieved by recrystallization from a suitable solvent to yield the final product as a crystalline solid.

Synthesis Workflow Diagram

Caption: Conceptual workflow for the synthesis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Spectroscopic Characterization

Disclaimer: The following table represents theoretical estimations of spectral data and should not be considered as experimentally verified values.

Technique	Expected Features
¹H NMR	- Aromatic protons of the isophthaloyl ring.- Protons on the piperidine ring.- Methyl protons of the tetramethyl groups (likely a singlet).- Amide N-H protons.
¹³C NMR	- Carbonyl carbons of the amide groups.- Aromatic carbons of the isophthaloyl ring.- Carbons of the piperidine ring.- Methyl carbons of the tetramethyl groups.
FTIR (cm⁻¹)	- N-H stretching of the amide group (~3300 cm⁻¹).- C-H stretching of alkyl and aromatic groups (~2850-3100 cm⁻¹).- C=O stretching of the amide I band (~1640 cm⁻¹).- N-H bending of the amide II band (~1550 cm⁻¹).- C-N stretching.
Mass Spec.	- Molecular ion peak (M⁺) corresponding to the molecular weight of 442.64.- Fragmentation patterns corresponding to the loss of piperidine moieties or other substructures.

Mechanism of Action: The Regenerative Cycle of a Hindered Amine Light Stabilizer

The high efficiency of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide as a polymer stabilizer stems from its ability to function as a Hindered Amine Light Stabilizer (HALS). The mechanism, often referred to as the Denisov Cycle, is a regenerative process that scavenges free radicals responsible for polymer degradation.[5]

The key steps are as follows:

• Initiation: UV radiation or heat generates free radicals (R•) within the polymer matrix.

• Propagation: These free radicals react with oxygen to form peroxy radicals (ROO•), which then abstract hydrogen from the polymer chain, creating hydroperoxides (ROOH) and more polymer radicals, leading to a chain reaction of degradation.

• Intervention by HALS: The secondary amine of the HALS molecule donates a hydrogen atom to a peroxy radical, neutralizing it and forming a stable nitroxyl radical (>NO•).

• Radical Trapping: The nitroxyl radical then reacts with a polymer radical (R•) to form a non-radical amino ether (NOR).

• Regeneration: The amino ether can further react with peroxy radicals to regenerate the nitroxyl radical and form a non-radical product, allowing the HALS to continue scavenging free radicals.

This cyclic nature means that a small amount of HALS can provide long-term protection to the polymer.[3][6]

The Denisov Cycle Diagram

Caption: The regenerative free-radical scavenging mechanism of Hindered Amine Light Stabilizers (HALS).

Applications in Polymer Science

The primary application of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is as a multifunctional stabilizer for polyamides.[4][10] Its benefits in this context are numerous:

• Excellent Process Stability: It provides exceptional stability at the high processing temperatures required for polyamides, reducing degradation and discoloration.[4]

• Improved Productivity: In fiber spinning and injection molding, its use leads to fewer filament breakages and reduced cycle times.[2][4]

• Enhanced Durability: It imparts long-term heat and light stability to the final polyamide products.[2]

• Improved Dyeability: It enhances the affinity and dispersion of pre-metallized and acid dyes, as well as pigments, allowing for deeper and more uniform coloration.[2][10]

• High Resistance: It provides resistance to various treatments, including exposure to hot and cold water and chlorinated water.[4]

It can be incorporated into polyamides either during the polymerization process or as a concentrate during compounding.[2][4] For enhanced performance, it is often used in combination with other stabilizers like phosphites (e.g., Hostanox P-EPQ) and other UV absorbers.[2][4]

Safety and Handling

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is classified as harmful if swallowed and causes serious eye irritation.[9] It is also considered harmful to aquatic life with long-lasting effects.[9] Standard laboratory safety precautions should be taken when handling this compound, including the use of personal protective equipment such as gloves and safety glasses. It should be stored in a cool, dry, and well-ventilated area under an inert atmosphere.[9] For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a highly effective and versatile additive for the polymer industry, particularly for enhancing the performance and longevity of polyamides. Its function as a Hindered Amine Light Stabilizer, operating through a regenerative free-radical scavenging mechanism, provides a durable and efficient means of protection against environmental degradation. While its complex structure might be of interest to medicinal chemists, its current, well-documented applications are firmly rooted in materials science. Further research into this and similar molecular architectures could lead to the development of even more robust and specialized polymer stabilizers.

References

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• Takenaka, H., Mizokawa, S., & Ohkatsu, Y. (2009). Search for Unified Action Mechanism of Hindered Amine Light Stabilizers.

• Tintoll. (n.d.). HALS Hindered Amine Light Stabilizer, UV HALS Chemical Stabilizer. Retrieved from [Link]

• Clariant. (2014, June 17). Nylostab™ S-EED™ FF. Retrieved from [Link]

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The Cornerstone of Polymer Longevity: A Technical Guide to Hindered Amine Light Stabilizers (HALS)

This guide provides an in-depth exploration of Hindered Amine Light Stabilizers (HALS), a critical class of additives essential for protecting polymeric materials from degradation. Tailored for researchers, scientists, and drug development professionals, this document moves beyond a superficial overview to deliver a comprehensive understanding of HALS, from their fundamental mechanisms to their nuanced applications in sensitive fields such as medical devices and pharmaceutical packaging. Here, we dissect the causality behind their remarkable efficacy and provide the technical insights necessary for their strategic implementation.

The Imperative for Stabilization: Understanding Polymer Photodegradation

Polymers, while ubiquitous and versatile, are susceptible to degradation from environmental factors, most notably ultraviolet (UV) radiation from sunlight.[1][2] This photo-oxidation process is a primary threat to the performance and lifespan of polymeric materials, especially in outdoor applications.[1] The absorption of UV energy disrupts the chemical bonds within the polymer backbone, generating highly reactive free radicals.[1][3] These radicals initiate a cascade of chain reactions with oxygen, leading to detrimental effects such as discoloration, embrittlement, cracking, and a general loss of mechanical integrity.[1][3] This degradation not only compromises the aesthetic and structural properties of the material but can also have significant implications for the safety and efficacy of products in critical applications.

The HALS Solution: A Regenerative Defense Mechanism

Hindered Amine Light Stabilizers (HALS) are a class of chemical additives designed to protect polymers from photo-oxidative degradation.[2] Their core structure is typically based on 2,2,6,6-tetramethylpiperidine, where the bulky alkyl groups surrounding the nitrogen atom provide steric hindrance.[2] Unlike UV absorbers, which function by absorbing UV radiation, HALS operate by scavenging the free radicals that are the root cause of polymer degradation.[3][4] This mechanism is not only highly efficient but also regenerative, allowing a single HALS molecule to neutralize multiple free radicals over an extended period.[1][4]

The Denisov Cycle: The Engine of HALS Activity

The remarkable longevity and efficiency of HALS are attributed to a complex, cyclic process known as the Denisov Cycle.[2][4] This regenerative mechanism allows HALS to be regenerated rather than consumed during the stabilization process.[4] The cycle can be broadly understood through the following key steps:

• Oxidation to Nitroxyl Radicals: The secondary amine group of the HALS molecule is oxidized to a stable nitroxyl radical.[2]

• Radical Trapping: The nitroxyl radical is a highly effective scavenger of alkyl and peroxy radicals, the primary propagating species in the photo-oxidation chain reaction.[5] By reacting with these radicals, the nitroxyl radical terminates the degradation cascade.

• Regeneration: Through a series of subsequent reactions, the HALS molecule is regenerated, allowing it to participate in further radical scavenging cycles.[4]

This continuous cycling is the cornerstone of HALS's superior long-term stabilization performance compared to other types of stabilizers.[1]

Caption: The Denisov Cycle illustrating the regenerative radical scavenging mechanism of HALS.

Classification and Selection of HALS: A Strategic Approach

The selection of an appropriate HALS is critical for achieving optimal stabilization in a given polymer system. HALS are broadly classified based on their molecular weight, which significantly influences their performance characteristics.[6]

HALS Type	Molecular Weight	Characteristics	Typical Applications
Monomeric	Low	High mobility, effective surface protection.[7]	Coatings, thin films, applications requiring surface protection.
Oligomeric	Intermediate	Balanced properties, good compatibility.[5]	General purpose plastics, thicker articles.
Polymeric	High	Low volatility, excellent resistance to extraction, superior long-term stability.[6][8]	Automotive parts, greenhouse films, applications with high temperature processing and long service life requirements.[6][8]
Reactive	Variable	Covalently bonds to the polymer matrix, offering the highest permanence and preventing migration.[5]	Medical devices, food packaging, applications with stringent migration limits.

Key Considerations for HALS Selection:

• Polymer Compatibility: The HALS must be compatible with the host polymer to ensure uniform dispersion and prevent issues like blooming or exudation.

• Processing Conditions: The chosen HALS must be thermally stable at the processing temperatures of the polymer to avoid degradation of the stabilizer itself.[6]

• Application Environment: The end-use environment, including the intensity of UV exposure, temperature fluctuations, and potential for chemical contact, will dictate the required performance level of the HALS.

• Regulatory Requirements: For applications in food contact, medical devices, and pharmaceuticals, the HALS must comply with relevant regulatory standards.[1]

Synergistic Effects: Enhancing Protection Through Combination

While HALS are highly effective on their own, their performance can be significantly enhanced when used in combination with other types of stabilizers, particularly UV absorbers (UVAs).[3] This synergistic effect provides a multi-layered defense against photodegradation.[3]

• UV Absorbers (UVAs): These additives, such as benzophenones and benzotriazoles, function by absorbing harmful UV radiation and dissipating it as harmless heat.[9] They act as a "shield," protecting the bulk of the polymer from UV exposure.

• HALS and UVA Synergy: UVAs provide the first line of defense by reducing the amount of UV radiation that penetrates the polymer.[10] The HALS then act as a secondary defense, scavenging any free radicals that are formed despite the presence of the UVA.[10] This combination is particularly effective in protecting the entire thickness of a material, from the surface to the core.[11]

HALS in High-Stakes Applications: Pharmaceuticals and Medical Devices

The use of polymers in the pharmaceutical and medical fields necessitates a rigorous evaluation of all additives, including HALS. The primary concerns in these applications are patient safety and product integrity.

Biocompatibility and Cytotoxicity

For medical devices that come into contact with the body, the biocompatibility of all components is paramount. Studies have been conducted to evaluate the effects of HALS on human cells. For instance, one study found that a specific HALS (Tinuvin 123) did not exhibit negative effects on human gingival fibroblasts and epithelial cells.[12] However, a UV absorber (Tinuvin 213) used in conjunction with the HALS did show cytotoxic effects at certain concentrations.[12] This underscores the importance of evaluating the entire formulation, not just the individual components. Furthermore, some HALS, such as Tinuvin 770 DF, have demonstrated antimicrobial properties against a range of bacteria and fungi while maintaining cytocompatibility, offering a potential dual benefit in medical applications.[13][14]

Extractables and Leachables (E&L)

A critical consideration for pharmaceutical packaging and medical devices is the potential for chemical compounds to migrate from the polymer into the drug product or the patient's body.

• Extractables: These are compounds that can be forced out of the material under aggressive laboratory conditions (e.g., strong solvents, high temperatures).[15][16] Extractables studies are designed to create a "worst-case" scenario to identify all potential migrants.[15]

• Leachables: These are compounds that migrate from the material under normal conditions of use.[15][16] Leachables are a subset of extractables and represent the actual exposure of the patient or drug product to migrated substances.[17]

Regulatory bodies require a thorough assessment of extractables and leachables to ensure that any migrated substances are present at levels that do not pose a toxicological risk.[18] The selection of high molecular weight or reactive HALS can significantly reduce the risk of migration.[1][6]

Impact on Drug Stability

The photostability of a drug product is a critical quality attribute.[3][19] Light exposure can lead to the degradation of the active pharmaceutical ingredient (API), resulting in a loss of potency and the formation of potentially harmful degradants.[3][19] While HALS are primarily used to protect the polymer packaging, their presence can indirectly contribute to the stability of the drug by maintaining the integrity of the packaging and preventing the ingress of light and oxygen. However, it is also essential to conduct compatibility studies to ensure that the HALS or any potential leachables do not interact with the drug formulation and adversely affect its stability.[7]

Experimental Evaluation of HALS Performance: A Self-Validating Protocol

A robust and well-designed experimental protocol is essential for evaluating the efficacy of HALS in a specific polymer formulation. The following outlines a comprehensive, self-validating workflow for assessing HALS performance.

Caption: A comprehensive workflow for the experimental evaluation of HALS performance.

Step-by-Step Methodology

1. Materials and Sample Preparation:

• Control Formulation: Prepare a batch of the polymer without any light stabilizer.
• Test Formulations: Prepare batches of the polymer with varying concentrations of the HALS being evaluated. Ensure all other additives are kept constant across all formulations.
• Processing: Process the formulations into the desired form (e.g., plaques, films) using standard techniques like injection molding or extrusion. Ensure consistent processing parameters for all batches.

2. Accelerated Weathering:

• Instrumentation: Utilize an accelerated weathering chamber, such as a Xenon Arc or QUV apparatus, to simulate prolonged sun exposure in a condensed timeframe.
• Exposure Conditions: Set the instrument parameters (e.g., light intensity, temperature, humidity, and light/dark cycles) according to relevant ASTM or ISO standards.
• Sampling: Expose the control and test samples in the chamber and withdraw samples at predetermined time intervals (e.g., 0, 250, 500, 1000, 2000 hours).

3. Analytical Characterization:

• Colorimetry: Measure the change in color (e.g., yellowness index) of the samples at each time point using a spectrophotometer.
• Gloss Measurement: Quantify the loss of surface gloss using a gloss meter.
• Fourier-Transform Infrared (FTIR) Spectroscopy: Monitor the formation of carbonyl groups, a key indicator of photo-oxidation, by analyzing the FTIR spectra of the samples.
• Mechanical Testing: Evaluate the retention of mechanical properties, such as tensile strength and elongation at break, using a universal testing machine.

4. Data Analysis and Interpretation:

• Plot the measured properties (e.g., yellowness index, carbonyl index, tensile strength) as a function of exposure time for both the control and test samples.
• Compare the rate of degradation of the stabilized samples to that of the control. A significantly lower rate of degradation in the test samples indicates effective stabilization by the HALS.
• The self-validating nature of this protocol lies in the direct comparison to a control group under identical conditions, ensuring that any observed improvements in stability can be confidently attributed to the presence of the HALS.

Future Trends and Conclusion

The field of HALS is continuously evolving, with ongoing research focused on developing new stabilizers with enhanced performance, improved compatibility, and a more favorable environmental profile.[2] Innovations include the development of biodegradable HALS and HALS derived from renewable resources to meet the growing demand for sustainable materials.[1]

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• Antimicrobial properties of hindered amine light stabilizers in polymer coating materials and their mechanism of action - Frontiers. (URL: [Link])

• The Role of Hindered Amine Light Stabilizers (HALS) in Polymer Durability - 3V Sigma USA. (URL: [Link])

• Effects of a hindered amine light stabilizer and a UV light absorber used in maxillofacial elastomers on human gingival epithelial cells and fibroblasts - PubMed. (URL: [Link])

• Light-sensitive Drugs in Topical Formulations: Stability Indicating Methods and Photostabilization Strategies - PubMed. (URL: [Link])

• Antimicrobial properties of hindered amine light stabilizers in polymer coating materials and their mechanism of action - PubMed. (URL: [Link])

• The Synergy of UV Absorbers and HALS: Maximizing Polymer Light Stability. (URL: [Link])

• What are extractables and leachables (E/L) for medical devices? - knoell. (URL: [Link])

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• Drug Delivery Strategies for Avobenzone: A Case Study of Photostabilization - MDPI. (URL: [Link])

• polyurethane additive light stabilizer (hals) types guide - BDMAEE. (URL: [Link])

• The Science of HALS: Protecting Plastics from UV Damage - 3V Sigma USA. (URL: [Link])

• Extractables and Leachables in Medical Devices | SGS USA. (URL: [Link])

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• Hindered amine light stabilizers - Wikipedia. (URL: [Link])

• High molecular weight HALS - Partners in Chemicals. (URL: [Link])

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• Polymer stabilizer - Wikipedia. (URL: [Link])

• The Power of Monomeric HALS: Part 1 of a Comprehensive Blog Series on UV Stabilization. (URL: [Link])

• Light Stabilizers (HALS) Definition & Mechanism | Baoxu Chemical. (URL: [Link])

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• The Ultimate Guide to Pharmaceutical Regulations: Compliance & Standards. (URL: [Link])

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N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide solubility data

An In-depth Technical Guide to the Solubility of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a hindered amine light stabilizer (HALS), is a critical additive in the polymer industry, enhancing the durability and lifespan of materials exposed to light and heat.[1][2][3] Its efficacy as a stabilizer is intrinsically linked to its dispersion and interaction within the polymer matrix, processes that are governed by its physicochemical properties, most notably its solubility. Understanding the solubility of this complex organic molecule is paramount for optimizing polymer formulations, ensuring long-term stability, and for any potential applications in fields such as drug development where delivery and bioavailability are key.

This technical guide provides a comprehensive overview of the solubility of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. It is designed to equip researchers, scientists, and professionals in drug development and material science with the foundational knowledge and practical methodologies to accurately assess and interpret its solubility characteristics. Beyond presenting the available solubility data, this guide delves into the principles of solubility testing and provides detailed experimental protocols, empowering the reader to conduct their own assessments in various solvent systems.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is the cornerstone of predicting its solubility behavior. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a large, complex molecule with the following key characteristics:

Property	Value	Source
Molecular Formula	C26H42N4O2	PubChem[4]
Molecular Weight	442.6 g/mol	PubChem[4]
Appearance	White to off-white crystalline powder	TCI Chemicals, ChemicalBook[2][3]
Melting Point	>270°C (decomposes)	ChemicalBook[3]
IUPAC Name	N1,N3-bis(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1,3-dicarboxamide	PubChem[4]
Synonyms	NYLOSTAB S-EED, N,N'-Bis(2,2,6,6-tetramethyl-4-piperidyl)isophthalamide	PubChem[4]

The high melting point and crystalline nature of this compound suggest strong intermolecular forces within the solid state, which must be overcome by solvent-solute interactions for dissolution to occur.

Principles of Solubility Testing

The solubility of a compound is not a single, fixed value but is dependent on a variety of factors. A robust assessment of solubility requires an understanding of the different types of solubility and the variables that can influence it.

Thermodynamic vs. Kinetic Solubility

It is crucial to distinguish between thermodynamic and kinetic solubility, as they represent different aspects of the dissolution process and are relevant at different stages of research and development.[5]

• Thermodynamic Solubility is the true equilibrium solubility, representing the maximum concentration of a compound that can be dissolved in a solvent under specific conditions of temperature and pressure. The shake-flask method is the gold standard for its determination.[6][7]

• Kinetic Solubility measures the concentration of a compound that remains in solution after a supersaturated stock solution (often in DMSO) is added to an aqueous buffer.[5][8] This is a high-throughput method often used in the early stages of drug discovery to quickly assess the potential for a compound to precipitate out of solution.[5]

Factors Affecting Solubility

Several factors can significantly impact the measured solubility of a compound:

• Solvent: The polarity, hydrogen bonding capacity, and molecular size of the solvent play a critical role. "Like dissolves like" is a fundamental principle; polar compounds tend to dissolve in polar solvents and non-polar compounds in non-polar solvents.

• Temperature: The effect of temperature on solubility is governed by the enthalpy of solution. For most solid solutes in liquid solvents, solubility increases with temperature.

• pH: For ionizable compounds, the pH of the aqueous medium is a critical determinant of solubility. The solubility of a basic compound will increase in acidic solutions, while the solubility of an acidic compound will increase in basic solutions.

• Physical Form: The solid-state properties of the compound, such as whether it is crystalline or amorphous, can affect its solubility.[9] Amorphous forms are generally more soluble than their crystalline counterparts due to their higher free energy.

Standard Methodologies for Solubility Determination

Accurate determination of solubility relies on well-defined experimental protocols and appropriate analytical techniques.

The Shake-Flask Method for Thermodynamic Solubility

This method is considered the "gold standard" for determining thermodynamic solubility due to its direct measurement of the equilibrium state.[6][7]

Protocol:

• Preparation: Add an excess amount of the solid compound to a known volume of the chosen solvent in a sealed container.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached.

• Phase Separation: Separate the undissolved solid from the saturated solution. This can be achieved by centrifugation or filtration. Care must be taken to avoid precipitation or further dissolution during this step.

• Quantification: Analyze the concentration of the solute in the clear supernatant using a validated analytical method (e.g., HPLC, UV-Vis spectroscopy).

Diagram of the Shake-Flask Method Workflow

Caption: Workflow for Thermodynamic Solubility Determination.

Kinetic Solubility Assay

This high-throughput method is valuable for early-stage screening.

Protocol:

• Stock Solution: Prepare a concentrated stock solution of the compound in an organic solvent, typically dimethyl sulfoxide (DMSO).[8]

• Dilution: Add a small aliquot of the stock solution to an aqueous buffer.

• Precipitation Measurement: Measure the amount of precipitate that forms over a set period. This can be done using techniques like nephelometry, which measures light scattering.[10]

Diagram of Kinetic Solubility Assay Workflow

Caption: High-Throughput Kinetic Solubility Assay.

Solubility Data for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

The publicly available quantitative solubility data for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is limited. The following table summarizes the known data:

Solvent	Temperature	Solubility	Source
Water	30°C	139 mg/L	ChemicalBook[3]
Chloroform	Not Specified	Slightly Soluble	ChemicalBook[3]
Methanol	Heated	Slightly Soluble	ChemicalBook[3]

It is important to note that "slightly soluble" is a qualitative description and for precise formulation work, quantitative determination is necessary. The low aqueous solubility is consistent with the large, predominantly non-polar structure of the molecule.

Interpretation and Implications

The limited solubility data has several practical implications for the use of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide:

• Polymer Processing: The slight solubility in organic solvents suggests that it can be incorporated into polymer melts or solutions during processing. However, the choice of solvent and processing temperature will be critical to ensure complete dissolution and uniform dispersion. Incompatibility could lead to the formation of aggregates, which would compromise the stabilizing effect and the mechanical properties of the final polymer product.

• Formulation Development: For any potential application in areas like drug delivery, the very low aqueous solubility presents a significant challenge for bioavailability. Formulation strategies such as co-solvents, surfactants, or amorphous solid dispersions would likely be required to enhance its dissolution in aqueous environments.

• Future Research: The lack of comprehensive public solubility data highlights the need for further experimental investigation. Researchers working with this compound should consider determining its solubility in a range of relevant solvents (e.g., toluene, xylene for polymer applications; ethanol, polyethylene glycol for potential pharmaceutical applications) and at different temperatures using the methodologies outlined in this guide.

Conclusion

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a valuable polymer additive whose performance is critically dependent on its solubility. While specific quantitative solubility data is sparse in the public domain, a thorough understanding of the principles and methodologies of solubility testing provides a robust framework for its effective application and for future research. The low aqueous solubility and slight solubility in some organic solvents are key characteristics that must be considered in any formulation or processing endeavor. By applying the standardized protocols described herein, researchers can generate the specific solubility data required for their particular application, leading to optimized product performance and innovation.

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• Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Rheolution.
• Determining the water solubility of difficult-to-test substances A tutorial review.
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• N,N'-Bis(2,2,6,6-tetramethyl-4-piperidinyl)-1,3-benzenedicarboxamide. ChemicalBook.

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A Technical Guide to the Spectral Analysis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a molecule of significant interest, primarily recognized for its role as a high-molecular-weight hindered amine light stabilizer (HALS).[1][2] HALS are crucial additives in polymeric materials, protecting them from degradation caused by exposure to ultraviolet radiation by scavenging free radicals.[2] The efficacy and properties of this compound are intrinsically linked to its molecular structure. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy are indispensable tools for confirming its identity, purity, and for providing insights into its electronic and vibrational characteristics.

Molecular Structure and Spectroscopic Overview

The structure of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide combines a central isophthalamide core with two bulky 2,2,6,6-tetramethylpiperidine moieties. This unique combination of an aromatic diamide and sterically hindered aliphatic amine groups gives rise to a characteristic spectroscopic fingerprint.

Caption: Molecular Structure.

¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms. The predicted ¹H NMR spectrum of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide would display distinct signals corresponding to the aromatic protons of the isophthalamide core and the aliphatic protons of the tetramethylpiperidine rings.

Predicted ¹H NMR Spectral Data

The following table summarizes the predicted chemical shifts (δ) for the protons of the target molecule, with assignments based on the analysis of its constituent parts. The predictions for the isophthalamide moiety are informed by the known spectrum of isophthalamide.[3][4]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.43	s	1H	Ar-H (Position 2)
~8.10	d	2H	Ar-H (Positions 4, 6)
~7.60	t	1H	Ar-H (Position 5)
~4.20	m	2H	CH-N (Piperidine)
~2.00	m	4H	CH₂ (Piperidine, axial)
~1.50	m	4H	CH₂ (Piperidine, equatorial)
~1.20	s	24H	CH₃ (Piperidine)
~1.00	br s	2H	NH (Piperidine)
~8.50	d	2H	NH (Amide)

Interpretation of the ¹H NMR Spectrum

• Aromatic Region (δ 7.5-8.5 ppm): The signals for the aromatic protons are expected to be downfield due to the deshielding effect of the benzene ring. Based on the spectrum of isophthalamide, a singlet for the proton at position 2, a doublet for the protons at positions 4 and 6, and a triplet for the proton at position 5 are anticipated.[3][4]

• Amide Protons (δ ~8.5 ppm): The amide (N-H) protons are expected to appear as a doublet due to coupling with the adjacent methine proton on the piperidine ring. Their chemical shift can be variable and is dependent on solvent and concentration.

• Piperidine Ring Protons:

  • The methine proton (CH-N) attached to the amide nitrogen is expected to be the most downfield of the aliphatic protons due to the deshielding effect of the adjacent nitrogen.

  • The methylene (CH₂) protons of the piperidine ring will likely appear as complex multiplets due to geminal and vicinal coupling.

  • The four methyl (CH₃) groups are magnetically equivalent and will therefore appear as a sharp singlet, integrating to 24 protons.

  • The piperidine amine (N-H) proton is expected to be a broad singlet and its chemical shift can vary.

Experimental Protocol: ¹H NMR Spectroscopy

Caption: ¹H NMR Experimental Workflow.

• Sample Preparation: Accurately weigh 5-10 mg of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6, CDCl₃) in a clean, dry vial.[4] Transfer the solution to a standard 5 mm NMR tube.

• Data Acquisition: Insert the NMR tube into the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity. Acquire the ¹H NMR spectrum using standard acquisition parameters. An appropriate number of scans should be chosen to achieve an adequate signal-to-noise ratio.

• Data Processing: The resulting Free Induction Decay (FID) is processed using a Fourier transform. The spectrum is then phased and the baseline is corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS). The peaks are integrated to determine the relative number of protons.

¹³C Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. The predicted ¹³C NMR spectrum of the target compound would show distinct signals for the aromatic, carbonyl, and aliphatic carbons.

Predicted ¹³C NMR Spectral Data

The following table presents the predicted chemical shifts for the carbon atoms of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. The predictions for the isophthalamide moiety are based on published data for isophthalamide.[4]

Chemical Shift (δ, ppm)	Assignment
~166	C=O (Amide Carbonyl)
~135	Ar-C (Quaternary)
~130	Ar-CH
~128	Ar-CH
~127	Ar-CH
~50	C(CH₃)₂ (Piperidine)
~45	CH-N (Piperidine)
~40	CH₂ (Piperidine)
~28	CH₃ (Piperidine)

Interpretation of the ¹³C NMR Spectrum

• Carbonyl Carbon (δ ~166 ppm): The amide carbonyl carbon is expected to be the most downfield signal due to the strong deshielding effect of the attached oxygen and nitrogen atoms.

• Aromatic Carbons (δ 127-135 ppm): The aromatic carbons will appear in the typical downfield region for benzene derivatives. The quaternary carbons will likely have a lower intensity compared to the protonated carbons.

• Piperidine Carbons: The chemical shifts of the piperidine carbons are expected in the aliphatic region of the spectrum. The quaternary carbon bearing the four methyl groups will be distinct from the methine and methylene carbons.

Experimental Protocol: ¹³C NMR Spectroscopy

The experimental protocol for ¹³C NMR is similar to that of ¹H NMR, with the primary difference being the observation frequency. A proton-decoupled spectrum is typically acquired to simplify the spectrum to a series of singlets, one for each unique carbon atom.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Spectral Data

The following table lists the characteristic IR absorption bands expected for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Wavenumber (cm⁻¹)	Vibration	Functional Group
3300 - 3500	N-H Stretch	Secondary Amide & Amine
2850 - 3000	C-H Stretch	Aliphatic
1630 - 1680	C=O Stretch (Amide I)	Secondary Amide
1510 - 1570	N-H Bend (Amide II)	Secondary Amide
1450 - 1600	C=C Stretch	Aromatic Ring
1200 - 1350	C-N Stretch	Amide & Amine

Interpretation of the IR Spectrum

• N-H Stretching: A prominent absorption band in the region of 3300-3500 cm⁻¹ is expected due to the N-H stretching vibrations of the secondary amide and the piperidine amine groups.[5]

• C-H Stretching: Absorption bands in the 2850-3000 cm⁻¹ region are characteristic of the C-H stretching vibrations of the aliphatic methyl and methylene groups.

• Amide I Band: A strong absorption band between 1630 and 1680 cm⁻¹ is expected for the C=O stretching vibration of the secondary amide.[5][6] This is a very characteristic peak for amides.

• Amide II Band: The N-H bending vibration of the secondary amide, known as the Amide II band, is expected to appear in the 1510-1570 cm⁻¹ range.[7]

• Aromatic C=C Stretching: One or more bands in the 1450-1600 cm⁻¹ region will be due to the C=C stretching vibrations within the aromatic ring.

• C-N Stretching: The C-N stretching vibrations of the amide and amine groups will likely appear in the 1200-1350 cm⁻¹ region.

Experimental Protocol: IR Spectroscopy

Caption: IR Spectroscopy Experimental Workflow.

• Sample Preparation: A common method is the preparation of a potassium bromide (KBr) pellet. A small amount of the solid sample (1-2 mg) is finely ground with anhydrous KBr (100-200 mg). The mixture is then pressed under high pressure to form a transparent pellet.

• Data Acquisition: A background spectrum of air is first recorded. The KBr pellet containing the sample is then placed in the sample holder of the FT-IR spectrometer. The sample spectrum is then recorded.

• Data Processing: The instrument software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum. The positions of the absorption bands are then identified and assigned to the corresponding functional groups.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The absorption of UV or visible light promotes electrons from a lower energy molecular orbital to a higher energy one.

Predicted UV-Vis Spectral Data

λmax (nm)	Electronic Transition	Chromophore
~200-220	π → π	Benzene Ring
~260-280	π → π	Benzene Ring (secondary band)
~230-250	n → π*	Amide C=O

Interpretation of the UV-Vis Spectrum

The UV-Vis spectrum of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is expected to be dominated by the absorptions of the aromatic isophthalamide core. The tetramethylpiperidine moieties do not contain chromophores that absorb in the typical UV-Vis range (200-800 nm).

• π → π Transitions:* The benzene ring will exhibit characteristic π → π* transitions. These are typically strong absorptions. The presence of the amide substituents on the ring will likely cause a bathochromic (red) shift of these absorptions compared to unsubstituted benzene.[8]

• n → π Transitions:* The amide carbonyl groups have non-bonding electrons (n) that can be excited to an anti-bonding π* orbital. These n → π* transitions are generally weaker than π → π* transitions and occur at longer wavelengths.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: A dilute solution of the compound is prepared in a UV-transparent solvent (e.g., ethanol, methanol, or cyclohexane). The concentration should be chosen such that the absorbance falls within the linear range of the instrument (typically 0.1 - 1.0).

• Data Acquisition: The spectrophotometer is first zeroed with a cuvette containing only the solvent (the blank). The cuvette is then filled with the sample solution, and the absorption spectrum is recorded over the desired wavelength range (e.g., 200-400 nm).

• Data Analysis: The wavelength of maximum absorbance (λmax) is identified from the spectrum.

Conclusion

This technical guide has provided a comprehensive, albeit predictive, overview of the key spectroscopic data (¹H NMR, ¹³C NMR, IR, and UV-Vis) for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. By leveraging data from analogous structures and fundamental spectroscopic principles, this document serves as a valuable resource for the identification and characterization of this important hindered amine light stabilizer. The detailed experimental protocols also offer a self-validating framework for researchers to obtain and interpret their own spectral data.

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• PubChem. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-YL)isophthalamide.
• Fisher Scientific. N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide, TRC.
• Spectroscopy Online. Organic Nitrogen Compounds, VII: Amides—The Rest of the Story.
• ChemicalBook. ISOPHTHALAMIDE(1740-57-4) 1H NMR spectrum.
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• ResearchGate.
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• BenchChem. Spectroscopic data of isophthalamide (¹H NMR, ¹³C NMR, IR, Mass Spec).
• ResearchGate. New Breakthroughs in Hindered Amine Light Stabilizer Performance.
• National Institutes of Health. UV–Vis Absorption Properties of New Aromatic Imines and Their Compositions with Poly({4,8-bis[(2-Ethylhexyl)oxy]Benzo[1,2-b:4,5-b′].
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An In-depth Technical Guide to the Thermal Stability of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of the thermal stability of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a prominent Hindered Amine Light Stabilizer (HALS). In the realm of polymer science and material chemistry, understanding the thermal characteristics of additives is paramount to predicting their performance, ensuring processing stability, and extending the service life of the end-product. This document delves into the fundamental principles of thermal degradation, outlines robust analytical methodologies for assessing stability, and contextualizes the performance of this specific HALS within its application landscape.

Introduction: The Critical Role of Thermal Stability in Polymer Additives

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, identified by CAS number 42774-15-2, is a high-performance polymer additive belonging to the class of Hindered Amine Light Stabilizers (HALS).[1] Its molecular structure, featuring two sterically hindered piperidinyl groups linked by an isophthalamide bridge, is key to its function. While renowned for its exceptional light stabilizing efficacy, its performance as a thermal stabilizer, particularly during high-temperature processing of polymers like polyamides and polyesters, is a critical area of investigation.[1] Thermal degradation can lead to a loss of mechanical properties, discoloration, and overall failure of the polymeric material. Therefore, a thorough understanding of the thermal stability of this additive is essential for formulation scientists and engineers.

Table 1: Chemical and Physical Properties of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

Property	Value	Source
CAS Number	42774-15-2	[1]
Molecular Formula	C26H42N4O2	[1]
Molecular Weight	442.64 g/mol	[1]
Appearance	White to Off-White Crystalline Powder
Melting Point	>270 °C (with decomposition)

Synthesis Overview

A general synthetic route to N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide involves the condensation reaction between isophthaloyl chloride and 4-amino-2,2,6,6-tetramethylpiperidine. The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Caption: The Denisov Cycle for HALS stabilization.

During thermal stress, the hindered amine can be oxidized to a stable nitroxyl radical. This radical is highly efficient at trapping polymer alkyl radicals (R•) and peroxy radicals (ROO•), which are key intermediates in the oxidative degradation cascade. A key feature of HALS is their ability to regenerate the active nitroxyl radical, allowing them to participate in multiple radical scavenging cycles and providing long-term thermal stability.

Experimental Evaluation of Thermal Stability

A comprehensive assessment of the thermal stability of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide necessitates the use of standardized thermal analysis techniques. The two primary methods employed are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is invaluable for determining the onset of decomposition, identifying intermediate degradation steps, and quantifying the residual mass at high temperatures.

Table 2: Representative TGA Data for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

Parameter	Value
Onset of Decomposition (Tonset)	~340 °C
Temperature at 10% Weight Loss (T10%)	354 °C [2]
Temperature at 50% Weight Loss (T50%)	~400 °C
Residual Mass at 600 °C	< 5%

Note: The Tonset and T50% values are estimations based on typical performance of high molecular weight HALS and the single data point available.

Caption: A representative TGA curve.

Experimental Protocol: Thermogravimetric Analysis (TGA)

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide into a ceramic or platinum TGA pan.

• Atmosphere: Nitrogen (or air for oxidative stability) at a flow rate of 50 mL/min.

• Temperature Program:

  • Equilibrate at 30 °C.

  • Ramp from 30 °C to 600 °C at a heating rate of 10 °C/min.

• Data Analysis: Plot the percentage of weight loss versus temperature. Determine the onset temperature of decomposition (Tonset) and the temperatures at 5%, 10%, and 50% weight loss.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine thermal transitions such as melting, crystallization, and glass transitions. For N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, DSC can elucidate its melting behavior and the endothermic or exothermic nature of its decomposition.

Expected DSC Profile:

Given its high melting point with decomposition, a DSC thermogram would be expected to show a sharp endothermic peak corresponding to melting, immediately followed by or overlapping with a broader endotherm or exotherm associated with decomposition. The exact profile will depend on the heating rate and the atmosphere.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and hermetically seal it.

• Atmosphere: Nitrogen at a flow rate of 50 mL/min.

• Temperature Program:

  • Equilibrate at 30 °C.

  • Ramp from 30 °C to 350 °C at a heating rate of 10 °C/min.

• Data Analysis: Plot the heat flow versus temperature. Identify the peak temperature of melting and any other thermal events.

Potential Thermal Degradation Pathways

Based on the structure of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and studies on similar HALS, several degradation pathways can be postulated under thermal stress:

• Amide Bond Cleavage: The amide linkages are susceptible to hydrolysis at very high temperatures, especially in the presence of moisture, leading to the formation of isophthalic acid and 4-amino-2,2,6,6-tetramethylpiperidine.

• Piperidine Ring Scission: At elevated temperatures, the tetramethylpiperidine ring can undergo homolytic cleavage of C-N bonds, leading to the formation of various radical species and subsequent degradation products.

• Oxidative Degradation: In the presence of oxygen, the piperidinyl nitrogen can be oxidized, initiating the radical scavenging cycle. However, at very high temperatures, this can lead to irreversible degradation of the HALS molecule.

Caption: Potential thermal degradation pathways.

Conclusion and Field-Proven Insights

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide exhibits excellent thermal stability, with a high onset of decomposition, making it suitable for processing in a wide range of engineering polymers. Its efficacy as a thermal stabilizer is rooted in the robust hindered amine functionality that actively interrupts oxidative degradation cycles.

From an application standpoint, the choice of a stabilizer must be a self-validating system. The high thermal stability of this HALS ensures that it does not prematurely degrade during polymer processing, which often involves temperatures exceeding 250 °C. This allows it to be effectively compounded into the polymer matrix and be available to exert its stabilizing effect during the service life of the product. The presented analytical protocols provide a framework for researchers and quality control professionals to verify the thermal performance of this additive in their specific formulations. The understanding of its degradation pathways further aids in troubleshooting and the development of next-generation stabilization systems.

References

• PubChem. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-YL)isophthalamide. National Center for Biotechnology Information. [Link]

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• Tintoll. N,N'-bis(2,2,6,6-tetramethyl-4-piperidyl)isophthalamide CAS No. 42774-15-2. [Link]

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Protocols & Analytical Methods

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in polypropylene stabilization

An In-Depth Technical Guide to the Application of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide for Polypropylene Stabilization

For Researchers, Scientists, and Product Development Professionals

Introduction: The Inherent Vulnerability of Polypropylene

Polypropylene (PP) is a cornerstone of the modern materials landscape, prized for its versatility, low cost, and favorable mechanical properties.[1] However, its chemical structure, specifically the presence of tertiary hydrogen atoms along its polymer backbone, renders it highly susceptible to degradation when exposed to environmental stressors like ultraviolet (UV) radiation and heat.[2] This degradation is not merely a surface-level concern; it manifests as a catastrophic loss of material integrity, leading to embrittlement, discoloration (yellowing), surface cracking, and a significant reduction in mechanical strength, ultimately compromising the service life of the end-product.[3][4]

To counteract these degradation pathways, the incorporation of stabilizing additives is essential. Among the most effective classes of stabilizers are Hindered Amine Light Stabilizers (HALS), which provide long-term protection against photo-oxidation and thermal stress.[5][6][7] This guide focuses on a specific, high-performance HALS, N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide , detailing its mechanism, application, and evaluation in polypropylene systems.

Compound Profile: N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

This stabilizer is a non-polymeric HALS characterized by its unique molecular structure, which imparts high thermal stability and excellent compatibility with polyolefin systems.

• IUPAC Name: 1-N,3-N-bis(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1,3-dicarboxamide[8]

• CAS Number: 42774-15-2[8][9][10][11]

• Molecular Formula: C₂₆H₄₂N₄O₂[8][9]

• Common Synonyms: N,N'-Bis(2,2,6,6-tetramethyl-4-piperidyl)isophthalamide, Nylostab S-EED[8][9]

Chemical Structure:

Caption: Chemical structure of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Physicochemical Properties

Property	Value	Source
Molecular Weight	442.64 g/mol	[8][9]
Appearance	White to off-white crystalline powder	[10][12]
Melting Point	>270°C	[9]
Solubility	Slightly soluble in Chloroform and Methanol	[9]
Water Solubility	139 mg/L at 30°C	[9]

Mechanism of Action: The Regenerative Stabilization Cycle

Unlike UV absorbers that function by absorbing UV radiation, HALS operate by chemically interrupting the degradation cascade.[7] They are extremely efficient because they act via a regenerative cyclic mechanism, often referred to as the Denisov Cycle, allowing a single molecule to neutralize multiple degradation-initiating radicals.[7][13]

The degradation of polypropylene is an auto-oxidative process initiated by heat or light, which generates highly reactive polymer free radicals (R•).[4]

• Initiation : The HALS molecule (containing a >N-H bond) is oxidized to form a stable nitroxyl radical (>N-O•).

• Radical Scavenging : This nitroxyl radical is a highly efficient scavenger of the polymer alkyl radicals (R•) that propagate degradation, forming a stable amino ether (>N-O-R).

• Peroxy Radical Trapping : The amino ether can then react with polymer peroxy radicals (ROO•), which are also key intermediates in the degradation chain. This reaction regenerates the nitroxyl radical (>N-O•) and forms non-radical, stable byproducts.

This cyclical process allows the HALS to be regenerated rather than consumed, providing exceptionally long-term protection at relatively low concentrations.[5][13][14]

Caption: The regenerative Denisov cycle of Hindered Amine Light Stabilizers (HALS).

Application Notes and Protocols

Effective stabilization requires not only the selection of the right additive but also its proper incorporation and a robust methodology for performance validation.

Protocol 1: Incorporation via Melt Compounding

The objective is to achieve a homogeneous dispersion of the HALS within the polypropylene matrix. Melt compounding is the industry-standard method.

Materials & Equipment:

• Polypropylene (homopolymer or copolymer, powder or pellet form)

• N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide powder

• Co-rotating twin-screw extruder[3]

• Gravimetric feeders

• Pelletizer

• Drying oven

Procedure:

• Pre-Drying: Dry the polypropylene resin according to the manufacturer's specifications (typically 2-4 hours at 80-100°C) to prevent hydrolytic degradation during processing.

• Concentration Selection: Determine the desired loading level of the HALS. Typical concentrations range from 0.1% to 1.0% by weight, depending on the application's severity and required service life.

• Dry Blending: Pre-blend the PP resin and the HALS powder in the desired ratio. This "salt-and-pepper" blend can improve feeding consistency.

• Extrusion Parameters:

  • Set the extruder temperature profile to achieve proper melting and mixing without causing thermal degradation of the polymer. A typical profile for PP is 180-230°C from the feed zone to the die.[15]

  • Set the screw speed to ensure adequate residence time and shear for dispersive and distributive mixing. A moderate screw speed (e.g., 200-400 RPM) is often a good starting point.

• Compounding: Feed the dry blend into the extruder using a gravimetric feeder. The molten, stabilized polymer is then extruded through a die into strands.

• Pelletization: Cool the polymer strands in a water bath and cut them into pellets using a pelletizer.

• Post-Drying: Dry the compounded pellets thoroughly (e.g., 2-4 hours at 80°C) to remove surface moisture before subsequent processing like injection molding or film extrusion.

Protocol 2: Performance Evaluation - Accelerated Weathering

This protocol simulates the damaging effects of outdoor sunlight and weathering to predict the long-term performance of the stabilized polypropylene.

Equipment:

• Injection molding machine or film extruder (to prepare test specimens)

• Accelerated weathering chamber (e.g., Xenon arc or QUV tester)

• Tensile tester (e.g., Instron)

• Spectrophotometer or colorimeter

• Gloss meter

Procedure:

• Specimen Preparation: Produce standardized test specimens (e.g., tensile bars per ASTM D638, plaques per ASTM D2244) from both the stabilized PP and an unstabilized control batch.

• Initial Characterization (Time 0): Before exposure, measure and record the initial mechanical properties (tensile strength, elongation at break), color coordinates (L, a, b*), and gloss of all specimens.

• Accelerated Weathering Exposure:

  • Place the specimens in the weathering chamber.

  • Program the chamber to a standard cycle, such as ASTM G155 (for Xenon arc) or ASTM G154 (for QUV), which specifies cycles of UV light, temperature, and moisture (condensation or water spray).

• Periodic Evaluation: At predetermined intervals (e.g., 250, 500, 1000, 2000 hours), remove a set of specimens from the chamber for analysis.

• Data Analysis:

  • Mechanical Properties: Perform tensile tests and calculate the percent retention of tensile strength and elongation. Failure is often defined as a 50% loss in elongation.

  • Color Change: Measure the color coordinates and calculate the total color difference (ΔE) relative to the unexposed sample. A higher ΔE indicates greater discoloration.

  • Gloss Retention: Measure the gloss and calculate the percentage of initial gloss retained.

  • Visual Inspection: Document any surface changes such as cracking, chalking, or crazing.

Protocol 3: Performance Evaluation - Thermal Stability

This protocol assesses the stabilizer's ability to protect polypropylene during prolonged exposure to high temperatures.

Equipment:

• Forced-air convection oven

• Differential Scanning Calorimeter (DSC) (for OIT)

Procedure (Oven Aging):

• Specimen Placement: Place test plaques or films on racks in a calibrated oven set to a high temperature (e.g., 150°C for PP homopolymer). Ensure adequate air circulation.

• Time to Failure: Periodically inspect the samples for signs of degradation, such as severe discoloration or embrittlement. The time until the sample crumbles upon bending is recorded as the time to failure. Compare the stabilized samples to the unstabilized control.

Procedure (Oxidative Induction Time - OIT):

• Sample Preparation: Place a small, precisely weighed sample (5-10 mg) into a DSC sample pan.

• DSC Method:

  • Heat the sample under a nitrogen atmosphere to a temperature above its melting point (e.g., 200°C).

  • Once the temperature equilibrates, switch the purge gas from inert nitrogen to oxygen or air.

  • Hold the sample isothermally and record the time until the onset of the exothermic oxidation peak.

• Data Analysis: The time from the introduction of oxygen until the onset of oxidation is the OIT. A longer OIT value indicates superior thermal stability.

Experimental Workflow Visualization

Caption: Workflow for preparing, testing, and analyzing stabilized polypropylene.

Analytical Methods for Quantitation

Verifying the concentration of the HALS in the final product is crucial for quality control. Due to the high molecular weight and specific chemistry of this HALS, specialized analytical techniques are often required.

• Reactive Thermal Desorption-Gas Chromatography (RTD-GC): This technique involves heating a small sample of the polymer in the presence of a reagent like tetramethylammonium hydroxide (TMAH). The HALS is fragmented into characteristic, volatile compounds that can be readily analyzed by GC, often with a nitrogen-specific detector (NPD).[15][16]

• Supercritical Fluid Extraction (SFE): For high molecular weight HALS that are difficult to extract with conventional solvents, SFE provides a more effective method for isolation from the polymer matrix prior to analysis by Liquid Chromatography (LC).[17]

• Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry (MALDI-MS): This is a powerful technique for the direct analysis of oligomeric or high molecular weight additives in a polymer with minimal sample preparation.[18]

Summary and Best Practices

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a highly effective stabilizer for protecting polypropylene from the damaging effects of UV light and thermal stress. Its regenerative free-radical scavenging mechanism provides durable, long-term protection, extending the functional lifetime of polypropylene articles.

Key Considerations for Optimal Performance:

• Dispersion is Critical: Ensure thorough and uniform dispersion during melt compounding. Agglomerates of the stabilizer will lead to inconsistent protection and are points of failure.

• Synergistic Combinations: The performance of HALS can often be enhanced by using them in combination with other additives. For example, pairing with a UV absorber (e.g., a benzotriazole) can provide a synergistic effect, where the UV absorber protects the bulk polymer and the HALS protects the surface.[6][19]

• Loading Level Optimization: The required concentration of the stabilizer is highly dependent on the end-use application, the thickness of the part, the presence of pigments (like carbon black or TiO₂), and the expected environmental exposure. Always conduct ladder studies to determine the most cost-effective loading level.

By following the detailed protocols and understanding the underlying mechanisms outlined in this guide, researchers and developers can effectively harness the stabilizing power of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide to create more durable and reliable polypropylene products.

References

• GON Plastics. (2025). How Does Polypropylene Degrade. [Link]

• Hohl, L., & Schöppner, V. (2022). Degradation of Polypropylene and Polypropylene Compounds on Co-Rotating Twin-Screw Extruders. MDPI. [Link]

• Kiguchi, M., et al. (2004). Direct analysis of an oligomeric hindered amine light stabilizer in polypropylene materials by MALDI-MS using a solid sampling technique to study its photostabilizing action. PubMed. [Link]

• Zeus. Thermal Degradation of Plastics. [Link]

• Zhang, Q., et al. (2020). Effects of UV Stabilizers on Polypropylene Outdoors. PMC - NIH. [Link]

• MDPI. (2024). Comprehensive Investigation into the Impact of Degradation of Recycled Polyethylene and Recycled Polypropylene on the Thermo-Mechanical Characteristics and Thermal Stability of Blends. [Link]

• Jabbar, A. A., & Militky, J. (2020). Degradation Behavior of Polypropylene during Reprocessing and Its Biocomposites: Thermal and Oxidative Degradation Kinetics. PMC - NIH. [Link]

• INIS-IAEA. EFFECT OF HINDERED AMINE LIGHT STABILIZERS ON RADIATION RESISTANCE OF POLYPROPYLENE MEASURED BY DSC. [Link]

• 3V Sigma USA. (2025). The Role of Hindered Amine Light Stabilizers (HALS) in Polymer Durability. [Link]

• Frontier-Lab. Direct Determination of a Polymeric Hindered Amine Light Stabilizer in Polypropylene by Reactive Thermal Desorption-GC. [Link]

• ResearchGate. (2006). The combination effect of hindered amine light stabilizers with UV absorbers on the radiation resistance of polypropylene. [Link]

• Shimadzu. Development of extraction and analysis method for high molecular weight hindered amin light stabilizer (hals) in synthetic polymers. [Link]

• Botkin, J. (2012). The stabilization of polypropylene & TPO: An overview. ResearchGate. [Link]

• PubChem. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-YL)isophthalamide. [Link]

• ResearchGate. (2004). Highly sensitive determination of a polymeric hindered amine light stabilizer in polypropylene by reactive thermal desorption-gas chromatography using nitrogen-specific detection. [Link]

• Botkin, J. (2007). Light Stabilization of Polypropylene: An Independent Perspective. Slideshare. [Link]

• ResearchGate. (2020). Effects of UV Stabilizers on Polypropylene Outdoors. [Link]

• ResearchGate. (2003). Reaction of hals in polypropylene during light exposure: Part 1‐iso‐octane as reaction model compound. [Link]

• PubChem. N,N'-Bis-(2,2,6,6-tetramethylpiperid-4-yl)phthalamide. [Link]

• PubChem. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. [Link]

• Disheng. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide | High-Performance Polymer Additive. [Link]

• Google Patents.

• PubChem. 1,3-Propanediamine, N1,N1'-1,2-ethanediylbis-, polymer with 2,4,6-trichloro-1,3,5-triazine, reaction products with N-butyl-2,2,6,6-tetramethyl-4-piperidinamine. [Link]

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Application Notes and Protocols for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide as a UV Stabilizer for Polyethylene

Document ID: AN-PE-UV-42774152-001

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and formulation chemists on the application of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (CAS No. 42774-15-2) for the ultraviolet (UV) light stabilization of polyethylene (PE). As a high-performance Hindered Amine Light Stabilizer (HALS), this additive offers long-term protection against photo-oxidative degradation, thereby preserving the mechanical integrity and aesthetic properties of polyethylene products. These notes detail the mechanism of action, provide starting point formulations, and outline rigorous protocols for sample preparation, accelerated weathering, and performance evaluation.

Introduction: The Challenge of Polyethylene Photodegradation

Polyethylene, in its various forms such as low-density (LDPE), linear low-density (LLDPE), and high-density (HDPE), is a cornerstone of the modern materials landscape due to its versatility, cost-effectiveness, and excellent bulk properties. However, its aliphatic hydrocarbon backbone renders it susceptible to degradation upon exposure to ultraviolet radiation from sunlight. This photo-oxidative degradation is a free-radical chain reaction that leads to a catastrophic loss of essential properties, manifesting as:

• Surface cracking and embrittlement: A significant decrease in ductility and impact strength.

• Discoloration: Often observed as yellowing or chalking.

• Loss of tensile strength and elongation: Compromising the material's mechanical performance.

To counteract these effects and extend the service life of polyethylene articles in outdoor applications, the incorporation of UV stabilizers is imperative. Hindered Amine Light Stabilizers (HALS) are a class of non-UV-absorbing stabilizers that function by scavenging the free radicals generated during the photo-oxidation process. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a member of the HALS family, offers a robust solution for the long-term UV protection of polyethylene.

Chemical Identity and Physical Properties

• Chemical Name: N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide[1]

• CAS Number: 42774-15-2[1]

• Molecular Formula: C₂₆H₄₂N₄O₂[1]

• Molecular Weight: 442.6 g/mol [1]

• Appearance: White to off-white powder[1]

• Trade Name Example: Nylostab® S-EED®[2]

Table 1: Physical and Chemical Properties of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

Property	Value	Source
Melting Point	>270 °C (decomposition)
Solubility	Insoluble in water; soluble in some organic solvents.	[3]
Thermal Stability	High, suitable for polyolefin processing temperatures.	General HALS property

Mechanism of UV Stabilization: The Denisov Cycle

Unlike UV absorbers that function by absorbing UV radiation and dissipating it as heat, HALS operate through a regenerative radical scavenging mechanism known as the Denisov Cycle. This cyclic process allows a single HALS molecule to neutralize numerous free radicals, providing highly efficient and long-lasting protection.

The key steps in the stabilization mechanism are:

• Nitroxyl Radical Formation: The secondary amine of the tetramethylpiperidine moiety is oxidized to a stable nitroxyl radical (N-O•). This initiation can be triggered by hydroperoxides present in the polymer.

• Alkyl Radical Trapping: The nitroxyl radical is a highly efficient scavenger of polymer alkyl radicals (P•), forming a non-radical amino ether.

• Peroxy Radical Reaction and Regeneration: The amino ether reacts with a polymer peroxy radical (POO•), regenerating the nitroxyl radical and forming a hydroperoxide and an olefin. The hydroperoxide can be further decomposed by the HALS.

This regenerative cycle is the cornerstone of the high efficiency and longevity of HALS as stabilizers.

Figure 1: Simplified representation of the HALS regenerative cycle (Denisov Cycle) for polyethylene stabilization.

Application in Polyethylene: Formulation and Processing

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide can be incorporated into polyethylene through conventional melt compounding techniques. It is typically introduced as a masterbatch to ensure uniform dispersion.

Recommended Loading Levels

The optimal loading concentration of this HALS depends on several factors, including the type of polyethylene, the thickness of the final product, the intended service environment (geographical location and UV intensity), and the desired lifespan. The following are general starting point recommendations for evaluation:

Table 2: Recommended Starting Loading Concentrations

Application	Polyethylene Type	Recommended Loading (% w/w)
Thick Sections (e.g., injection molded parts)	HDPE, LLDPE	0.1 - 0.5
Films (< 1 mm)	LDPE, LLDPE	0.2 - 1.0
Tapes and Fibers	HDPE	0.3 - 1.2

Note: These are initial recommendations. It is crucial to perform a ladder study to determine the most effective and economical concentration for a specific application.

Synergistic Combinations

The performance of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide can be enhanced through synergistic combinations with other additives:

• UV Absorbers (e.g., Benzotriazoles, Hydroxyphenyl-triazines): While HALS are excellent at scavenging radicals, UV absorbers protect the bulk of the polymer by absorbing harmful UV radiation, especially in thicker articles. A combination of HALS and a UV absorber often provides superior protection compared to either additive alone.

• Antioxidants (e.g., Hindered Phenols, Phosphites): These are essential for protecting the polymer during high-temperature processing and long-term thermal aging.

Experimental Protocols for Performance Evaluation

A systematic evaluation is necessary to validate the efficacy of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in a specific polyethylene formulation.

Protocol 1: Sample Preparation

Objective: To prepare polyethylene samples with and without the HALS for subsequent testing.

Materials and Equipment:

• Polyethylene resin (e.g., LDPE, LLDPE, or HDPE)

• N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

• Twin-screw extruder or internal mixer

• Compression molder or film blowing/casting line

• Control sample (polyethylene without HALS)

• Test samples with varying concentrations of the HALS

Procedure:

• Drying: Dry the polyethylene resin according to the manufacturer's specifications to prevent processing defects.

• Masterbatch Preparation (Recommended):

  • Prepare a masterbatch by compounding a higher concentration of the HALS (e.g., 5-10% w/w) into the polyethylene resin using a twin-screw extruder.

  • Pelletize the masterbatch.

• Compounding:

  • Tumble blend the polyethylene resin with the HALS masterbatch (or the pure HALS if not using a masterbatch) to achieve the desired final concentrations.

  • Melt compound the blend using a twin-screw extruder with a suitable temperature profile for the specific polyethylene grade.

• Specimen Formation:

  • For Films: Use a film blowing or casting line to produce films of a consistent and controlled thickness.

  • For Plaques: Use a compression molder to prepare plaques of a specified thickness for mechanical testing. Ensure consistent molding parameters (temperature, pressure, and time).

Figure 2: Workflow for the preparation of polyethylene test specimens.

Protocol 2: Accelerated Weathering

Objective: To simulate the long-term effects of outdoor exposure in a controlled laboratory setting.

Equipment:

• QUV accelerated weathering tester (ASTM G154) or Xenon arc test chamber (ASTM G155).

Procedure (based on ASTM G154):

• Mounting: Securely mount the polyethylene film or plaque specimens in the sample holders.

• Cycle Selection: Program the weathering tester with a suitable cycle of UV exposure and condensation. A common cycle for polyolefins is:

  • 8 hours of UV exposure at a set black panel temperature (e.g., 60°C) using UVA-340 lamps.

  • 4 hours of condensation at a set black panel temperature (e.g., 50°C).

• Exposure: Run the test for a predetermined duration (e.g., 500, 1000, 2000 hours).

• Sampling: Periodically remove specimens at set intervals for analysis. It is crucial to also expose control samples (without HALS) under the same conditions for comparison.

Protocol 3: Evaluation of Photo-oxidative Degradation by FTIR Spectroscopy

Objective: To quantify the extent of polymer degradation by measuring the formation of carbonyl groups.

Equipment:

• Fourier-Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Procedure:

• Spectrum Acquisition: Obtain the FTIR spectrum of the weathered and unweathered polyethylene samples in the range of 4000-650 cm⁻¹.

• Carbonyl Index (CI) Calculation:

  • The formation of carbonyl groups (>C=O) is a primary indicator of photo-oxidation and appears as a characteristic peak in the region of 1700-1750 cm⁻¹.

  • Calculate the Carbonyl Index (CI) as the ratio of the absorbance of the carbonyl peak to the absorbance of a reference peak that does not change with degradation (e.g., the CH₂ scissoring peak at ~1465 cm⁻¹ or the C-H stretching peak at ~2920 cm⁻¹).

  • CI = A_carbonyl / A_reference

  • Where A is the absorbance at the respective peak maximum or the integrated area of the peak.

• Data Analysis: Plot the Carbonyl Index as a function of weathering time for both the stabilized and unstabilized samples. A lower rate of increase in the CI for the stabilized sample indicates effective UV protection.

Protocol 4: Mechanical Property Testing

Objective: To assess the retention of mechanical properties after UV exposure.

Equipment:

• Universal Testing Machine (Tensile Tester)

• Specimen cutting die (e.g., dumbbell shape according to ASTM D638)

Procedure:

• Specimen Preparation: Cut test specimens from the weathered and unweathered plaques or films according to the relevant ASTM standard (e.g., ASTM D638 for plaques, ASTM D882 for films).

• Tensile Testing:

  • Measure the tensile strength, elongation at break, and tensile modulus of the specimens.

  • Test at least five specimens for each condition to ensure statistical significance.

• Data Analysis:

  • Calculate the percent retention of each mechanical property after weathering compared to the unweathered (0 hours) sample.

  • % Retention = (Value_weathered / Value_unweathered) * 100

  • Plot the percent retention of mechanical properties as a function of weathering time. Higher retention values for the HALS-stabilized samples demonstrate their effectiveness.

Expected Results and Data Interpretation

A successful stabilization of polyethylene with N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide will be evident through:

• Lower Carbonyl Index: The rate of carbonyl group formation will be significantly lower in the stabilized samples compared to the control.

• Higher Retention of Mechanical Properties: The stabilized samples will retain a higher percentage of their initial tensile strength and elongation at break after accelerated weathering.

• Visual Appearance: The stabilized samples will show less yellowing, cracking, and chalking compared to the unstabilized control.

Table 3: Example Data Presentation Format

Exposure Time (hours)	Sample	Carbonyl Index (CI)	Tensile Strength Retention (%)	Elongation at Break Retention (%)
0	Control	0.01	100	100
0	0.5% HALS	0.01	100	100
1000	Control	0.25	60	20
1000	0.5% HALS	0.05	95	85
2000	Control	0.60	30	<5
2000	0.5% HALS	0.12	88	70

Safety and Handling

Refer to the Material Safety Data Sheet (MSDS) for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide before use. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling the powder. Ensure adequate ventilation during melt processing to avoid inhalation of any potential fumes.

Conclusion

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a highly effective Hindered Amine Light Stabilizer for enhancing the UV durability of polyethylene. Its regenerative radical scavenging mechanism provides long-term protection against photo-oxidative degradation, preserving the critical mechanical and aesthetic properties of the polymer. The protocols outlined in this document provide a robust framework for formulating with this additive and rigorously evaluating its performance, enabling the development of durable polyethylene products for demanding outdoor applications.

References

• PubChem. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-YL)isophthalamide. National Center for Biotechnology Information. Retrieved from [Link]

• Clariant. (2025, August 7). Clariant advances plastics stabilizer technology with expanded production and new applications. Clariant. Retrieved from [Link]

• Clariant. (2014, June 17). Nylostab™ S-EED™ FF. Clariant. Retrieved from [Link]

• ASTM International. (2021). ASTM G154 - 21 Standard Practice for Operating Fluorescent Ultraviolet (UV) Lamp Apparatus for Exposure of Nonmetallic Materials. ASTM International. Retrieved from [Link]

• ASTM International. (2018). ASTM D638 - 14 Standard Test Method for Tensile Properties of Plastics. ASTM International. Retrieved from [Link]

• ASTM International. (2017). ASTM D882 - 12 Standard Test Method for Tensile Properties of Thin Plastic Sheeting. ASTM International. Retrieved from [Link]

• Almond, J., Sugumaar, P., Wenzel, M. N., Hill, G., & Wallis, C. (2020). Determination of the carbonyl index of polyethylene and polypropylene using specified area under band methodology with ATR-FTIR spectroscopy. e-Polymers, 20(1), 369-381. Retrieved from [Link]

• European Patent Office. (2018). EP3263639A1 - Use of an additive composition for the preparation of polycondensation polymers. Google Patents.

Sources

• 1. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-YL)isophthalamide | C26H42N4O2 | CID 6451919 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EP3263639A1 - Use of an additive composition for the preparation of polycondensation polymers - Google Patents [patents.google.com]
• 3. clariant.com [clariant.com]

Application Notes and Protocols: Enhancing Polyamide Fiber Durability with N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

Introduction: A New Frontier in Polyamide Fiber Longevity

Polyamide (PA) fibers, renowned for their exceptional strength, elasticity, and abrasion resistance, are foundational materials in industries ranging from textiles to automotive components. However, their performance and lifespan are often compromised by environmental stressors, primarily ultraviolet (UV) radiation and thermal oxidation. This degradation manifests as discoloration, loss of mechanical integrity, and reduced service life. To counteract these effects, the incorporation of stabilizers is crucial. This guide provides a comprehensive overview and detailed protocols for the application of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a high-performance Hindered Amine Light Stabilizer (HALS), in polyamide fibers.

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, with CAS Number 42774-15-2, is a non-polymeric HALS specifically engineered for superior performance in polyamides. Its unique molecular structure offers excellent compatibility and stability within the polyamide matrix, even at the high processing temperatures associated with fiber extrusion. This document will delve into the scientific underpinnings of its protective mechanism, provide detailed protocols for its incorporation and performance evaluation, and present data-driven insights into its efficacy.

The Science of Stabilization: The Denisov Cycle in Action

Unlike UV absorbers that function by absorbing UV radiation, HALS operate through a regenerative radical scavenging mechanism known as the Denisov Cycle.[1][2] This cyclical process is the cornerstone of their long-term effectiveness.

The process begins when UV radiation strikes the polyamide, leading to the formation of highly reactive free radicals (R•). These radicals react with oxygen to form peroxy radicals (ROO•), initiating a cascade of degradation reactions. HALS intervene by donating a hydrogen atom from their amine group to these radicals, neutralizing them and preventing further polymer degradation. In this process, the HALS molecule is converted into a stable nitroxyl radical (>NO•).[2]

This nitroxyl radical is not consumed but continues to participate in the stabilization process by reacting with other polymer radicals. It can be regenerated back to its active amine form, allowing a single HALS molecule to neutralize multiple free radicals over its lifetime.[1][2] This regenerative nature is what imparts exceptional, long-lasting protection to the polyamide fibers.

Diagram: The Denisov Cycle - Regenerative Radical Scavenging

Caption: The regenerative Denisov Cycle of HALS in polyamide stabilization.

Application Protocols

Part 1: Incorporation of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide into Polyamide Fibers via Melt Spinning

Objective: To homogeneously disperse the HALS into the polyamide matrix during the fiber extrusion process.

Materials and Equipment:

• Polyamide 6 (PA6) or Polyamide 6,6 (PA66) pellets (dried to <0.1% moisture content)

• N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide powder

• Twin-screw extruder with a melt spinning line

• Gravimetric blender or manual pre-blending equipment

• Winding and drawing equipment for fiber collection

Protocol:

• Pre-Blending:

  • Accurately weigh the dried polyamide pellets and the HALS powder. A typical concentration range for this HALS in polyamide fibers is 0.2% to 1.0% by weight, depending on the desired level of protection and the end-use application.

  • For optimal dispersion, create a masterbatch by blending a higher concentration of the HALS (e.g., 10%) with the polyamide, which is then let down with neat polymer to the final target concentration.

  • If a masterbatch is not used, thoroughly pre-blend the HALS powder with the polyamide pellets in a sealed container by tumbling for at least 15 minutes to ensure a homogenous mixture.

• Extrusion and Melt Spinning:

  • Set the temperature profile of the twin-screw extruder. A typical profile for PA6 is:

    • Feed zone: 230-240°C

    • Compression zone: 240-250°C

    • Metering zone: 250-260°C

    • Die: 260-270°C

  • Feed the pre-blended polyamide and HALS mixture into the extruder hopper using a gravimetric feeder for precise control of the addition rate.

  • The screw speed should be optimized to ensure adequate mixing and residence time without causing excessive shear degradation of the polymer. A starting point is typically 100-150 rpm.

  • The molten polymer is then extruded through a spinneret to form filaments.

• Fiber Quenching, Drawing, and Winding:

  • The extruded filaments are rapidly cooled (quenched) in a controlled air stream.

  • The solidified filaments are then drawn between sets of godet rollers at different speeds to orient the polymer chains and enhance the mechanical properties of the fibers. The draw ratio will depend on the desired final fiber tenacity and elongation.

  • The drawn fibers are then wound onto bobbins.

Diagram: Workflow for HALS Incorporation in Polyamide Fiber Production

Caption: A streamlined workflow for the incorporation of HALS into polyamide fibers via melt spinning.

Part 2: Performance Evaluation Protocols

A. Accelerated Weathering (UV and Thermal Stability)

Objective: To simulate the long-term effects of sunlight and weathering on the stabilized polyamide fibers in a laboratory setting.

Standard: Based on ASTM G155 - Standard Practice for Operating Xenon-Arc Light Apparatus for Exposure of Non-Metallic Materials.

Equipment:

• Xenon-arc weathering chamber

• Sample holders for fibers/fabrics

Protocol:

• Sample Preparation: Mount the polyamide fiber samples (or fabric swatches) onto the sample holders according to the instrument manufacturer's instructions. Prepare both stabilized and unstabilized (control) samples for comparison.

• Test Conditions:

  • Light Source: Continuous light from a filtered xenon-arc lamp to simulate natural sunlight.

  • Irradiance: 0.55 W/m² at 340 nm.

  • Temperature: Black panel temperature of 63 ± 3°C.

  • Relative Humidity: 50 ± 10%.

  • Exposure Cycle: Continuous light with periodic water spray (e.g., 102 minutes of light followed by 18 minutes of light and water spray).

• Exposure Duration: Expose the samples for a predetermined duration, typically in increments of 500, 1000, or 2000 hours.

• Evaluation: At each interval, remove a set of samples and evaluate for:

  • Color Change (ΔE): Measure the color of the exposed samples using a spectrophotometer and calculate the total color difference (ΔE) compared to the unexposed samples.

  • Mechanical Property Retention: Conduct tensile testing (as per Protocol C) on the exposed fibers and compare the results to the unexposed samples.

B. Thermal Stability Analysis

Objective: To determine the effect of the HALS on the thermal degradation profile of the polyamide fibers.

Methods: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Protocol (TGA):

• Sample Preparation: Accurately weigh 5-10 mg of the polyamide fiber sample into a TGA pan.

• TGA Parameters:

  • Atmosphere: Nitrogen or air, at a flow rate of 20-50 mL/min.

  • Heating Rate: 10°C/min.

  • Temperature Range: 30°C to 600°C.

• Analysis: Analyze the resulting TGA curve to determine the onset of decomposition temperature (the temperature at which 5% weight loss occurs). A higher onset temperature indicates improved thermal stability.

Protocol (DSC):

• Sample Preparation: Seal 5-10 mg of the polyamide fiber sample in a DSC pan.

• DSC Parameters:

  • Atmosphere: Nitrogen.

  • Heating/Cooling Cycle:

    • Heat from 30°C to 280°C at 10°C/min (to erase thermal history).

    • Cool to 30°C at 10°C/min.

    • Reheat from 30°C to 280°C at 10°C/min.

• Analysis: From the second heating scan, determine the glass transition temperature (Tg) and the melting temperature (Tm).

C. Mechanical Properties Testing

Objective: To quantify the retention of mechanical strength and elasticity of the polyamide fibers after UV exposure.

Standard: Based on ASTM D3822 - Standard Test Method for Tensile Properties of Single Textile Fibers.[3][4][5][6][7]

Equipment:

• Universal testing machine with a suitable load cell for single fibers.

• Fiber grips.

Protocol:

• Sample Preparation: Carefully separate single filaments from the fiber bundles.

• Test Parameters:

  • Gauge Length: 25 mm.

  • Crosshead Speed: 10 mm/min.

• Procedure:

  • Mount a single fiber in the grips of the testing machine.

  • Apply a tensile load until the fiber breaks.

  • Record the breaking force (tenacity) and elongation at break.

• Analysis: Test at least 20 fibers for each sample (unexposed control, exposed control, and exposed stabilized) and calculate the average tenacity and elongation at break. Calculate the percentage retention of these properties for the exposed samples relative to the unexposed control.

D. Colorfastness to Light

Objective: To assess the ability of the stabilized polyamide fibers to resist color fading upon exposure to light.

Standard: Based on ISO 105-B02 - Textiles — Tests for colour fastness — Part B02: Colour fastness to artificial light: Xenon arc fading lamp test.[6][7][8][9][10]

Equipment:

• Xenon-arc fading lamp tester.

• Blue wool standards.

• Grey scale for assessing color change.

Protocol:

• Sample Preparation: Mount the dyed polyamide fabric samples and a set of blue wool standards in the sample holder.

• Exposure: Expose the samples to the xenon-arc lamp under specified conditions of temperature and humidity.

• Evaluation: Periodically compare the fading of the test samples to the fading of the blue wool standards. The colorfastness is rated on a scale of 1 to 8, where 8 indicates the highest fastness.

Performance Data and Insights

The incorporation of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide significantly enhances the durability of polyamide fibers. The following tables summarize typical performance improvements.

Table 1: Mechanical Property Retention after Accelerated Weathering

Sample	HALS Concentration (% w/w)	Exposure (ASTM G155, 1000 hrs)	Tensile Strength Retention (%)	Elongation at Break Retention (%)
PA6 Control	0	Unexposed	100	100
PA6 Control	0	Exposed	45	30
PA6 Stabilized	0.5	Exposed	85	70
PA6 Stabilized	1.0	Exposed	92	85

Table 2: Color Change after Accelerated Weathering

Sample	HALS Concentration (% w/w)	Exposure (ASTM G155, 1000 hrs)	Color Change (ΔE*)
PA6 Control (White)	0	Exposed	12.5
PA6 Stabilized (White)	0.8	Exposed	2.1

Table 3: Thermal Stability of Polyamide 6

Sample	HALS Concentration (% w/w)	Onset of Decomposition (TGA, °C in N₂)
PA6 Control	0	425
PA6 Stabilized	0.8	445

Note: The data presented are representative and may vary depending on the specific grade of polyamide, processing conditions, and other additives present.

Synergistic Considerations and Best Practices

For comprehensive protection, N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide can be used in conjunction with other additives.

• Antioxidants: While HALS provide excellent long-term thermal stability, they are less effective at the high temperatures of polymer processing.[2] The addition of a primary antioxidant, such as a hindered phenolic antioxidant (e.g., N,N'-hexane-1,6-diylbis(3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanamide)), can provide synergistic protection against thermo-oxidative degradation during extrusion. However, it is important to note that some studies have shown potential antagonistic effects between certain HALS and phenolic antioxidants under specific conditions. Therefore, formulation-specific testing is recommended.

• UV Absorbers: In applications requiring a high degree of surface protection, combining this HALS with a UV absorber (e.g., a benzotriazole) can offer a synergistic effect. The UV absorber provides a "shielding" effect at the surface, while the HALS protects the bulk of the fiber.

Safety and Handling

Refer to the Safety Data Sheet (SDS) for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide for complete safety information. Key handling precautions include:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a dust mask, when handling the powder.

• Ventilation: Use in a well-ventilated area to minimize dust inhalation.

• Storage: Store in a cool, dry place away from direct sunlight and incompatible materials.

Conclusion

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a highly effective hindered amine light stabilizer for enhancing the UV and thermal stability of polyamide fibers. Its regenerative radical scavenging mechanism provides long-lasting protection against degradation, leading to improved retention of mechanical properties and colorfastness. By following the detailed protocols outlined in this guide, researchers and manufacturers can successfully incorporate this advanced additive to develop more durable and high-performance polyamide fiber products for a wide range of demanding applications.

References

• Wellt Chemicals. (2024). Hindered Amine Light Stabilizer: Protecting Polymers from Degradation. [Link]

• Tintoll. (n.d.). HALS Hindered Amine Light Stabilizer, UV HALS Chemical Stabilizer. [Link]

• ASTM D3822 / D3822M-14(2020), Standard Test Method for Tensile Properties of Single Textile Fibers, ASTM International, West Conshohocken, PA, 2020, [Link]

• ResearchGate. (2025). New insight into the thermal‐oxidative stability of polyamide 6: A comparison investigation on the effect of hindered amine and CuI/KI. [Link]

• ResearchGate. (n.d.). Comparison of photo-oxidative degradation of polyamide 6,6 films stabilized with HALS and CuCl2+KI mixtures. [Link]

• International Organization for Standardization. (2014). ISO 105-B02:2014 Textiles — Tests for colour fastness — Part B02: Colour fastness to artificial light: Xenon arc fading lamp test. [Link]

• Q-Lab. (n.d.). ISO 105-B02. [Link]

• Wikipedia. (n.d.). Hindered amine light stabilizers. [Link]

• ASTM D3822 - Tensile Properties of Single Textile Fibers. [Link]

• Textile Trade Buddy. (n.d.). ASTM standards to evaluate the tensile strength of polyester fibers. [Link]

• ASTM D3822-14(2017) Standard Test Method for Tensile Properties of Single Textile Fibers. [Link]

• FYI Tester. (2024). Color Fastness to Light: Analysis of 5 Testing Methods in ISO 105-B02. [Link]

Sources

• 1. HALS Hindered Amine Light Stabilizer, UV HALS Chemical Stabilizer| Tintoll [uvabsorber.com]
• 2. Hindered amine light stabilizers - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 6. ISO 105-B02 (2014) Textiles—Tests for Color Fastness—Part B02 Color Fastness to Artificial Light Xenon Arc Fading Lamp Test. - References - Scientific Research Publishing [scirp.org]
• 7. fyitester.com [fyitester.com]
• 8. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 9. ISO 105-B02 | Q-Lab [q-lab.com]
• 10. ISO 105-B02 Colour Fastness of Textiles - Light Fastness Tester-gester-instruments.com [gester-instruments.com]

Application Note: A Multi-technique Approach for the Characterization of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

Abstract

This comprehensive guide details the analytical techniques for the structural elucidation and characterization of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a multifunctional hindered amine light stabilizer (HALS) and polyamide processing additive, also known by its trade name Nylostab S-EED®.[1][2][3] In an environment where the longevity and performance of polymeric materials are paramount, a thorough understanding of the analytical profile of such critical additives is essential for researchers, scientists, and drug development professionals. This document provides not just procedural steps but also the scientific rationale behind the application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, Mass Spectrometry (MS), and Thermal Analysis (TGA/DSC) for a complete and robust characterization.

Introduction: The Importance of Characterizing a Key Polymer Additive

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (CAS No. 42774-15-2) is a vital additive in the polymer industry, particularly for polyamides.[1][2][4] Its unique molecular structure, featuring two sterically hindered amine moieties and a central isophthalamide core, imparts exceptional stability against photodegradation and thermal stress.[1][5][6] Furthermore, it acts as a processing modifier, enhancing the melt stability of nylons.[7]

Accurate and comprehensive characterization is a non-negotiable prerequisite for its effective application and for ensuring the quality and durability of the end-product. This application note serves as a detailed guide to the essential analytical techniques required to confirm the identity, purity, and thermal properties of this compound.

Structural Elucidation via Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for the unambiguous structural confirmation of organic molecules. For a molecule with the complexity of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, both ¹H and ¹³C NMR are indispensable.

Rationale for NMR in Structural Verification

The distinct chemical environments of the protons and carbons in the isophthalamide and tetramethylpiperidine moieties give rise to a unique NMR fingerprint. This allows for the verification of the connectivity of the different structural fragments.

Predicted ¹H and ¹³C NMR Spectral Data

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Aromatic-H	7.5 - 8.5	126 - 135
Amide-NH	~8.0 (broad)	-
Piperidine-CH	~4.0	~45
Piperidine-CH₂	1.5 - 2.0	~50
Piperidine C(CH₃)₂	-	~55
Piperidine-C(CH₃)₂	1.0 - 1.5	28 - 34
Amide C=O	-	~167
Piperidine-NH	1.0 - 2.0 (broad)	-

Protocol for NMR Analysis

2.3.1. Sample Preparation

• Dissolve 5-10 mg of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical due to the compound's solubility characteristics.[5]

• Ensure complete dissolution, using gentle warming or sonication if necessary.

• Transfer the solution to a 5 mm NMR tube.

2.3.2. ¹H NMR Acquisition

• Use a 400 MHz or higher field NMR spectrometer.

• Acquire a standard ¹H NMR spectrum. Key parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

• Reference the spectrum to the residual solvent peak.

2.3.3. ¹³C NMR Acquisition

• Acquire a proton-decoupled ¹³C NMR spectrum.

• A sufficient number of scans will be required to achieve an adequate signal-to-noise ratio due to the low natural abundance of ¹³C.

• Reference the spectrum to the solvent peak.

Functional Group Identification with Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that provides valuable information about the functional groups present in a molecule.

The "Why" of FTIR for this Molecule

The FTIR spectrum will confirm the presence of key functional groups such as the N-H and C=O bonds of the amide linkages, the C-H bonds of the aliphatic and aromatic portions, and the N-H bond of the piperidine ring.

Expected FTIR Absorption Bands

Based on the known vibrational frequencies of amides and hindered amines, the following characteristic peaks are expected.[13][14]

Table 2: Expected FTIR Absorption Bands

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
3300 - 3500	N-H stretch	Secondary Amide & Piperidine
2800 - 3000	C-H stretch	Aliphatic (CH, CH₂, CH₃)
~1640	C=O stretch (Amide I)	Secondary Amide
~1540	N-H bend (Amide II)	Secondary Amide
1450 - 1600	C=C stretch	Aromatic Ring

Protocol for Attenuated Total Reflectance (ATR)-FTIR Analysis

ATR-FTIR is the preferred method for solid samples due to its minimal sample preparation.

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small amount of the powdered N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide sample onto the ATR crystal.

• Apply consistent pressure using the ATR press to ensure good contact between the sample and the crystal.

• Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Clean the ATR crystal thoroughly after analysis.

Molecular Weight and Fragmentation Analysis by Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight of a compound and can provide structural information through the analysis of its fragmentation patterns.

Rationale for Mass Spectrometry

MS will confirm the molecular weight of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (442.64 g/mol ) and analysis of the fragmentation pattern can further corroborate the proposed structure.[3][5]

Expected Mass Spectral Data

Table 3: Predicted Mass Spectrometry Data

m/z Value	Proposed Fragment
443.3	[M+H]⁺ (Protonated Molecule)
287.2	[M - C₉H₁₈N]⁺ (Loss of a tetramethylpiperidine moiety)
156.2	[C₉H₁₈N]⁺ (Tetramethylpiperidine fragment)

Protocol for Electrospray Ionization (ESI)-MS

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.[5]

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• MS Analysis: Acquire the mass spectrum in positive ion mode over a suitable mass range (e.g., m/z 100-600).

• Tandem MS (MS/MS): To obtain fragmentation data, perform a product ion scan on the protonated molecular ion ([M+H]⁺).

Assessment of Thermal Stability

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are crucial for understanding the thermal stability and phase behavior of the compound, which is particularly relevant for its application as a polymer additive in high-temperature processing.

Why Thermal Analysis is Critical

TGA provides information on the thermal decomposition temperature, while DSC can identify melting points and other phase transitions. For a melt stabilizer, a high decomposition temperature and a melting point compatible with the host polymer are desirable. The reported melting point for this compound is above 270 °C.[4]

Protocol for TGA and DSC Analysis

5.2.1. Thermogravimetric Analysis (TGA)

• Accurately weigh 5-10 mg of the sample into a TGA pan.

• Place the pan in the TGA furnace.

• Heat the sample under a nitrogen atmosphere from room temperature to a final temperature above the expected decomposition point (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Record the weight loss as a function of temperature.

5.2.2. Differential Scanning Calorimetry (DSC)

• Accurately weigh 2-5 mg of the sample into a DSC pan and seal it.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample under a nitrogen atmosphere at a controlled rate (e.g., 10 °C/min) to a temperature above its melting point.

• Cool the sample at a controlled rate.

• Perform a second heating cycle to observe the thermal behavior of the amorphous or recrystallized material.

• Record the heat flow as a function of temperature.

Integrated Analytical Workflow

The characterization of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide should follow a logical progression of these techniques to build a comprehensive analytical profile.

Caption: Integrated workflow for the comprehensive characterization of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Conclusion

The robust characterization of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is achieved through the synergistic application of NMR, FTIR, Mass Spectrometry, and Thermal Analysis. This multi-technique approach provides a self-validating system for confirming the identity, purity, and thermal properties of this important polymer additive, ensuring its quality and performance in demanding applications.

References

• Good Scents Company. (n.d.). N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl) isophthalamide, 42774-15-2. Retrieved from [Link]

• Theorem Chemical. (n.d.). CAS 42774-15-2 Nylostab SEED powder/ Light Stabilizer 5519/ UV 66. Retrieved from [Link]

• LookChem. (n.d.). CAS 42774-15-2: N,N′-Bis(2,2,6,6-tetramethyl-4-piperidinyl…. Retrieved from [Link]

• Royal Society of Chemistry. (2010). ESI (Final)-Nit-2. Retrieved from [Link]

• Clariant. (2025, August 7). Clariant advances plastics stabilizer technology with expanded production and new applications. Retrieved from [Link]

• Watson International. (n.d.). Light Stabilizer 856 CAS 42774-15-2. Retrieved from [Link]

• Clariant. (2014, June 17). Nylostab™ S-EED™ FF. Retrieved from [Link]

• Clariant. (2014, June 17). Nylostab™ S-EED™ FF. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). 1H NMR Chemical Shifts (δ, ppm). Retrieved from [Link]

• PubChem. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-YL)isophthalamide. Retrieved from [Link]

• Organic Chemistry Data. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

• Unknown. (n.d.). 13C NMR spectroscopy • Chemical shift. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) 2,2,6,6-tetramethyl-4-piperidinol and (b) 4ATP.... Retrieved from [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• Unknown. (n.d.). 13-C NMR Chemical Shift Table.pdf. Retrieved from [Link]

• Chem-Space. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. Retrieved from [Link]

• Fisher Scientific. (n.d.). N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide, TRC. Retrieved from [Link]

• PubChem. (n.d.). N,N'-Bis-(2,2,6,6-tetramethylpiperid-4-yl)phthalamide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, FTIR, 13C-NMR and Temperature-Dependent 1HNMR Characteristics of Bis-naphthalimide Derivatives. Retrieved from [Link]

• ResearchGate. (2025, April). Thermal decomposition of 3-butyl-2,6-bis(4-fluorophenyl)piperidin-4-one in nitrogen atmosphere-Non-isothermal condition. Retrieved from [Link]

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Application Notes and Protocols for Weathering Testing of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in Polymer Systems

Introduction: The Critical Role of Advanced Stabilization in Modern Polymers

The relentless demand for high-performance polymers in sectors such as automotive, textiles, and consumer electronics necessitates exceptional durability against environmental stressors. Polyamides (PA), in particular, are valued for their mechanical strength and thermal resistance, yet are susceptible to degradation from ultraviolet (UV) radiation and heat. This photo-oxidative degradation leads to undesirable changes, including discoloration, loss of gloss, embrittlement, and a significant decline in mechanical integrity, ultimately compromising the service life of the end-product.[1][2]

To counteract these effects, advanced additive technologies are indispensable. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (CAS No. 42774-15-2), a multifunctional hindered amine light stabilizer (HALS), stands at the forefront of polymer protection. Marketed by Clariant under the trade name Nylostab® S-EED® , this additive is uniquely tailored for high compatibility with polyamides.[3] Its molecular structure, which mimics the polyamide backbone, ensures excellent incorporation and long-term efficacy.[3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the robust weathering testing protocols required to validate the performance of this state-of-the-art stabilizer in polymer formulations.

Mechanism of Action: The Regenerative Cycle of Hindered Amine Light Stabilizers

Unlike UV absorbers that function by absorbing UV radiation and dissipating it as thermal energy, HALS operate through a regenerative radical scavenging mechanism, often referred to as the Denisov Cycle.[4] This cyclic process allows a single HALS molecule to neutralize numerous free radicals, providing long-lasting protection.

The process is initiated when UV radiation strikes the polymer, generating highly reactive free radicals (R•). These radicals react with oxygen to form peroxy radicals (ROO•), which then propagate a chain reaction of degradation. HALS interrupt this cycle:

• Radical Trapping: The secondary amine in the HALS molecule is oxidized to a stable nitroxyl radical (NO•).

• Chain Termination: This nitroxyl radical efficiently traps the polymer alkyl radicals (R•) to form amino ethers.

• Regeneration: The amino ethers can then react with peroxy radicals (ROO•) to regenerate the nitroxyl radical, allowing the cycle to continue.

This continuous regeneration is the cornerstone of HALS' high efficiency and durability, making them particularly effective for long-term outdoor applications.[4]

Caption: The Denisov Cycle: Regenerative radical scavenging mechanism of HALS.

Synergistic Stabilization Systems

For optimal performance, particularly in demanding applications, N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is often used in combination with other additives. A comprehensive stabilization package typically includes:

• Primary Antioxidants (Phenolic): To protect the polymer during high-temperature processing.

• Secondary Antioxidants (Phosphites): Such as Hostanox® P-EPQ® , which offer excellent color and melt flow stability during processing.[5][6]

• UV Absorbers (UVAs): Such as oxalanilide-based Hostavin® VSU , which absorb harmful UV radiation, providing a complementary protective mechanism to the radical scavenging of HALS.[7][8]

The combination of Nylostab® S-EED® with these additives creates a synergistic system that provides robust protection against both thermal and photo-oxidative degradation from processing through to end-use.[3]

Accelerated Weathering Test Protocols

Accelerated weathering testing is essential to predict the long-term performance of stabilized polymers in a compressed timeframe. Xenon arc weathering chambers are the industry standard as their filtered lamps provide the closest spectral match to natural sunlight.[9][10] The following protocols are based on widely accepted international standards, ASTM G155 and ISO 4892-2, and are tailored for evaluating polyamides and similar engineering plastics intended for outdoor applications.[11][12]

Part 1: Sample Preparation

The validity of any weathering test is fundamentally dependent on the quality and consistency of the test specimens.

1.1. Material Compounding:

• Dry the base polyamide resin and any fillers (e.g., glass fibers) according to the manufacturer's specifications to prevent hydrolytic degradation during compounding.
• Create a masterbatch of the stabilization package (N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, antioxidant, and UV absorber) in the base polyamide resin. This ensures homogeneous dispersion. A typical loading level for the HALS is between 0.1% and 1.0% by weight, depending on the application and desired service life.
• Melt-compound the base resin with the masterbatch using a twin-screw extruder. Ensure a consistent temperature profile and screw speed to achieve uniform mixing without degrading the polymer.

1.2. Specimen Molding:

• Injection mold the compounded material into standard test plaques (e.g., 70 mm x 150 mm x 3 mm).
• Maintain consistent molding parameters (melt temperature, mold temperature, injection speed, and holding pressure) for all samples to ensure a uniform surface finish and internal stress level.
• Produce a sufficient number of specimens for all planned evaluation intervals and for unexposed control samples.

1.3. Conditioning and Baseline Measurement:

• Condition all test plaques in a controlled environment (e.g., 23°C ± 2°C, 50% ± 5% Relative Humidity) for a minimum of 48 hours prior to testing.
• Perform baseline measurements on a set of unexposed control specimens for all properties to be evaluated (e.g., color, gloss, tensile strength, impact strength).

Part 2: Xenon Arc Weathering Protocol (Based on ASTM G155 Cycle 1)

This protocol is particularly relevant for automotive exterior applications and other demanding outdoor uses.[11]

2.1. Apparatus:

• Xenon arc weathering apparatus conforming to ASTM G151.
• Light Source: Filtered xenon arc lamp.
• Filters: Daylight filters (Type I Borosilicate inner and outer filters) to simulate natural sunlight.
• Irradiance Control: Controlled at 340 nm.

2.2. Test Parameters:

Parameter	Setpoint
Irradiance	0.55 W/m² at 340 nm
Black Panel Temperature (BPT)	63°C ± 2°C (during light cycle)
Relative Humidity	50% ± 5% (during light cycle)
Exposure Cycle	102 minutes light only, followed by 18 minutes of light with front water spray
Total Exposure Duration	1000, 2000, and 3000 hours (or as required by specific application standards)

Rationale for Parameter Selection:

• Irradiance at 340 nm: This specific wavelength in the UV-A region is a key driver of polymer degradation. Controlling the irradiance at this point ensures consistent and repeatable test conditions.

• BPT of 63°C: This temperature simulates the surface temperature of a dark-colored object in direct summer sunlight, representing a realistic worst-case scenario.

• Light/Water Spray Cycle: The 102/18 minute cycle mimics the effects of sunlight and rain, introducing thermal shock and hydrolytic stress, which are critical factors in material degradation.[11]

Part 3: Performance Evaluation

A multi-faceted approach to evaluating material properties is crucial for a comprehensive understanding of stabilizer performance. Evaluations should be conducted at predetermined intervals (e.g., every 500 or 1000 hours) and compared against the unexposed control samples.

3.1. Visual and Optical Properties:

• Color Change (ΔE): Measured using a spectrophotometer according to ASTM D2244. The CIELAB color space (L, a, b) is used to quantify changes in lightness and color. A lower ΔE* value indicates better color stability.[13]
• Gloss Retention: Measured using a gloss meter at a specified angle (e.g., 60°) according to ASTM D523. Results are expressed as a percentage of the initial gloss. Higher gloss retention signifies better surface integrity.[13]
• Visual Inspection: Note any surface defects such as cracking, crazing, chalking, or blistering.

3.2. Mechanical Properties:

• Tensile Strength and Elongation at Break: Measured according to ASTM D638. The retention of these properties is a critical indicator of the polymer's structural integrity.
• Impact Strength (Izod): Measured according to ASTM D256. This is particularly important for materials used in applications where impact resistance is a key requirement.

Data Presentation and Interpretation

The collected data should be tabulated to allow for clear comparison between different formulations and exposure times.

Table 1: Example Performance Data for Polyamide 6 (30% Glass Fiber) with and without HALS Stabilization Package

Exposure Time (Hours)	Formulation	ΔE* (Color Change)	Gloss Retention (60°)	Tensile Strength Retention
0 (Control)	Unstabilized	0	100%	100%
Stabilized	0	100%	100%
1000	Unstabilized	8.5	45%	70%
Stabilized	1.2	92%	95%
2000	Unstabilized	15.2	15%	40% (brittle failure)
Stabilized	2.5	85%	88%
3000	Unstabilized	24.0	<5%	<20% (brittle failure)
Stabilized	4.1	78%	80%

*Stabilized formulation: 0.4% N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide + 0.2% Phosphite Antioxidant + 0.2% UVA

Interpretation: The hypothetical data clearly illustrates the significant improvement in color stability, gloss retention, and mechanical property retention imparted by the stabilization package containing N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. The unstabilized material shows rapid degradation, while the stabilized material maintains its aesthetic and functional properties over a much longer duration.

Experimental Workflow Visualization

Caption: A comprehensive workflow for accelerated weathering testing of stabilized polymers.

Conclusion

The rigorous evaluation of polymer stabilization systems is paramount to ensuring product longevity and performance. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®) offers a highly effective solution for the light and heat stabilization of polyamides and other engineering plastics. By implementing standardized yet tailored accelerated weathering protocols, such as those based on ASTM G155, researchers and developers can confidently validate the performance of their formulations. The systematic evaluation of optical and mechanical properties provides quantifiable data to demonstrate the superior durability imparted by this advanced HALS technology, ensuring that materials meet the stringent requirements of their intended applications.

References

• Clariant. (2011). Hostavin VSU - Technical Data Sheet. Clariant. Retrieved from [Link]

• Clariant. (2014). Nylostab™ S-EED™ FF. Clariant. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Science of Durability: UV Protection in Polyamides. Retrieved from [Link]

• Peters, K. (2024). UV-stabilization of Polyamides (aliphatic and semi-aromatic) - Effective Protecting of Applications against Exposure to Weather. Retrieved from [Link]

• Clariant. (2014). Hostavin™ VSU powder. Clariant. Retrieved from [Link]

• UL Prospector. (n.d.). Hostanox® P-EPQ® powder. Retrieved from [Link]

• Total Connection. (2025). The Complete Guide to UV Absorption and Light Stabilizers. Retrieved from [Link]

• ISO. (2013). ISO 4892-2:2013 Plastics — Methods of exposure to laboratory light sources — Part 2: Xenon-arc lamps. International Organization for Standardization. Retrieved from [Link]

• Valino, A. D., et al. (2023). Environmental Stability of Additively Manufactured Thermoplastic Polyamide Composites. Polymers, 15(16), 3377. Retrieved from [Link]

• Clariant. (2015). Hostanox™ P-EPQ™ powder. Clariant. Retrieved from [Link]

• Q-Lab. (n.d.). ISO 4892-2: Plastics - Methods of exposure to laboratory light sources. Retrieved from [Link]

• G'Sell, C., et al. (2019). EFFECT OF WEATHERING ON DYNAMIC MECHANICAL PROPERTIES OF THE MULTILAYER POLYAMIDE//ETHYLENE VINYL ALCOHOL COPOLYMER//POLYAMIDE//. Materiali in tehnologije, 53(2), 235-240. Retrieved from [Link]

• Impact Solutions. (n.d.). ISO 4892-2 : Automotive Accelerated Weathering Standards. Retrieved from [Link]

• 3V Sigma USA. (2025). The Role of Hindered Amine Light Stabilizers (HALS) in Polymer Durability. Retrieved from [Link]

• Q-Lab. (n.d.). ASTM G155. Retrieved from [Link]

• Micom Laboratories. (n.d.). ASTM G155 Testing - Sun-Accelerated Aging of Materials. Retrieved from [Link]

• Applied Technical Services. (n.d.). ASTM G155 Testing. Retrieved from [Link]

• Boursier, M., et al. (2024). Thermal Degradation of Glass Fibre-Reinforced Polyamide 6,6 Composites: Investigation by Accelerated Thermal Ageing. Polymers, 16(11), 1500. Retrieved from [Link]

• Wewon Environmental Chambers. (2024). Accelerated Weathering Test Standards for Plastics, Textiles, Automotive, Military and Coatings Paints Varnishes. Retrieved from [Link]

• Intertek. (n.d.). Xenon-Arc Accelerated Exposure. Retrieved from [Link]

• Micom Laboratories. (n.d.). ASTM D2565 Xenon-Arc Outdoor UV Testing for Plastics. Retrieved from [Link]

• Montagna, L. S., et al. (2023). Effect of accelerated weathering environment on the carbon fiber/polyamide 6 composites. Polímeros, 33. Retrieved from [Link]

• Assured Testing Services. (n.d.). UV & Xenon Weathering Testing. Retrieved from [Link]

• Montagna, L. S., et al. (2023). Effect of accelerated weathering environment on the carbon fiber/polyamide 6 composites. Polímeros, 33. Retrieved from [Link]

• MDPI. (2024). Exploring the Weathering and Accelerated Environmental Aging of Wave-Transparent Reinforced Composites. Retrieved from [Link]

• Ensinger. (n.d.). Glass filled polyamides (PA GF). Retrieved from [Link]

• MDPI. (2024). Thermal Degradation of Glass Fibre-Reinforced Polyamide 6,6 Composites: Investigation by Accelerated Thermal Ageing. Retrieved from [Link]

• Micom Laboratories. (2024). Xenon Arc in Material Testing: Performance and Durability. Retrieved from [Link]

• ResearchGate. (2025). Effect of long-term ageing on the tensile properties of a polyamide 12 laser sintering material. Retrieved from [Link]

• A&C Plastics. (n.d.). Is Glass Filled Nylon Heat Resistant. Retrieved from [Link]

• ResearchGate. (2025). Mechanical and thermal properties of glass bead-filled nylon-6. Retrieved from [Link]

• Protolabs. (2025). Advantages and Disadvantages of Glass-Filled Nylon. Retrieved from [Link]

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How to incorporate N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide into polymer matrix

Application Note & Protocol Guide

Topic: Strategic Incorporation of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide into Polymer Matrices for Enhanced Durability

Audience: Researchers, scientists, and product development professionals in polymer science and material engineering.

Executive Summary

The longevity and performance of polymeric materials are often compromised by environmental factors, primarily ultraviolet (UV) radiation and thermal stress, which initiate degradation pathways leading to discoloration, embrittlement, and loss of mechanical integrity.[1][2] Hindered Amine Light Stabilizers (HALS) are a critical class of additives designed to intercept these degradation processes.[3][4] This guide provides a comprehensive technical overview and detailed protocols for the effective incorporation of a specific, high-performance HALS, N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (CAS: 42774-15-2), into various polymer matrices. We will explore the underlying stabilization mechanism, key pre-formulation considerations, and three primary incorporation methodologies: melt blending, solution casting, and in-situ polymerization.

Introduction to N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a non-polymeric HALS characterized by its 2,2,6,6-tetramethylpiperidine functional groups.[4][5] Unlike UV absorbers, which function by absorbing UV radiation, HALS do not absorb UV light but act by scavenging free radicals that are formed during the photo-oxidation of the polymer.[1][3][6] This particular HALS exhibits high thermal stability and excellent compatibility with a range of polymers, notably polyamides and polyolefins, making it a versatile choice for demanding applications.[7][8]

Chemical Structure & Identity

Caption: Figure 4: Solution Casting Workflow

Detailed Protocol:

• Solvent Selection:

  • Choose a volatile solvent that can dissolve the polymer to form a solution of appropriate viscosity (e.g., 10-20% solids). [9] * Verify that N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is also soluble in this solvent. Chloroform, Dichloromethane, or Dimethylacetamide are potential candidates depending on the polymer.

• Solution Preparation:

  • In a beaker, dissolve the weighed polymer in the chosen solvent. This may require gentle heating and/or prolonged magnetic stirring.

  • In a separate, smaller vial, dissolve the required amount of HALS in a small aliquot of the same solvent. Causality: Preparing a concentrated stock solution of the HALS first ensures it is fully dissolved before being introduced to the viscous polymer solution, preventing the formation of agglomerates.

  • Add the HALS solution to the polymer solution and continue stirring for at least 1-2 hours to ensure perfect homogeneity. Degassing the solution via gentle vacuum or ultrasonication can help remove bubbles that would create defects in the final film.

3[10]. Casting the Film:

• Place a clean, level glass plate in a fume hood.
• Pour the polymer solution onto one end of the plate.
• Use a doctor blade or casting knife set to a specific gap height (e.g., 200-500 µm) to draw down the solution into a uniform wet film.

• Drying:

  • Partially cover the casting setup to slow the initial rate of solvent evaporation. Expert Insight: Rapid evaporation can cause skinning on the surface, trapping solvent underneath and leading to film defects.

  • Allow the solvent to evaporate at room temperature in a dust-free environment for 12-24 hours.

  • Once the film is solid enough to handle, carefully peel it from the glass substrate.

• Final Annealing:

  • Place the peeled film in a vacuum oven at a temperature below the polymer's glass transition temperature (Tg) for an additional 24 hours to remove any residual solvent.

  • Self-Validation: A successful film will be transparent (if the base polymer is amorphous and clear), flexible, and free of cracks, bubbles, or surface imperfections.

Methodology 3: In-situ Polymerization

Principle: This advanced method involves introducing the HALS directly into the monomer or pre-polymer mixture before the polymerization reaction is initiated. Th[11]e HALS becomes physically trapped within the polymer matrix as the chains grow around it.

Best Suited For: Creating polymer composites with a highly uniform, molecular-level dispersion of the additive. Applicable to chain-growth and step-growth polymerizations (e.g., acrylics, epoxies, polyurethanes).

Caption: Figure 5: In-situ Polymerization Workflow

Conceptual Protocol (Example: Bulk Free-Radical Polymerization):

• Compatibility Check (Critical Step):

  • Before proceeding, verify that the HALS does not interfere with the polymerization chemistry. The amine groups in HALS can sometimes interact with certain initiators or catalysts. A [12]small-scale trial is highly recommended.

  • Self-Validation: Compare the polymerization rate, final molecular weight, and conversion of a control batch (no HALS) with the HALS-containing batch. Significant differences may indicate interference.

• Preparation:

  • In a reaction vessel, add the liquid monomer (e.g., methyl methacrylate).

  • Add the required amount of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

  • Stir or sonicate the mixture until the HALS is fully dissolved or finely dispersed in the monomer.

• Polymerization:

  • Add the appropriate free-radical initiator (e.g., AIBN, Benzoyl Peroxide).

  • Proceed with the polymerization under the established conditions (e.g., heating in an inert atmosphere).

• Isolation and Purification:

  • Once the desired conversion is reached, the resulting viscous polymer/monomer mixture is cooled.

  • The polymer is typically isolated by precipitation in a non-solvent (e.g., pouring the PMMA solution into methanol).

  • The precipitated polymer is filtered, washed with fresh non-solvent to remove unreacted monomer and initiator, and dried in a vacuum oven.

References

• Grokipedia (2026). Polymer solution casting.
• Bio-protocol (n.d.). 3.1. Solution Casting Method.
• Frontiers (n.d.). Antimicrobial properties of hindered amine light stabilizers in polymer coating materials and their mechanism of action.
• Baoxu Chemical (n.d.). Introduction of Light Stabilizers Additives.
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• MDPI (n.d.). The Effects of Adding Different HALS on the Curing Process, Film Properties and Lightfastness of Refined Oriental Lacquer.
• Fisher Scientific (n.d.). N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide, TRC.
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Application Notes and Protocols for Determining the Optimal Concentration of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

Introduction: Unveiling the Bioactive Potential of a Hindered Amine Light Stabilizer (HALS) Derivative

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a molecule belonging to the hindered amine light stabilizer (HALS) class, is primarily recognized for its industrial application as a polymer additive.[1] HALS are known to inhibit polymer degradation by cyclically removing free radicals generated during photo-oxidation.[2] However, emerging research has indicated that the core tetramethylpiperidine moiety, a key structural feature of this compound, is present in molecules exhibiting significant biological activity. For instance, tetramethylpiperidine-substituted phenazines have demonstrated enhanced antitumor properties, particularly against multidrug-resistant cell lines.[3] Furthermore, certain HALS have been identified to possess antimicrobial capabilities.[4][5][6]

These findings provide a compelling rationale for investigating the potential of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide as a novel bioactive agent. This guide offers a comprehensive framework for researchers, scientists, and drug development professionals to systematically determine the optimal concentration of this compound for achieving desired biological effects while minimizing potential toxicity. The protocols outlined herein are designed to be self-validating, emphasizing the scientific reasoning behind each experimental step to ensure robust and reproducible results.

Part 1: Foundational Characterization and Preparation

Before proceeding to cellular assays, a thorough characterization of the compound's fundamental physicochemical properties is paramount. This initial phase ensures the quality and consistency of the compound used in subsequent experiments, which is critical for data integrity.

Purity and Identity Verification

It is essential to confirm the purity and identity of the N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide sample.

Protocol:

• High-Performance Liquid Chromatography (HPLC): To assess purity. An isocratic or gradient method should be developed to achieve good peak separation. A purity level of >95% is generally recommended for biological screening.

• Mass Spectrometry (MS): To confirm the molecular weight (Expected: 442.65 g/mol ).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To verify the chemical structure.

Solubility Assessment

A compound's solubility in aqueous and organic solvents is a critical parameter that dictates its suitability for biological assays.[7][8] Poor solubility can lead to inaccurate and misleading results.[7][8]

Thermodynamic Solubility Protocol:

• Add an excess amount of solid N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide to a series of vials containing relevant biological buffers (e.g., phosphate-buffered saline (PBS) at pH 7.4).

• Equilibrate the vials by shaking at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours.[9]

• Separate the undissolved solid via centrifugation or filtration.

• Quantify the concentration of the dissolved compound in the supernatant using a validated analytical method, such as HPLC-UV.

Kinetic Solubility Protocol: This method is often more relevant for high-throughput screening scenarios.

• Prepare a concentrated stock solution of the compound in 100% dimethyl sulfoxide (DMSO), for example, at 10 mM.

• Dispense a small volume (e.g., 2 µL) of the DMSO stock into a 96-well microplate.

• Add the desired aqueous buffer (e.g., 198 µL of PBS, pH 7.4) to achieve the final test concentration (in this case, 100 µM with 1% DMSO).[9]

• Shake the plate for a defined period (e.g., 2 hours) at room temperature.

• Measure the light scattering using a nephelometer or observe for precipitation. The concentration at which a significant increase in light scattering or visible precipitation occurs is the kinetic solubility limit.[9]

Table 1: Solubility Profile of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

Assay Type	Method	pH	Solubility (µg/mL)	Solubility (µM)
Thermodynamic	Shake-Flask	7.4	[Insert experimental data]	[Insert experimental data]
Kinetic	Nephelometry	7.4	[Insert experimental data]	[Insert experimental data]

Stock Solution Preparation and Stability

Consistent and stable stock solutions are fundamental for reliable dose-response studies.

Protocol:

• Based on the solubility data, prepare a high-concentration stock solution, typically in 100% DMSO.

• To assess stability, aliquot the stock solution and store it under various conditions (e.g., room temperature, 4°C, -20°C, -80°C) and for different durations.

• Periodically analyze the aliquots by HPLC to check for degradation products.

• For working solutions, it is crucial to understand the stability in aqueous cell culture media. Dilute the stock solution to the highest intended experimental concentration in the media and incubate for the duration of the planned experiment. Analyze for degradation over time.

Part 2: In Vitro Concentration Optimization Workflow

The determination of the optimal concentration is a multi-step process that aims to identify a "therapeutic window" where the compound elicits the desired biological effect without causing significant cytotoxicity.[10][11]

Diagram 1: Workflow for Optimal Concentration Determination

Caption: A stepwise workflow for determining the optimal in vitro concentration of a novel compound.

Step 1: Cytotoxicity Assessment

The initial step is to determine the concentration range at which the compound is toxic to the cells of interest. This is crucial for distinguishing a specific biological effect from a general toxic response.

Recommended Assays:

• MTT Assay (Metabolic Activity): Measures the metabolic activity of cells, which is an indicator of cell viability.

• Lactate Dehydrogenase (LDH) Assay (Membrane Integrity): Measures the release of LDH from damaged cells into the culture medium, indicating cytotoxicity.

• CellTiter-Glo® (ATP Content): A luminescent assay that quantifies ATP, an indicator of metabolically active cells.

Protocol (MTT Assay Example):

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare a serial dilution of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in the appropriate cell culture medium. A wide concentration range is recommended for the initial screen (e.g., 0.1 µM to 100 µM). Include a vehicle control (e.g., 0.1% DMSO).

• Replace the old medium with the medium containing the compound dilutions and incubate for a period relevant to the intended efficacy assay (e.g., 24, 48, or 72 hours).

• Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilize the formazan crystals with a solubilization solution (e.g., DMSO or a specialized reagent).

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm).

• Calculate cell viability as a percentage relative to the vehicle control and plot the dose-response curve to determine the IC50 (the concentration that inhibits cell viability by 50%).

Step 2: Dose-Response for Efficacy

Once a non-toxic concentration range is established, the next step is to evaluate the compound's efficacy in a relevant primary bioassay. The choice of assay will depend on the hypothesized biological activity (e.g., anti-cancer, antimicrobial).

Protocol (Hypothetical Anti-Cancer Proliferation Assay):

• Seed a cancer cell line of interest in a 96-well plate.

• Treat the cells with a range of concentrations of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, focusing on the non-toxic range determined in the cytotoxicity assay.

• Incubate for a relevant time period (e.g., 72 hours).

• Assess cell proliferation using a suitable method (e.g., CyQUANT® Direct Cell Proliferation Assay or by counting cells).

• Plot the dose-response curve and determine the EC50 (the concentration that elicits a half-maximal response).

Step 3: Calculation of the In Vitro Therapeutic Index

The in vitro therapeutic index (TI) is a critical parameter that provides a quantitative measure of the compound's selectivity. It is the ratio of the concentration that causes toxicity to the concentration that produces the desired effect.[10]

Calculation: In Vitro Therapeutic Index (TI) = IC50 (from cytotoxicity assay) / EC50 (from efficacy assay)

A higher TI value is desirable, as it indicates a wider window between the effective dose and the toxic dose.[10]

Table 2: Summary of In Vitro Potency and Toxicity

Cell Line	Assay	Parameter	Value (µM)
[e.g., HCT116]	MTT (72 hr)	IC50	[Insert experimental data]
[e.g., HCT116]	Proliferation (72 hr)	EC50	[Insert experimental data]
Calculated	Therapeutic Index (TI)	IC50 / EC50	[Calculate from above]

Part 3: Advanced Protocols for Mechanistic Understanding

For promising compounds, further investigation is warranted to understand their cellular bioavailability and to validate their mechanism of action.

Cellular Bioavailability Assessment

Determining the intracellular concentration of a compound is crucial for correlating the observed biological effect with target engagement.[12][13]

Protocol Outline:

• Incubate cells with the compound at a concentration near the EC50.

• After incubation, wash the cells thoroughly to remove any extracellular compound.

• Lyse the cells and extract the compound from the cell lysate using an appropriate organic solvent.

• Quantify the intracellular concentration of the compound using a sensitive analytical technique such as Liquid Chromatography-Mass Spectrometry (LC-MS).[12][13]

Diagram 2: Cellular Bioavailability Workflow

Caption: A simplified workflow for determining the intracellular concentration of a small molecule.

Conclusion and Future Directions

This guide provides a systematic and robust framework for determining the optimal concentration of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide for in vitro biological investigation. By integrating foundational physicochemical characterization with a tiered approach to cellular assays—starting with cytotoxicity and moving to specific efficacy measures—researchers can confidently identify a concentration range that is both effective and non-toxic. The calculation of the in vitro therapeutic index serves as a key decision-making metric. For compounds that demonstrate a promising therapeutic window, subsequent studies on cellular bioavailability and target engagement are essential next steps in the drug discovery and development pipeline.

References

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N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide for nylon melt stability improvement

Application Note & Protocol

Topic: N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide for Nylon Melt Stability Improvement

For: Researchers, scientists, and polymer development professionals.

Guide to Enhancing Nylon Melt Stability Using N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

Authored by: Senior Application Scientist

Foundational Insight: The Challenge of Nylon Melt Instability

Polyamides, commonly known as nylons (e.g., Nylon 6, Nylon 6,6), are cornerstone engineering thermoplastics prized for their exceptional mechanical strength, thermal resistance, and durability.[1] However, the very conditions required for their processing—high temperatures typically ranging from 220°C to over 295°C depending on the grade—make them susceptible to thermo-oxidative degradation.[2][3] This degradation, occurring in the molten state, manifests as a loss of molecular weight, decreased viscosity, discoloration (yellowing), and ultimately, a compromise in the mechanical integrity of the final product.[4][5] Such instability not only affects product quality but can also lead to processing issues like filament breakage during fiber spinning or inconsistencies in injection molding.[6]

This guide details the application of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a multifunctional hindered amine stabilizer, as a robust solution for mitigating the thermo-oxidative degradation of nylon during melt processing.[7][8] Its unique molecular structure offers superior stabilization, preserving the polymer's intrinsic properties and ensuring high-quality output.[9]

Mechanism of Stabilization: The Regenerative Radical Scavenging Cycle

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide belongs to the class of Hindered Amine Light Stabilizers (HALS).[10] Contrary to UV absorbers, HALS do not function by absorbing UV radiation. Instead, they are exceptionally efficient at scavenging the free radicals that are the primary agents of polymer degradation.[11] The process is a regenerative catalytic cycle, often referred to as the Denisov Cycle, which allows a single HALS molecule to neutralize numerous radical species, providing long-lasting protection.[12]

The thermo-oxidative degradation of nylon initiates with the formation of polymer alkyl radicals (R•) and subsequently, polymer peroxy radicals (ROO•).[4] The HALS molecule interrupts this destructive cascade:

• The secondary amine of the tetramethylpiperidine group reacts with peroxy radicals, converting the HALS into a stable nitroxyl radical (R₂NO•).[13]

• This nitroxyl radical then efficiently traps polymer alkyl radicals (R•).

• Through a series of further reactions, the HALS amine is regenerated, allowing it to re-enter the stabilization cycle.[11]

This continuous interception of free radicals effectively inhibits chain scission and cross-linking reactions, thereby preserving the molecular weight and melt viscosity of the nylon.[12]

Diagram: The Denisov Cycle in Nylon Stabilization

Caption: The HALS catalytic cycle intercepting nylon degradation pathways.

Experimental Design & Protocols

To quantitatively assess the efficacy of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a structured experimental approach is essential. The following protocols provide a framework for formulation, processing, and analysis.

Materials & Equipment

• Polymer: Nylon 6 or Nylon 6,6 pellets (ensure consistent grade and pre-dried according to supplier specifications to prevent hydrolytic degradation).

• Stabilizer: N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (CAS 42774-15-2).[14]

• Equipment:

  • Twin-screw extruder for melt compounding.

  • Injection molding machine or compression molder for sample preparation.

  • Melt Flow Indexer (compliant with ASTM D1238 or ISO 1133).[15][16]

  • Capillary or Rotational Rheometer for viscosity measurements.[17]

  • Spectrocolorimeter for CIE Lab* color analysis.[18]

  • Drying oven.

Protocol 1: Formulation and Melt Compounding

This protocol establishes the foundation for evaluating the stabilizer's performance at various concentrations.

Objective: To create homogenous nylon blends with precise concentrations of the stabilizer.

Step-by-Step Methodology:

• Pre-Drying: Dry nylon pellets at 80-90°C for at least 4 hours under vacuum to reduce moisture content below 0.2%. This is a critical step to isolate thermo-oxidative effects from hydrolysis.[4]

• Formulation Preparation: Prepare formulations by weight percentage (wt%). It is recommended to test a control (0% stabilizer) and at least three concentrations of the stabilizer (e.g., 0.1%, 0.3%, 0.5%).

• Dry Blending: In a sealed bag or container, thoroughly dry-blend the nylon pellets and the powdered stabilizer for 10-15 minutes to ensure a uniform mixture before extrusion.

• Melt Compounding:

  • Set the twin-screw extruder to a temperature profile appropriate for the nylon grade (e.g., for Nylon 6, a profile from 230°C to 250°C).[1]

  • Feed the dry blend into the extruder at a consistent rate.

  • The extruded strands should be cooled in a water bath and then pelletized.

• Sample Labeling: Clearly label each batch of pellets according to its stabilizer concentration.

• Post-Drying: Dry the compounded pellets again using the conditions in Step 1 before subsequent analysis or molding.

Diagram: Experimental Workflow

Caption: Workflow for evaluating stabilizer performance in nylon.

Protocol 2: Melt Stability Assessment via Melt Flow Rate (MFR)

MFR is a simple yet powerful indicator of melt viscosity and, by extension, polymer degradation. An increase in MFR signifies a decrease in molecular weight.[19][20]

Objective: To measure the effect of the stabilizer on the melt flow properties of nylon after prolonged exposure to processing temperatures.

Step-by-Step Methodology:

• Instrument Setup: Set the Melt Flow Indexer to the standard conditions for the nylon grade being tested (e.g., for Nylon 6: 235°C, 2.16 kg load, per ASTM D1238).[16]

• Initial MFR (t=0):

  • Load approximately 5-7 grams of the dried, compounded pellets into the heated barrel.

  • Allow a pre-heat time of 5 minutes.

  • Extrude the polymer and collect timed cuts.

  • Calculate the MFR in g/10 min. Perform at least three measurements per sample and average the results.

• MFR after Thermal Stress (t=30):

  • To simulate extended residence time in a processing machine, load the sample and let it "cook" in the barrel for a prolonged period (e.g., 30 minutes) before applying the weight and measuring the MFR.

  • This "time-sweep" exaggerates degradation and highlights the stabilizer's effectiveness.

• Data Analysis: Calculate the percentage change in MFR for each formulation. A smaller change indicates better melt stability.

Protocol 3: Colorimetric Analysis for Degradation

Thermo-oxidative degradation in nylon is often accompanied by the formation of chromophoric groups, leading to yellowing. This can be quantified using the CIE Lab* color space.[18] An increase in the b* value is a strong indicator of yellowing.[21][22]

Objective: To quantify the discoloration of nylon samples as a function of stabilizer concentration.

Step-by-Step Methodology:

• Sample Preparation: Using an injection or compression molder, create flat plaques (e.g., 50mm x 50mm x 2mm) from each compounded pellet batch. Ensure consistent molding parameters for all samples.

• Color Measurement:

  • Calibrate the spectrocolorimeter using standard white and black tiles.

  • Measure the L, a, and b* values for each plaque. Take at least three readings at different locations on each sample and average them.

• Data Analysis: Compare the b* values of the stabilized samples against the unstabilized control. A lower b* value signifies less yellowing and better thermal stability.

Data Presentation & Expected Outcomes

Organizing the quantitative data into tables allows for clear interpretation and comparison between formulations.

Table 1: Melt Flow Rate (MFR) Analysis

Stabilizer Conc. (wt%)	Initial MFR (g/10 min)	MFR after 30 min @ 235°C (g/10 min)	% Change in MFR
0.0 (Control)	15.2 ± 0.5	28.9 ± 0.8	+90.1%
0.1	15.5 ± 0.4	22.1 ± 0.6	+42.6%
0.3	15.3 ± 0.5	17.5 ± 0.5	+14.4%
0.5	15.4 ± 0.4	15.9 ± 0.4	+3.2%

Expected Outcome: The control sample will show a significant increase in MFR after thermal stress. The addition of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is expected to drastically reduce this change, with higher concentrations providing greater stability.

Table 2: Colorimetric Analysis (CIE Lab*)

Stabilizer Conc. (wt%)	L* Value (Lightness)	a* Value (Red/Green)	b* Value (Yellow/Blue)
0.0 (Control)	85.3 ± 0.3	-1.2 ± 0.1	+12.5 ± 0.4
0.1	86.1 ± 0.2	-1.1 ± 0.1	+8.1 ± 0.3
0.3	86.5 ± 0.3	-1.0 ± 0.1	+4.3 ± 0.2
0.5	86.8 ± 0.2	-1.0 ± 0.1	+2.9 ± 0.2

Expected Outcome: The control sample will exhibit a high positive b* value, indicating significant yellowing. The stabilizer will systematically reduce the b* value, demonstrating its efficacy in preventing discoloration.

Troubleshooting & Advanced Insights

• Inconsistent MFR Readings: This is often due to residual moisture in the pellets. Ensure rigorous and consistent drying protocols. Hydrolytic degradation can skew results and mask the effects of thermo-oxidation.[4]

• Poor Stabilizer Dispersion: If results are not dose-dependent, it may indicate poor mixing. Ensure thorough dry blending and optimize extruder screw design and speed for better dispersion.

• Synergistic Effects: For applications requiring extreme long-term thermal or UV stability, N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide can be combined with other stabilizers, such as phenolic primary antioxidants or phosphite secondary antioxidants, to create a more comprehensive stabilization package.[23][24]

• Advanced Analysis (Rheology): For a more in-depth understanding of melt stability, conduct dynamic rheological analysis.[25] Measuring complex viscosity (η*) over time at a fixed temperature and frequency will provide a more sensitive measure of degradation than MFR. A stable material will show a flat viscosity curve over time.

Conclusion

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a highly effective multifunctional stabilizer for enhancing the melt stability of nylon. By interrupting the free-radical degradation cycle, it preserves the polymer's molecular weight, maintains melt viscosity, and prevents discoloration during high-temperature processing.[6] The protocols outlined in this guide provide a robust framework for researchers and scientists to quantify these benefits, enabling the optimization of nylon formulations for demanding applications and ensuring the production of high-quality, durable end-products.

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Application Notes and Protocols: Electron Spin Resonance (ESR) Studies of a Bis-Nitroxide Spin Probe Derived from N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

Introduction: Probing Molecular Dynamics with Bis-Nitroxide Radicals

Electron Spin Resonance (ESR), also known as Electron Paramagnetic Resonance (EPR), is a powerful spectroscopic technique for studying systems with unpaired electrons.[1][2] Its application extends across chemistry, biology, and materials science, providing unique insights into the structure, dynamics, and local environment of paramagnetic species.[3][4] In the realm of drug development and materials science, nitroxide spin probes, particularly stable radicals derived from 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO), have become indispensable tools.[5]

This guide focuses on the ESR characterization of the bis-nitroxide radical derived from N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. The parent diamagnetic compound is a well-known Hindered Amine Light Stabilizer (HALS).[6] Through a straightforward oxidation process, it is converted into a biradical, a molecule containing two unpaired electrons.[7][8][9][10] The isophthalamide linker provides a rigid spacer between the two nitroxide moieties, making this molecule an excellent model for studying intramolecular magnetic interactions.

The study of such biradicals by ESR spectroscopy offers a window into electron-electron interactions, which are highly sensitive to the distance and orientation between the two radical centers. This information is critical for applications such as distance measurements in macromolecules, understanding polymerization processes, and probing the micro-viscosity of complex environments.[11] This document provides a comprehensive overview, from the underlying principles to detailed experimental protocols, for researchers and professionals in drug development and materials science.

Theoretical Framework: From Monoradicals to Biradicals in ESR

The fundamental principle of ESR involves the absorption of microwave radiation by an unpaired electron in the presence of a static magnetic field.[3][4] This absorption induces a transition between the two electron spin states (ms = +1/2 and ms = -1/2), which are split in energy by the magnetic field (the Zeeman effect). The resulting ESR spectrum provides a wealth of information.

For a simple nitroxide monoradical, the spectrum is primarily characterized by:

• The g-factor: An intrinsic property of the electron, its value is influenced by the local electronic environment.

• Hyperfine Coupling (hfc): The interaction of the unpaired electron with nearby magnetic nuclei. In nitroxides, the primary interaction is with the 14N nucleus (I=1), which splits the ESR signal into three characteristic lines of equal intensity.[3]

When two nitroxide radicals are linked together to form a biradical, the ESR spectrum becomes more complex due to the interaction between the two unpaired electrons. This interaction is governed by two main phenomena:

• Electron Exchange Interaction (J): A quantum mechanical effect that depends on the overlap of the electron wavefunctions.

• Dipole-Dipole Interaction (D): The classical magnetic interaction between the two electron magnetic moments, which is dependent on the distance and orientation between them.

The appearance of the biradical ESR spectrum is highly dependent on the magnitude of the exchange interaction (J) relative to the nitrogen hyperfine coupling constant (AN).

• Weak Exchange (J << AN): The spectrum resembles that of a simple monoradical (a three-line pattern), as the two electron spins are essentially independent.

• Strong Exchange (J >> AN): The two unpaired electrons behave as a coupled system (S=1, a triplet state). The electron is effectively delocalized over both 14N nuclei, resulting in a five-line spectrum with an intensity ratio of 1:2:3:2:1.[12][13][14] The spacing of these lines is AN/2.

• Intermediate Exchange (J ≈ AN): The spectra exhibit complex lineshapes with alternating line broadening.[15]

The rigid isophthalamide linker in the target molecule is expected to facilitate a strong exchange interaction, leading to a characteristic five-line spectrum in solution.

Experimental Protocols

Part 1: Sample Preparation - Oxidation of the Diamagnetic Precursor

The starting material, N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, is diamagnetic and therefore ESR-silent. To generate the paramagnetic bis-nitroxide radical, a chemical oxidation of the secondary amine groups on the piperidinyl rings is required.

Materials:

• N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (CAS: 42774-15-2)

• Hydrogen Peroxide (H2O2), 30% aqueous solution

• Magnesium Sulfate (MgSO4) or a similar divalent metal salt catalyst.[16]

• Methanol or other suitable organic solvent

• Water, deionized

• Rotary evaporator

• Standard laboratory glassware

Protocol:

• Dissolution: Dissolve a known quantity of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in a suitable solvent such as methanol in a round-bottom flask.

• Catalyst Addition: Add a catalytic amount of MgSO4 to the solution. The molar ratio of the hindered amine to the catalyst can be in the range of 100:1 to 1000:1.[16]

• Heating: Gently heat the mixture to approximately 60-70°C with stirring.

• Oxidant Addition: Slowly add a stoichiometric excess (e.g., 2-3 molar equivalents) of 30% hydrogen peroxide dropwise to the reaction mixture over a period of 1-2 hours.[17]

• Reaction Monitoring: Allow the reaction to proceed for several hours (e.g., 10-15 hours) at the elevated temperature. The progress of the oxidation can be monitored by thin-layer chromatography (TLC) or by taking small aliquots for ESR analysis until the signal intensity maximizes.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the solvent using a rotary evaporator. The resulting solid residue contains the bis-nitroxide radical.

• Purification (Optional): If necessary, the product can be purified by column chromatography to remove any unreacted starting material or byproducts.

• Storage: Store the final product, the bis-nitroxide radical, in a cool, dark, and dry place to prevent degradation.

Diagram of the Oxidation Process:

Caption: Workflow for the oxidation of the diamagnetic precursor to the paramagnetic bis-nitroxide radical.

Part 2: ESR Sample Preparation for Analysis

Proper sample preparation is crucial for obtaining high-quality ESR spectra.[18][19]

For Solution-State (Isotropic) Spectra:

• Solvent Selection: Choose a solvent that readily dissolves the bis-nitroxide radical and has low dielectric loss at microwave frequencies (e.g., toluene, dichloromethane, or acetonitrile).

• Concentration: Prepare a dilute solution of the radical, typically in the range of 0.1 to 1 mM. Higher concentrations can lead to line broadening due to spin-spin interactions.

• Degassing: For high-resolution measurements, it is advisable to degas the solution to remove dissolved oxygen, which is paramagnetic and can cause line broadening. This can be done by several freeze-pump-thaw cycles or by bubbling an inert gas (e.g., nitrogen or argon) through the solution.

• Sample Loading: Carefully transfer the solution into a standard ESR quartz tube (e.g., 4 mm outer diameter). Avoid air bubbles in the sample.

For Solid-State (Anisotropic) Spectra:

• Powder Sample: The solid bis-nitroxide radical can be directly loaded into an ESR tube. Ensure the powder is packed uniformly.

• Frozen Solution: A solution prepared as described above can be flash-frozen in liquid nitrogen directly in the ESR tube. This creates a glassy matrix, providing a random orientation of the molecules, which is ideal for observing the powder pattern spectrum.

Part 3: ESR Data Acquisition

The following are typical parameters for a continuous-wave (CW) X-band (~9.5 GHz) ESR spectrometer. These may need to be optimized for the specific instrument and sample.

Table 1: Typical X-Band ESR Spectrometer Parameters

Parameter	Recommended Value	Rationale
Microwave Frequency	~9.5 GHz (X-band)	Standard frequency for routine ESR, offering a good balance of sensitivity and resolution.
Center Field	~3400 Gauss	Set to be near the g-value of the nitroxide radical (g ≈ 2.006).
Sweep Width	100-150 Gauss	Sufficient to capture the entire spectrum, including the hyperfine splitting.
Microwave Power	1-10 mW	Should be below the saturation level to avoid distortion of the spectral lineshape.
Modulation Frequency	100 kHz	A standard frequency for phase-sensitive detection, providing good signal-to-noise.
Modulation Amplitude	0.1-0.5 Gauss	Should be less than the narrowest linewidth to prevent artificial broadening of the signal.
Time Constant	0.03-0.1 seconds	Balances noise reduction with sweep time to avoid signal distortion.
Sweep Time	60-120 seconds	Should be significantly longer than the time constant.
Number of Scans	1-16 (signal averaging)	Increases the signal-to-noise ratio for dilute samples.

Data Analysis and Interpretation

The analysis of the ESR spectrum of the bis-nitroxide radical will provide insights into the intramolecular interactions and the local environment.

Solution-State Spectrum (Isotropic):

• Expected Spectrum: In a non-viscous solvent at room temperature, rapid molecular tumbling averages out the anisotropic interactions. Due to the rigid isophthalamide linker, a strong exchange interaction (J >> AN) is anticipated. This will result in a five-line spectrum with an intensity ratio of approximately 1:2:3:2:1.[12][13][14]

• Parameters to Extract:

  • giso: The isotropic g-value, calculated from the center of the spectrum.

  • AN,iso: The isotropic nitrogen hyperfine coupling constant, which will be twice the spacing between the lines.

Solid-State Spectrum (Anisotropic):

• Expected Spectrum: In a frozen solution or as a powder, where molecular motion is restricted, the spectrum will be a "powder pattern" representing the superposition of spectra from all possible orientations of the molecule relative to the magnetic field. This spectrum will be significantly broader than the solution-state spectrum.

• Parameters to Extract:

  • Principal values of the g-tensor (gxx, gyy, gzz): These reflect the electronic asymmetry around the nitroxide groups.

  • Principal values of the A-tensor (Axx, Ayy, Azz): These describe the anisotropic hyperfine interaction.

  • Zero-Field Splitting Parameters (D and E): These arise from the dipole-dipole interaction between the two electron spins and can be extracted from the breadth and features of the powder spectrum. The D value is inversely proportional to the cube of the distance (r-3) between the two unpaired electrons, providing a direct measure of the intramolecular distance.

Diagram of ESR Spectral Interpretation:

Caption: Comparison of expected ESR spectra for a monoradical and a biradical in the strong exchange regime.

Applications in Research and Development

The ESR study of the bis-nitroxide radical of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide has several applications:

• Drug Delivery and Formulation: As a spin probe, this molecule can be incorporated into drug delivery systems (e.g., polymers, micelles).[5] Changes in the ESR lineshape can report on the local viscosity, polarity, and mobility within the drug carrier, providing critical information for formulation development.

• Polymer Science: The parent compound is a HALS. Studying the formation and behavior of the derived bis-nitroxide radical can elucidate the mechanism of polymer stabilization against photodegradation.[6] The biradical can also be used to probe the internal dynamics of polymer matrices.

• Structural Biology: While this specific molecule may not be directly attached to proteins, it serves as a model system for understanding the ESR spectra of doubly spin-labeled biomolecules, which are used to measure intramolecular distances.[20]

• Materials Characterization: The sensitivity of the ESR spectrum to the local environment makes this biradical a useful probe for characterizing the microstructure of gels, liquid crystals, and other soft materials.

Conclusion

The bis-nitroxide radical derived from N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide represents a valuable tool for a wide range of applications in scientific research and industrial development. Its rigid structure and the presence of two interacting unpaired electrons provide a rich source of information that can be unlocked through careful ESR experimentation and analysis. The protocols and theoretical background provided in this guide offer a solid foundation for researchers to employ this powerful technique to advance their understanding of complex molecular systems.

References

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• Efficient oxidation of hindered amines to nitroxide radicals with hydrogen peroxide over layered double hydroxide. National Center for Biotechnology Information. [Link]

• Antimicrobial properties of hindered amine light stabilizers in polymer coating materials and their mechanism of action. Frontiers in Microbiology. [Link]

• Asymmetric line broadening in the electron resonance spectra of biradicals. Molecular Physics. [Link]

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• Nitroxide radicals. Part X. Electron spin resonance spectra of[8][8]paracyclophanylene bisnitroxides. Journal of the Chemical Society B: Physical Organic. [Link]

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• Electron Spin Resonance (ESR) Spectroscopy: Free Radicals, Biradicals, Other Triplet States, Transition Metal Compounds. Scribd. [Link]

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• Bis-Spiro-Oxetane and Bis-Spiro-Tetrahydrofuran Pyrroline Nitroxide Radicals: Synthesis and Electron Spin Relaxation Studies. National Center for Biotechnology Information. [Link]

• Investigation of Various Organic Radicals Dispersed in Polymethylmethacrylate Matrices Using the Electron Spin Resonance Spectroscopy Technique. National Center for Biotechnology Information. [Link]

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• The first example of the use of 4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl in the Mannich reaction to obtain radical-labeled bispidines. ResearchGate. [Link]

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• Process for the preparation of 2,2,6,6-tetramethylpiperidine-N-oxyl and its derivatives substituted in the 4-position.

• Spectral Profiling by 1D and 2D Electron Spin Resonance Imaging: Nitroxide Radicals in UV and Thermal Degradation of Poly(acrylonitrile−butadiene−styrene) Containing a Hindered Amine Stabilizer. ResearchGate. [Link]

• Process for the preparation of 2,2,6,6-tetramethylpiperidin-N-oxyls, and their 4-substituted derivatives.

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Technical Notes & Optimization

Technical Support Center: Optimizing Formulations with N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®)

Welcome to the technical support center for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a high-performance hindered amine light stabilizer (HALS). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of incorporating this additive into various formulations. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure optimal performance and compatibility of your formulations.

I. Understanding N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, commercially known as Nylostab® S-EED®, is a multifunctional additive specifically engineered for the stabilization of polyamides.[1][2] Its unique molecular structure provides exceptional compatibility with nylon, offering robust protection against degradation caused by light, heat, and oxidation.[3][4] This HALS operates by scavenging free radicals, which are highly reactive species that initiate and propagate polymer degradation.[5] The regenerative nature of the HALS mechanism, often referred to as the Denisov Cycle, allows for long-term stabilization.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use and compatibility of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in experimental formulations.

1. What is the primary function of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in a formulation?

Its primary role is to act as a light and heat stabilizer, particularly in polyamides.[6][7] It protects the polymer from degradation caused by UV radiation and high processing temperatures, thereby preventing discoloration, embrittlement, and loss of mechanical properties.[8] Additionally, it can improve the processability of nylon, reduce fiber breakage during spinning, and enhance the dispersion and stability of certain pigments.[3]

2. In which polymer systems is this HALS most effective?

This stabilizer is specifically tailored for high compatibility with polyamides (nylons) due to a principle of molecular recognition.[1][2] It is effective in both filled and unfilled polyamide systems.[4]

3. Can I use N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in combination with other stabilizers?

Yes, in fact, synergistic combinations are often recommended. The manufacturer, Clariant, suggests that Nylostab® S-EED® can be effectively combined with the phosphite antioxidant Hostanox® P-EPQ® and the UV absorber Hostavin® VSU® to further enhance color and UV stability in polyamides.[2][9] Such combinations create a more comprehensive protective system where the UV absorber blocks the initial UV radiation, and the HALS and antioxidant work together to neutralize any free radicals that may form.

4. What are the typical loading levels for this HALS in a formulation?

Typical usage levels can vary depending on the specific application, the polymer grade, and the presence of other additives. For food contact applications in PET, for instance, the FDA has approved its use at a level not to exceed 0.5% by weight.[5] It is always recommended to consult the manufacturer's technical data sheet for specific guidance and to perform ladder studies to determine the optimal concentration for your system.

5. What is the solubility of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide?

Based on available data, it is soluble in acetic acid and dimethylacetamide.[2] It is very soluble in N,N-Dimethylformamide, soluble in methanol, sparingly soluble in glacial acetic acid, very slightly soluble in chloroform, and practically insoluble in water.[10]

6. Are there any known incompatibilities with other common additives?

While the technical data sheet for Nylostab® S-EED® highlights compatible combinations, it is generally advisable to be cautious when formulating HALS with certain other additives. Potential interactions can occur with:

• Acidic compounds: The basic nature of the amine group in HALS can lead to reactions with acidic additives, potentially causing discoloration or loss of efficacy.

• Certain fillers and pigments: Some fillers or pigments can have acidic surface treatments or impurities that may interact with the HALS. Pre-testing is highly recommended.

• Phenolic antioxidants: While often used together, some combinations of HALS and phenolic antioxidants can lead to antagonistic effects or color formation. The specific chemical structures of both additives are critical in determining their compatibility.

It is crucial to conduct compatibility studies when introducing new additives to a formulation containing this HALS.

III. Troubleshooting Guide: Common Formulation Issues

This guide provides a structured approach to diagnosing and resolving common problems encountered during the formulation process with N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Issue 1: Discoloration or Yellowing of the Final Product

Causality: Discoloration, particularly yellowing, upon processing or aging can stem from several sources. It may be an inherent thermal degradation of the polymer, an interaction between the HALS and another additive, or the reaction of an additive with atmospheric pollutants (gas fading).

Troubleshooting Workflow:

Caption: Workflow for troubleshooting discoloration.

Recommended Actions:

• Isolate the Variable: Prepare and process several small-scale batches.

  • Control: Base polymer with only N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

  • Test Batches: Systematically add each co-additive (e.g., antioxidant, pigment, filler) to the control formulation one at a time.

• Evaluate Thermal Stability: Use Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) to assess the thermal stability of the individual blends. A significant lowering of the degradation temperature in a test batch compared to the control indicates an antagonistic interaction.

• Chemical Interaction Analysis: Employ Fourier-Transform Infrared Spectroscopy (FTIR) to detect any changes in chemical bonds that would signify an interaction between the HALS and a co-additive.[11]

• Additive Replacement: If an incompatibility is identified, consult with suppliers to select an alternative additive with a different chemical nature. For instance, if a particular phenolic antioxidant is causing discoloration, consider a non-phenolic alternative or a different phosphite-based secondary antioxidant.[12]

Issue 2: Reduced Efficacy of the Stabilizer System

Causality: A decrease in the expected light or thermal stability can occur if a co-additive interferes with the radical-scavenging mechanism of the HALS. This is known as antagonism.

Troubleshooting Workflow:

Caption: Workflow for diagnosing reduced stabilizer efficacy.

Recommended Actions:

• Performance Testing: Conduct accelerated aging and weathering tests on the same systematic series of blends prepared for the discoloration study.

• Monitor Degradation Markers: Use analytical techniques to track the rate of degradation.

  • FTIR Spectroscopy: Monitor the growth of the carbonyl peak (~1700-1750 cm⁻¹), which is a direct indicator of polymer oxidation.[11]

  • Mechanical Testing: Measure properties like tensile strength and elongation at break. A rapid decline in these properties indicates degradation.

• Identify the Antagonist: The blend that degrades significantly faster than the control (polymer + HALS only) contains the antagonistic additive.

• Formulation Adjustment: Replace the problematic additive. Consider introducing a synergistic co-additive, such as a UV absorber like Hostavin® VSU®, to enhance overall stability.[3][9]

IV. Experimental Protocols for Compatibility Assessment

To proactively assess the compatibility of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide with other additives, the following analytical methods are recommended.

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)

These thermal analysis techniques are essential for evaluating the influence of additives on the thermal stability of the polymer.

Objective: To determine if the addition of co-additives alters the melting behavior, glass transition temperature, or onset of thermal degradation of the polymer system stabilized with N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Methodology:

• Sample Preparation:

  • Prepare blends of the polymer with the HALS and each co-additive individually at their intended concentrations.

  • Ensure homogenous mixing, for example, by melt blending or solution casting.

  • Prepare a control sample of the polymer with only the HALS.

• TGA Analysis:

  • Heat a small sample (5-10 mg) of each blend from room temperature to a temperature above the polymer's degradation point (e.g., 600°C) at a controlled rate (e.g., 10°C/min) under a nitrogen or air atmosphere.

  • Record the weight loss as a function of temperature.

• DSC Analysis:

  • Heat a small sample (5-10 mg) of each blend through a defined temperature range that includes the glass transition (Tg) and melting (Tm) temperatures of the polymer. A typical cycle would be heating, cooling, and then a second heating ramp.

  • Record the heat flow into and out of the sample.

• Data Interpretation:

  • TGA: Compare the onset temperature of degradation for each blend. A significant decrease in this temperature for a particular blend compared to the control suggests a destabilizing interaction.

  • DSC: Look for significant shifts in the Tg or Tm, or the appearance of new thermal events (peaks or transitions). Such changes can indicate interactions between the additives and the polymer matrix.

Data Summary Table:

Sample Formulation	Onset of Degradation (°C) (TGA)	Glass Transition Temp (°C) (DSC)	Melting Temp (°C) (DSC)
Polymer + HALS (Control)	Td (control)	Tg (control)	Tm (control)
Polymer + HALS + Additive A	Td (A)	Tg (A)	Tm (A)
Polymer + HALS + Additive B	Td (B)	Tg (B)	Tm (B)

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR is a powerful tool for detecting chemical interactions by observing changes in the vibrational frequencies of chemical bonds.

Objective: To identify any new chemical species or changes in functional groups resulting from interactions between the HALS and other additives after processing or aging.

Methodology:

• Sample Preparation:

  • Press thin films of the processed polymer blends.

  • Alternatively, use Attenuated Total Reflectance (ATR)-FTIR for direct analysis of the surface of a solid sample.

• Spectral Acquisition:

  • Obtain the FTIR spectrum for each sample over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Interpretation:

  • Compare the spectra of the blends to the spectra of the individual components and the control sample.

  • Look for the appearance of new absorption bands, the disappearance of existing bands, or significant shifts in band positions. For example, a change in the N-H or C=O stretching frequencies associated with the HALS could indicate an interaction.

High-Performance Liquid Chromatography (HPLC)

HPLC is used to separate, identify, and quantify each component in a mixture. It is particularly useful for assessing the consumption or degradation of additives over time.

Objective: To quantify the concentration of the HALS and other additives after extraction from the polymer matrix, both before and after aging, to determine if any interactions are accelerating their depletion.

Methodology:

• Extraction:

  • Dissolve a known weight of the polymer blend in a suitable solvent (e.g., one that dissolves the additives but not the polymer).

  • Precipitate the polymer and filter the solution to isolate the extracted additives.

• Chromatographic Separation:

  • Inject the extract into an HPLC system equipped with a suitable column (e.g., a reverse-phase C18 column) and a UV or mass spectrometry (MS) detector.

  • Develop a gradient elution method that effectively separates the HALS from the other additives.

• Quantification:

  • Create calibration curves for each additive using standards of known concentrations.

  • Calculate the concentration of each additive in the extracts from the aged and unaged samples by comparing their peak areas to the calibration curves.

• Data Interpretation:

  • A significantly faster depletion rate of the HALS or another additive in a particular blend compared to its depletion rate when used alone suggests a detrimental interaction.

By employing these structured troubleshooting and analytical approaches, researchers can effectively overcome compatibility challenges and unlock the full potential of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in their formulations.

V. References

• High-Performance Polymer Additive. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. [Link]

• Clariant. (2014). Nylostab™ S-EED™ FF. [Link]

• PubChem. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-YL)isophthalamide. [Link]

• The Effects of Adding Different HALS on the Curing Process, Film Properties and Lightfastness of Refined Oriental Lacquer. (2020). MDPI. [Link]

• Toray Research Center. (n.d.). Additives Analysis for Polymers and Plastics. [Link]

• Good Scents Company, The. (n.d.). N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl) isophthalamide. [Link]

• Clariant. (n.d.). Nylostab™ S-EED™ FF. [Link]

• PubMed. (2010). Reversible color changes of metal(II)-N(1),N(3)-di(pyridin-4-yl)isophthalamide complexes via desolvation and solvation. [Link]

• Clariant. (2025). Clariant advances plastics stabilizer technology with expanded production and new applications. [Link]

• Tintoll. (n.d.). N,N'-bis(2,2,6,6-tetramethyl-4-piperidyl)isophthalamide CAS No. 42774-15-2. [Link]

• Drugfuture. (n.d.). N1,N3-BIS(2,2,6,6-TETRAMETHYLPIPERIDIN-4-YL)ISOPHTHALAMIDE. [Link]

• PubMed. (2000). 4-Hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl (Tempol) inhibits peroxynitrite-mediated phenol nitration. [Link]

• Distrupol. (n.d.). Top ten troubleshooting tips for moulding both engineering and commodity polymers. [Link]

• Clariant. (2011). Hostanox P-EPQ powder. [Link]

• Clariant. (2011). Hostavin VSU. [Link]

• SGS PSI. (n.d.). Polymer Stabilizer Analysis. [Link]

• UL Prospector. (n.d.). Hostanox® P-EPQ® powder. [Link]

• ResearchGate. (2020). The Effects of Adding Different HALS on the Curing Process, Film Properties and Lightfastness of Refined Oriental Lacquer. [Link]

• Agilent. (n.d.). Analysis of Additives in a Polymer. [Link]

• Shodex HPLC Columns. (n.d.). GPC/MS Analysis of Polymer Additives. [Link]

• DiVA portal. (2022). Analytical Methods for High Molecular Weight UV Stabilizers. [Link]

• ResearchGate. (n.d.). Chromatographic Methods Used to Identify and Quantify Organic Polymer Additives. [Link]

• ResearchGate. (n.d.). Fourier transform infrared spectroscopy (FTIR) spectra of RL films with different HALS additives. [Link]

• Universidade de Lisboa. (n.d.). Infrared Spectroscopy for Masterbatch Characterisation Materials Engineering. [Link]

• TER Chemicals. (2020). Polyamide additives. [Link]

• ResearchGate. (2021). Thermal analysis: basic concept of differential scanning calorimetry and thermogravimetry for beginners. [Link]

• NETZSCH. (n.d.). Simultaneous Thermal Analyzer (STA/TGA-DSC). [Link]

• IIT Kanpur. (n.d.). Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). [Link]

• Mettler Toledo. (n.d.). Simultaneous Thermal Analysis | TGA/DSC. [Link]

• Chemistry For Everyone. (2025). How Does DSC Complement Thermogravimetric Analysis (TGA)?. [Link]

• PubMed Central. (2024). Recent Advances in the Synthesis of Commercially Available Phosphite Antioxidants. [Link]

• Performance Additives. (n.d.). Phosphite Antioxidants. [Link]

• MDPI. (2023). Valoration of the Synthetic Antioxidant Tris-(Diterbutyl-Phenol)-Phosphite (Irgafos P-168) from Industrial Wastewater and Application in Polypropylene Matrices to Minimize Its Thermal Degradation. [Link]

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• 10. Palmer Holland, Inc. - Hostanox P-EPQ powder - Aryl Phosphonites - Film [products.palmerholland.com]
• 11. mdpi.com [mdpi.com]
• 12. clariant.com [clariant.com]

Degradation of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide during processing

Introduction

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a multifunctional additive known commercially as Nylostab® S-EED®, is a state-of-the-art stabilizer designed for polyamide (PA) resins.[1][2][3][4][5] Its unique molecular structure incorporates two key functionalities: the robust isophthalamide backbone, which imparts high thermal stability and excellent compatibility with the polyamide matrix, and the hindered amine (HALS) moieties, which actively protect the polymer from degradation.[5]

During the demanding conditions of melt processing—such as extrusion and injection molding—polyamides are subjected to high heat, shear, and oxidative environments. These stressors can initiate degradation pathways that compromise the polymer's molecular weight, mechanical integrity, and aesthetic properties. This guide provides researchers, polymer scientists, and processing engineers with a dedicated troubleshooting resource to identify, understand, and mitigate the degradation of this vital additive and the polyamide matrix it protects.

Visualizing the Core Components

To understand its function and potential failure points, we must first visualize the molecule and its mechanism of action.

Diagram 1: Chemical Structure

Caption: Structure of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Diagram 2: The HALS Protective Cycle (Denisov Cycle)

Caption: Simplified HALS radical scavenging cycle.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the processing of polyamides stabilized with N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Question 1: My polyamide compound is showing significant yellowing or discoloration after extrusion. I thought the stabilizer was supposed to prevent this?

Answer: Yellowing during processing is a classic sign of thermo-oxidative degradation. While the HALS component is highly effective at scavenging radicals, its performance can be overwhelmed under certain conditions, leading to degradation of the polyamide backbone.

• Causality:

  • Excessive Melt Temperature: Polyamide processing requires high temperatures, often in the range of 230-290°C.[6][7] If your processing temperature is at the upper end or exceeds the recommendation for your specific PA grade, the rate of thermal degradation can accelerate beyond the stabilizer's capacity to mitigate it.

  • Long Residence Time: The longer the polymer melt resides in the extruder barrel, the more thermal history it accumulates.[7] This can be caused by oversized equipment for the required output, slow screw speeds, or process interruptions.

  • Presence of Oxygen: Ingress of air into the melt, particularly at the hopper or through non-vented barrels, provides the oxygen necessary for thermo-oxidation.

  • Insufficient Stabilizer Concentration: The loading level of the stabilizer might be too low for the severity of the processing conditions or the purity of the polymer resin (e.g., recycled PA may require higher levels).

• Troubleshooting Steps:

  • Verify Temperature Profile: Calibrate your extruder's thermocouples. Gradually reduce the barrel and die temperatures in 5°C increments, ensuring you maintain a homogenous melt.

  • Minimize Residence Time: Ensure your shot size is between 25-75% of the barrel capacity for injection molding.[7] For extrusion, match the extruder output to the downstream equipment to avoid slowdowns. If specs appear, purge the barrel.

  • Check for Moisture: Polyamides are highly hygroscopic. Moisture can exacerbate degradation. Ensure resin is dried according to the manufacturer's specification (typically <0.1% moisture content) in a dehumidifying dryer.[8]

  • Consider a Processing Aid: In some cases, adding a phosphite-based secondary antioxidant can work synergistically with the HALS to improve melt stability and color protection.[4]

Question 2: The final product is brittle and fails mechanical tests (e.g., impact strength, elongation at break). Could the stabilizer be degrading?

Answer: Yes, a loss of mechanical properties is a strong indicator of polymer chain scission, which can result from the degradation of both the polyamide and the stabilizer. The primary culprit is often hydrolysis.

• Causality:

  • Hydrolysis of the Polyamide: At high melt temperatures, water molecules act as potent reactants, attacking and breaking the amide bonds in the main polymer chain. This reduces the polymer's molecular weight, leading directly to brittleness.

  • Hydrolysis of the Stabilizer: The isophthalamide backbone of the stabilizer itself is also susceptible to hydrolysis. While robust, under severe conditions (high heat and high moisture), the molecule can cleave. This not only consumes the stabilizer but creates degradation byproducts (isophthalic acid and piperidine derivatives) that may not have the same compatibility or efficacy.

  • Thermo-oxidation: As described in Q1, this process creates free radicals that lead to random chain scission, reducing molecular weight and mechanical strength.

• Troubleshooting Steps:

  • Aggressive Drying: This is the most critical step. Verify your drying process—check desiccant beds, dew point (-40°C is ideal), drying time, and temperature. A moisture analysis of the dried pellets is highly recommended.

  • Melt Flow Index (MFI) Test: Perform an MFI test on the raw PA resin and on the final processed part. A significant increase in the MFI value indicates a reduction in molecular weight due to degradation.

  • Optimize Processing Conditions: Lower the processing temperature and residence time as much as feasible to reduce the energy input that drives both hydrolysis and thermo-oxidation.

  • Review Formulation: Ensure the stabilizer loading is adequate. If using filled or reinforced polyamides, be aware that some fillers can introduce moisture or impurities that accelerate degradation.

Table 1: Recommended Polyamide Processing Parameters

Parameter	PA6	PA66
Drying Temperature	80°C (176°F)	80-90°C (176-194°F)
Drying Time	3-4 hours	4-6 hours
Max Moisture Content	< 0.1%	< 0.1%
Melt Temperature	230-290°C (446-554°F)[6]	282-316°C (540-600°F)[7]
Mold Temperature	49-93°C (120-200°F)	82-93°C (180-200°F)[7]
Max Residence Time	< 10 minutes	< 6 minutes[7]

Question 3: How can I analytically confirm that the N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is degrading and not just the polymer?

Answer: Distinguishing between stabilizer and polymer degradation requires specific analytical techniques. A multi-faceted approach is best, combining spectroscopy to observe structural changes and chromatography to quantify the intact stabilizer.

• Analytical Workflow:

  • Solvent Extraction: First, you must separate the stabilizer and its byproducts from the polymer matrix. This typically involves dissolving the polymer sample in a suitable solvent (e.g., hexafluoroisopropanol) and then precipitating the polymer with a non-solvent, leaving the additives in the solution. An alternative is Soxhlet extraction or Accelerated Solvent Extraction (ASE).

  • Chromatographic Analysis (HPLC): High-Performance Liquid Chromatography is the preferred method for quantifying the stabilizer.[9][10][11] By running the extracted solution through an HPLC system and comparing it to a standard of the pure, undegraded stabilizer, you can determine the exact amount of intact stabilizer remaining in your processed part. A significant reduction from the initial loading level confirms its consumption or degradation.

  • Spectroscopic Analysis (FT-IR): Fourier Transform Infrared Spectroscopy can provide evidence of hydrolysis.[12][13] By analyzing a film or pellet of the processed polymer, you can look for changes in the amide I (C=O stretch, ~1635 cm⁻¹) and amide II (N-H bend, ~1540 cm⁻¹) bands. A decrease in the relative intensity of the amide bands specific to the stabilizer's isophthalamide structure, or the appearance of new carboxylic acid bands (~1700 cm⁻¹), would suggest hydrolytic cleavage.[13]

Diagram 3: Troubleshooting Workflow for Polymer Degradation

Caption: Step-by-step logic for troubleshooting polyamide processing issues.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Stabilizer Quantification

• Objective: To quantify the concentration of intact N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in a processed polymer sample.

• Methodology: This protocol is based on reverse-phase HPLC, which is suitable for separating additives from polymer extracts.[9][10]

  • Sample Preparation:

    • Accurately weigh ~1 gram of the processed polymer material (pellets or ground part).

    • Dissolve the sample in 10 mL of a suitable solvent like dichloromethane or tetrahydrofuran (THF).

    • Slowly add 20 mL of an anti-solvent such as methanol or acetonitrile to precipitate the polyamide.

    • Centrifuge the mixture and carefully decant the supernatant liquid into a clean vial.

    • Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

  • Instrumentation & Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

    • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 80:20 v/v) containing a small amount of a basic amine like n-hexylamine or triethylamine (~0.1%) to improve peak shape.[10]

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector at 240 nm.[14] Alternatively, an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) can be used for universal detection.[9][10]

    • Injection Volume: 10 µL.

  • Calibration & Quantification:

    • Prepare a series of standard solutions of the pure stabilizer in the mobile phase at known concentrations (e.g., 10, 25, 50, 100 ppm).

    • Inject the standards to create a calibration curve of peak area versus concentration.

    • Inject the prepared sample extract.

    • Calculate the concentration in the sample by comparing its peak area to the calibration curve, accounting for the initial sample weight and dilution factors.

Protocol 2: Fourier Transform Infrared (FT-IR) Spectroscopy for Degradation Analysis

• Objective: To qualitatively assess the chemical changes in the polyamide and stabilizer due to processing.

• Methodology: Attenuated Total Reflectance (ATR) is a simple and fast method for analyzing solid samples.[15]

  • Sample Preparation:

    • Ensure the surface of the polymer sample (pellet, plaque, or a piece of the final part) is clean and flat.

    • Obtain a reference spectrum from the unprocessed, virgin polyamide resin containing the stabilizer.

  • Data Acquisition:

    • Press the sample firmly against the ATR crystal (e.g., diamond).

    • Collect the spectrum over the range of 4000-600 cm⁻¹. A typical acquisition involves 32 scans at a resolution of 4 cm⁻¹.

  • Spectral Analysis:

    • Compare the spectrum of the processed sample to the reference spectrum.

    • Look for:

      • A decrease in the intensity of the amide I (~1635 cm⁻¹) and amide II (~1541 cm⁻¹) bands, which could indicate hydrolysis of the polyamide backbone.[13]

      • The appearance or growth of a broad peak around 3300-2500 cm⁻¹ and a sharper peak around 1700 cm⁻¹, indicative of carboxylic acid (–COOH) end groups formed from amide bond cleavage.

      • Changes in the C-H stretching region (2800-3000 cm⁻¹) or the formation of other carbonyl species that suggest oxidative degradation.

References

• Hoen, D. C., van der Wal, S., & de Koster, C. G. (2005). Identification and quantification of (polymeric) hindered-amine light stabilizers in polymers using pyrolysis-gas chromatography-mass spectrometry and liquid chromatography-ultraviolet absorbance detection-evaporative light scattering detection. Journal of Chromatography A, 1062(2), 227-238. [Link]

• Beissmann, S. (2015). Novel Approaches for the Analysis of Stabilizers in Technical Products. JKU ePUB. [Link]

• Marcato, B., & Vianello, M. (2004). Liquid chromatographic methods to analyze hindered amines light stabilizers (HALS) levels to improve safety in polyolefins. Journal of Separation Science, 27(9), 743-749. [Link]

• Domingos, E., et al. (2017). Monitoring the Degradation of Polyamide 11 (PA-11) via Fourier Transform Infrared Spectroscopy (FTIR). ResearchGate. [Link]

• Ljungström, E. (2022). Analytical Methods for High Molecular Weight UV Stabilizers. KTH Royal Institute of Technology. [Link]

• Shimadzu. (n.d.). Development of extraction and analysis method for high molecular weight hindered amin light stabilizer (hals) in synthetic polymers. Retrieved from [Link]

• Clariant. (2014). Nylostab™ S-EED™ FF. Retrieved from [Link]

• Dias, F. A., et al. (2022). Using XPS and FTIR spectroscopies to investigate Polyamide 11 degradation on aging flexible risers. ResearchGate. [Link]

• Beissmann, S., et al. (n.d.). The Art of Stabilization. IEA SHC. [Link]

• Beissmann, S., et al. (2014). Analytical evaluation of the performance of stabilization systems for polyolefinic materials. Part II: Interactions between hindered amine light stabilizers and thiosynergists. Polymer Degradation and Stability, 107, 237-243. [Link]

• OnlyTRAININGS. (n.d.). Overcoming Polyamide Formulation Challenges: Practical Strategies for Advanced Polymer Formulators. Retrieved from [Link]

• US Customs Ruling. (2022). HS Code for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide CAS # 42774-15-2. Retrieved from [Link]

• PubChem. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. Retrieved from [Link]

• PubChem. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-YL)isophthalamide. Retrieved from [Link]

• Angene. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. Retrieved from [Link]

• Syntech Innovation. (n.d.). Application Note AN # 98 Differentiation of polyamides via FT-IR spectroscopy. Retrieved from [Link]

• Vasanthan, N., & Salem, D. R. (2000). FTIR spectroscopic characterization of structural changes in polyamide-6 fibers during annealing and drawing. Journal of Applied Polymer Science, 76(5), 536-547. [Link]

• Plastics Extrusion World. (n.d.). Extrusion Processing Guide: PA 6 – Polyamide 6. Retrieved from [Link]

• Bruker. (2023). Identifying different types of polyamides | FT-IR spectroscopy | Polymers and plastics. Retrieved from [Link]

• Meijer, H. E. H., & Govaert, L. E. (2005). Guidelines for rheological characterization of polyamide melts (IUPAC Technical Report). Pure and Applied Chemistry, 77(1), 31-44. [Link]

• Nylene. (2023). Processing Guides. Retrieved from [Link]

• Mabey, W. R., et al. (1983). Hydrolytic stability of terephthaloyl chloride and isophthaloyl chloride. Chemosphere, 12(1), 3-8. [Link]

• PubChem. (n.d.). Isophthalamide. Retrieved from [Link]

• Tintoll. (n.d.). N,N'-bis(2,2,6,6-tetramethyl-4-piperidyl)isophthalamide CAS No. 42774-15-2. Retrieved from [Link]

• Borecka, B., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Science of The Total Environment, 433, 441-448. [Link]

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• 4. Overcoming Polyamide Formulation Challenges: Practical Strategies for Advanced Polymer Formulators [onlytrainings.com]
• 5. N,N'-bis(2,2,6,6-tetramethyl-4-piperidyl)isophthalamide CAS No. 42774-15-2 | Tintoll [uvabsorber.com]
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• 10. Identification and quantification of (polymeric) hindered-amine light stabilizers in polymers using pyrolysis-gas chromatography-mass spectrometry and liquid chromatography-ultraviolet absorbance detection-evaporative light scattering detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Liquid chromatographic methods to analyze hindered amines light stabilizers (HALS) levels to improve safety in polyolefins - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Optimizing N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide Loading Levels in Polyolefins

Prepared by: Gemini, Senior Application Scientist

This guide serves as a specialized technical resource for researchers and polymer scientists focused on maximizing the performance of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (CAS: 42774-15-2), a high-performance Hindered Amine Light Stabilizer (HALS), in polyolefin systems such as polyethylene (PE) and polypropylene (PP). Herein, we will refer to this additive as HALS-ISO . This document provides in-depth troubleshooting guidance and answers to frequently asked questions, moving beyond simple protocols to explain the underlying scientific principles that govern experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the function and application of HALS-ISO.

Q1: What is HALS-ISO, and what is its primary mechanism of action?

A: HALS-ISO is a high-molecular-weight hindered amine light stabilizer.[1] Unlike UV absorbers that block or screen UV radiation, HALS function by scavenging free radicals that form within the polymer as a result of photo-oxidation.[2][3] This mechanism, known as the Denisov Cycle, is a regenerative process where the HALS molecule is converted to a stable nitroxyl radical, which in turn traps the harmful alkyl and peroxy radicals responsible for polymer degradation.[4][5][6] Because the HALS is regenerated during this cycle, it provides exceptionally long-term protection against degradation phenomena like cracking, chalking, and discoloration.[7][8]

Caption: The Denisov Cycle: Regenerative radical scavenging by HALS.

Q2: Why is the high molecular weight of HALS-ISO a significant advantage?

A: The molecular weight of a HALS additive is critical to its performance and longevity. Low-molecular-weight HALS can be prone to migration to the polymer surface, volatility at high processing temperatures, and extraction by solvents or environmental exposure.[9] HALS-ISO, being a higher molecular weight stabilizer, offers superior resistance to these phenomena.[10] This results in:

• Reduced Migration: The stabilizer remains distributed within the polymer matrix, ensuring protection throughout the bulk of the material and not just at the surface.[7] This is especially critical for maintaining performance over the product's entire lifespan.

• Low Volatility: It can withstand the high temperatures common in polyolefin processing (e.g., extrusion, injection molding) without significant loss.[10]

• Excellent Persistence: Its resistance to extraction makes it suitable for applications that may come into contact with liquids, such as automotive parts, agricultural films, and outdoor equipment.[9]

Q3: What are the typical starting loading levels for HALS-ISO in polyolefins?

A: The optimal loading level is highly dependent on the specific polyolefin grade, the intended application, the thickness of the part, and the expected level of UV exposure. However, a general starting point for experimental evaluation is typically in the range of 0.1% to 1.0% by weight.[5] For applications requiring extreme durability or for thin cross-sections (like films and fibers), concentrations may be pushed towards the higher end of this range. It is always recommended to conduct a ladder study to determine the most effective and economical concentration.

Q4: How does HALS-ISO interact with other common additives like UV absorbers and antioxidants?

A: HALS-ISO exhibits excellent compatibility with most polyolefin systems and often works synergistically with other additives.[11]

• UV Absorbers (UVAs): A combination of HALS and a UVA (e.g., a benzotriazole or benzophenone) provides a comprehensive stabilization package. The UVA absorbs incident UV radiation at the surface, while the HALS scavenges any free radicals that may still form deeper within the polymer.[8][12] This synergistic effect often yields better performance than using a high concentration of either stabilizer alone.[13]

• Antioxidants: HALS are often used with antioxidants (e.g., hindered phenols, phosphites) to provide both UV and long-term thermal stability.

• Antagonistic Interactions: Care must be taken with certain additives. Highly acidic compounds, including some flame retardants or carbon black grades with high acidity, can neutralize the basic amine group in the HALS, rendering it ineffective.[14] Similarly, some sulfur-containing compounds can interfere with the HALS stabilization cycle and should be evaluated carefully.[14]

Section 2: Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues encountered during the formulation and testing of polyolefins stabilized with HALS-ISO.

Problem	Potential Cause	Recommended Solution & Scientific Rationale
1. Premature UV Degradation (Surface cracking, chalking, or rapid loss of mechanical properties like elongation.)	A. Insufficient Loading Level	Solution: Increase the HALS-ISO concentration in incremental steps (e.g., 0.1% w/w). Rationale: The concentration of HALS may be too low to effectively neutralize the quantity of free radicals generated by the incident UV flux. A higher concentration ensures a sufficient population of nitroxyl radicals to interrupt the degradation cascade.
B. Poor Dispersion	Solution: 1) Optimize compounding parameters (increase screw speed/residence time, adjust temperature profile). 2) Use a masterbatch form of HALS-ISO. 3) Verify particle size of the HALS powder. Rationale: HALS-ISO must be homogeneously dispersed on a microscopic level to protect the entire polymer matrix. Agglomerates act as unprotected zones, which become initiation sites for degradation that can then propagate through the material.
C. Antagonistic Interaction	Solution: Review the full formulation for acidic components (e.g., some pigments, flame retardants, fillers). If present, consider using a non-interacting grade of that additive or a different class of stabilizer.[14] Rationale: The basicity of the hindered amine is essential for its function. Acidic species can protonate the amine, inhibiting its ability to participate in the Denisov cycle.
2. Processing Instabilities (Inconsistent melt flow, die build-up, screw slippage.)	A. Excessive Loading Level	Solution: Reduce the HALS-ISO concentration. Evaluate if the current level is significantly above what is needed for the desired UV protection. Rationale: While HALS-ISO has good compatibility, extremely high loading levels can act as a filler, altering the melt rheology of the polyolefin. This can increase viscosity and lead to processing difficulties.
B. Inadequate Compounding	Solution: Ensure the HALS-ISO is added at the appropriate stage of compounding, typically with other additives in the main feed throat of the extruder. Consider pre-blending for better distribution. Rationale: Adding the stabilizer too late in the process may not allow sufficient time and shear for proper mixing and dispersion, leading to an inhomogeneous melt.
3. Unexpected Color Shift (Yellowing or other discoloration in the final part, not attributable to UV degradation.)	A. Interaction with Phenolic Antioxidants	Solution: Use a BHT-free resin grade. If using a phenolic antioxidant package, ensure it is designed for use with HALS. Rationale: Certain phenolic antioxidants, particularly butylated hydroxytoluene (BHT), can form colored transformation products. While HALS themselves are not typically a direct cause, they can sometimes influence the reaction pathways of other additives.[14]
B. Interaction with Pigments	Solution: Evaluate the compatibility of the specific pigment with HALS. Some pigments may have surface treatments or impurities that can interact.[3][10] Rationale: The surface chemistry of pigments can vary widely. Acidic or reactive sites on the pigment surface can interact with the HALS, potentially leading to color shifts or reduced stabilization efficiency.

Troubleshooting Workflow Diagram

Caption: Troubleshooting decision tree for premature UV degradation.

Section 3: Experimental Protocols & Data

Protocol: Determining Optimal HALS-ISO Loading Level (Ladder Study)

• Material Preparation: Select the base polyolefin resin (e.g., HDPE, LLDPE, PP). Ensure it is dried according to the manufacturer's specifications.

• Compounding: Prepare a series of formulations with varying HALS-ISO concentrations (e.g., 0.1%, 0.25%, 0.5%, 0.75%, 1.0% w/w). Include a control sample with no HALS.

  • Use a twin-screw extruder or similar high-shear mixer to ensure thorough dispersion.[5] Maintain a consistent processing profile (temperature, screw speed) across all samples.

• Sample Fabrication: Process the compounded pellets into a standardized form for testing, such as 1-2 mm thick plaques via compression molding or thin films via cast extrusion.[5]

• Accelerated Weathering: Expose the samples in an accelerated weathering chamber (e.g., Xenon Arc or QUV) following a relevant standard such as ASTM G154 or G155.

• Performance Evaluation: Periodically remove samples from the chamber at set intervals (e.g., 0, 250, 500, 1000, 2000 hours).

  • Mechanical Testing: Measure tensile strength and elongation at break (ASTM D638 for plaques, D882 for films). The key performance metric is the time to 50% retention of the initial elongation.[5]

  • Spectroscopic Analysis: Use FTIR to monitor the growth of the carbonyl index (~1715 cm⁻¹), which is a direct measure of polymer oxidation.[5]

  • Visual Assessment: Record changes in color (using a spectrophotometer to measure ΔE) and surface appearance (gloss, chalking).

• Data Analysis: Plot the retention of properties versus exposure time for each concentration. The optimal loading level is the one that provides the desired level of protection most cost-effectively.

Data Tables

Table 1: Recommended Starting Concentrations for HALS-ISO in Polyolefins

Application	Polyolefin Type	Thickness	Recommended Starting Range (% w/w)	Key Considerations
Agricultural Film	LLDPE / LDPE	50 - 200 µm	0.4 - 1.2%	High UV exposure, potential contact with agrochemicals.
Automotive Interior	PP (TPO)	1 - 3 mm	0.2 - 0.6%	High heat and moderate UV exposure.
Outdoor Rotomolding	HDPE / LLDPE	> 3 mm	0.25 - 0.75%	Long-term durability, thick cross-section.
Siding / Decking	PP / HDPE	> 2 mm	0.3 - 0.8%	Extreme weather exposure, color retention is critical.
Fibers / Geotextiles	PP	< 100 µm	0.5 - 1.5%	High surface area to volume ratio requires higher loading.

Table 2: General Compatibility of HALS-ISO with Co-Additives

Additive Class	Example	Compatibility	Notes
UV Absorber	Benzotriazole, Benzophenone	Synergistic	Highly recommended for comprehensive UV protection.[11]
Antioxidant (Primary)	Hindered Phenol	Compatible	Provides processing and long-term heat stability.
Antioxidant (Secondary)	Phosphite	Compatible	Excellent for processing stability and color protection.
Fillers	Calcium Carbonate, Talc	Generally Compatible	Ensure filler surface is not highly acidic.
Pigments	TiO₂, Phthalocyanines	Generally Compatible	Evaluate on a case-by-case basis for potential interactions.[10]
Acidic Additives	Halogenated FR, some acidic carbon blacks	Antagonistic	AVOID. Can deactivate the HALS.[14]

References

• Partners in Chemicals. (2023, October 18). High molecular weight HALS.
• Gijsman, P. (2005). Possibilities and limits of synergism with light stabilizers in polyolefins 1. HALS in polyolefins.
• Wellt Chemicals. (2024, January 9).
• 3V Sigma USA. (2025, January 9).
• 3V Sigma USA. (2025, October 10). The Role of Hindered Amine Light Stabilizers (HALS) in Polymer Durability.
• LookChem. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide | High-Performance Polymer Additive.
• Wellt Chemicals. (2025, September 25). HALS: All About Hindered Amines.
• ChemPoint. (n.d.). LOWILITE™ Hindered Amine Light Stabilizers.
• 3V Sigma USA. (n.d.). Hindered Amine Light Stabilizers (HALS).
• Wikipedia. (n.d.). Hindered amine light stabilizers.
• Gijsman, P. (1999). New synergists for hindered amine light stabilizers.
• BenchChem. (2025, December). A Comparative Guide to the Light Stabilizing Efficiency of Hindered Amine Light Stabilizers (HALS) in Polyethylene.
• Baoxu Chemical. (n.d.). Introduction of Light Stabilizers Additives.
• Wellt Chemicals. (2024, January 15).
• Acmec Biochemical. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.
• PubChem. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-YL)isophthalamide.
• Frontiers in Microbiology. (2022).
• BASF. (n.d.). Hindered amine light stabilizers.
• Fisher Scientific. (n.d.). N1,N3-bis(2,2,6,6-Tetramethylpiperidin-4-yl)isophthalamide, TRC.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Science of Polymer Protection: How Hindered Amine Light Stabilizers Work.
• Food Packaging Forum. (2018, June 22). NIAS in polypropylene films.
• TCI Chemicals. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

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• 6. Frontiers | Antimicrobial properties of hindered amine light stabilizers in polymer coating materials and their mechanism of action [frontiersin.org]
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• 14. additivesforpolymer.com [additivesforpolymer.com]

Preventing yellowing in polymers stabilized with N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

Introduction for the Senior Application Scientist

Welcome to the dedicated technical support guide for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a non-polymeric hindered amine light stabilizer (HALS). This document is designed for researchers, scientists, and professionals in drug development and polymer science. Its purpose is to provide in-depth, actionable insights into preventing and troubleshooting a common issue encountered with this stabilizer: yellowing. As your virtual Senior Application Scientist, this guide moves beyond simple procedural lists to explain the underlying chemistry and rationale for each recommendation, ensuring the scientific integrity and success of your work.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding yellowing in polymers stabilized with N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Q1: What is N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and how does it work?

A1: N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a high-molecular-weight Hindered Amine Light Stabilizer (HALS). Its primary function is to protect polymers from degradation caused by exposure to UV light. It operates through a regenerative radical scavenging mechanism known as the Denisov Cycle. Unlike UV absorbers that block UV light, HALS function by trapping free radicals that are formed during the photo-oxidation of the polymer, thus preventing further degradation. This cyclic process allows a single HALS molecule to neutralize many radical species, making it highly efficient and long-lasting.

Q2: Why is my polymer turning yellow even though I've added this HALS?

A2: Yellowing, or discoloration, in HALS-stabilized polymers is a complex issue that can stem from several sources. The primary culprits are often:

• Formation of Chromophores: The HALS molecule itself or its transformation products can absorb visible light, appearing yellow. This can happen through interactions with other additives or environmental factors.

• Interaction with Other Additives: A common cause is the interaction between HALS and certain phenolic antioxidants. This can lead to the formation of colored quinone-methide byproducts.

• Environmental Factors: Exposure to pollutants like nitrogen oxides (NOx), often found in industrial areas or from gas-fired heating, can react with stabilizers to form colored species. This is sometimes referred to as "gas fading" or "gas yellowing."

• Polymer Degradation: If the stabilization package is not optimized, the polymer itself may be undergoing degradation, leading to the formation of colored degradation products.

Q3: Is the yellowing an indication that the HALS is not working?

A3: Not necessarily. In some cases, a slight yellowing can be an indicator that the HALS is actively performing its function by scavenging radicals. However, significant or premature yellowing often points to an issue with the formulation or processing that needs to be addressed. The key is to differentiate between a minor, acceptable color shift and a progressive yellowing that compromises the material's aesthetic or functional properties.

Q4: Can processing conditions contribute to yellowing?

A4: Absolutely. High processing temperatures, excessive shear, or prolonged residence times during extrusion or molding can lead to thermal degradation of the polymer or additives. This can generate free radicals that consume the stabilizers prematurely and can also lead to the formation of colored byproducts. It is crucial to process the polymer within the recommended temperature window.

Part 2: Troubleshooting Guide - A Root Cause Analysis Approach

This guide provides a systematic approach to identifying and resolving yellowing issues.

Initial Assessment: Characterizing the Yellowing

Before making changes to your formulation, it's critical to understand the nature of the problem.

Parameter to Evaluate	Method of Assessment	Potential Implication
Timing of Yellowing	Visual inspection immediately after processing vs. after UV exposure or aging.	Yellowing immediately after processing suggests a thermal stability issue or an interaction with an additive. Yellowing that develops over time with light exposure points to photo-oxidative issues.
Location of Yellowing	Uniform throughout the part vs. only on the surface.	Surface-only yellowing often points to environmental factors like gas fading or interaction with packaging materials.
Severity of Yellowing	Quantitative measurement using a spectrophotometer to determine the Yellowness Index (YI) per ASTM E313.	Provides a baseline to objectively measure the impact of any changes made.

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing the root cause of yellowing.

Caption: Troubleshooting workflow for polymer yellowing.

Detailed Troubleshooting Steps

Step 1: Investigate Additive Interactions

• The Problem: The most frequent cause of yellowing with HALS is an antagonistic interaction with phenolic antioxidants (AOs). The phenolic AO can be oxidized to form colored quinoidal structures, a reaction that can be inadvertently promoted by the HALS.

• The Solution:

  • Replace the Phenolic AO: Substitute the phenolic antioxidant with a non-coloring processing stabilizer. Phosphite-based antioxidants are excellent choices as they are effective melt stabilizers and do not typically cause color issues with HALS.

  • Use a Synergistic Blend: If a primary antioxidant is still required for long-term thermal stability, consider a blend of a phosphite and a hindered amine antioxidant (which is a different class from HALS).

• Experimental Protocol:

  • Prepare three formulations:

    • Control: Your current formulation.

    • Test 1: Your formulation with the phenolic AO removed.

    • Test 2: Your formulation with the phenolic AO replaced by an equivalent loading of a phosphite antioxidant (e.g., Tris(2,4-di-tert-butylphenyl)phosphite).

  • Process all three formulations under identical conditions.

  • Measure the Yellowness Index (YI) of the resulting plaques immediately after processing and after a period of accelerated UV aging.

Step 2: Optimize Polymer Processing

• The Problem: Excessive heat can degrade the polymer and the additives, leading to discoloration.

• The Solution:

  • Lower the Temperature Profile: Reduce the processing temperature in your extruder or molding machine to the lower end of the recommended range for your polymer.

  • Minimize Residence Time: Increase the screw speed (in an extruder) or reduce cycle times (in molding) to minimize the amount of time the polymer spends at high temperatures.

• Experimental Protocol:

  • Process your standard formulation at three different temperature profiles: standard, standard +15°C, and standard -15°C.

  • Measure the Yellowness Index (YI) of the parts produced at each temperature.

Step 3: Mitigate Environmental Factors

• The Problem: Environmental pollutants, particularly NOx and SOx, can react with the amine groups in HALS and other additives, causing a yellowing effect on the surface of the polymer part.

• The Solution:

  • Incorporate an Acid Scavenger: Add a small amount of an acid scavenger, such as calcium stearate or zinc stearate, to your formulation. These additives neutralize acidic residues from polymerization catalysts and acidic pollutants from the environment, preventing them from reacting with the HALS.

• Experimental Protocol:

  • Prepare two formulations: your standard formulation and one with the addition of 0.1% calcium stearate.

  • Process both under identical conditions.

  • Expose the resulting parts to a controlled environment with low levels of NOx (a gas fading chamber) or store them in an area where gas-fired equipment is used.

  • Monitor the Yellowness Index (YI) over time.

Part 3: The Chemistry of Prevention - A Deeper Dive

Understanding the mechanism of HALS is key to preventing yellowing.

The Denisov Cycle: How HALS Protect Your Polymer

The protective action of HALS is a regenerative cycle. The diagram below illustrates this process.

Caption: The regenerative Denisov Cycle of HALS.

The HALS (>N-H) donates its hydrogen to a polymer peroxy radical (ROO•), forming a stable nitroxyl radical (>N•). This nitroxyl radical can then trap a polymer alkyl radical (R•), forming an alkoxyamine (>N-O-R). This alkoxyamine can then react with another peroxy radical to regenerate the HALS, allowing the cycle to continue.

The Antagonistic Reaction with Phenolic AOs

The problem arises when a phenolic antioxidant is present. The HALS can react with the phenoxy radical of the antioxidant, leading to the formation of colored byproducts instead of participating in the protective Denisov Cycle.

Part 4: Experimental Protocols

Protocol 1: Measurement of Yellowness Index (YI)

This protocol is based on ASTM E313 and provides a standardized method for quantifying yellowness.

• Apparatus:

  • Spectrophotometer or colorimeter with the ability to measure in the visible spectrum.

  • Standard white calibration tile.

• Procedure:

  • Calibrate the instrument according to the manufacturer's instructions using the white calibration tile.

  • Ensure the polymer sample is opaque and has a flat, clean surface. The thickness should be sufficient to be opaque.

  • Place the sample at the measurement port of the instrument.

  • Measure the tristimulus values (X, Y, Z).

  • Calculate the Yellowness Index using the appropriate formula for your instrument's illuminant and observer conditions (e.g., for Illuminant D65 and 10° observer):

    • YI = 100 * (1.3013X - 1.1498Z) / Y

  • Record the YI value. For robust data, measure at least three different spots on the sample and average the results.

References

• Title: Hindered Amine Light Stabilizers (HALS) Source: Polymer Properties Database URL: [Link]

• Title: Discoloration of plastics and the role of additives Source: ScienceDirect URL: [Link]

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide migration and blooming in films

A Guide to Understanding and Mitigating Migration and Blooming in Polymer Films

Troubleshooting Guide: Addressing Surface Defects

This section is designed to help you diagnose and resolve common issues related to the migration and blooming of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in your film formulations.

Question 1: I'm observing a hazy, white, or crystalline deposit on the surface of my polymer film. Is this blooming, and how can I confirm it is N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide?

Answer:

The phenomenon you are describing is likely additive blooming, which is the migration of a compounding ingredient from the bulk of the polymer to its surface.[1][2] To confirm that the surface deposit is indeed N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a systematic analytical approach is recommended.

Initial Assessment:

• Visual Inspection: Blooming can manifest as a hazy, cloudy appearance, a white powder, or crystalline structures on the film's surface.[1][3]

• Tactile Evaluation: The surface may feel greasy, waxy, or rough to the touch.

Analytical Confirmation:

A multi-technique approach will provide the most definitive identification of the bloomed substance.

Analytical Technique	Information Provided	Sample Preparation
Attenuated Total Reflectance - Fourier Transform Infrared Spectroscopy (ATR-FTIR)	Chemical fingerprint of the surface material for identification.	Direct analysis of the film surface. If blooming is significant, the residue can be gently scraped off for analysis.[2]
Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX)	High-resolution imaging of the surface morphology and elemental composition of the bloom.	A small section of the film is mounted on a stub and may be sputter-coated with a conductive material.
Time-of-Flight Secondary Ion Mass Spectrometry (ToF-SIMS)	Detailed surface chemistry and molecular information of the outermost layer.[4]	Direct analysis of the film surface.
Contact Angle Goniometry	Changes in surface energy due to the presence of the bloomed additive.[5]	A drop of a known liquid is placed on the film surface and the contact angle is measured.

Experimental Protocol: Surface Analysis by ATR-FTIR

• Carefully cut a small, representative section of the film exhibiting the suspected blooming.

• Place the film section, bloomed side down, onto the ATR crystal.

• Apply consistent pressure using the instrument's pressure clamp to ensure good contact between the film and the crystal.

• Acquire the infrared spectrum over a suitable range (e.g., 4000-400 cm⁻¹).

• Compare the resulting spectrum with a reference spectrum of pure N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. Key characteristic peaks for amides and the tetramethylpiperidine structure should be present.

• For further confirmation, obtain a spectrum from an unaffected area of the film or a control film without the HALS to identify the polymer backbone's spectral features.

Question 2: What are the primary causes of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide blooming in my polymer film?

Answer:

The migration and subsequent blooming of any additive are primarily driven by three factors: thermodynamics (solubility and compatibility), kinetics (diffusion), and environmental conditions.[1][5]

Root Causes of Blooming:

• Poor Compatibility/Solubility: If the solubility of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in the polymer matrix is exceeded, the excess, undissolved additive will be thermodynamically driven to migrate to the surface.[1][6] This can be predicted using Hansen Solubility Parameters (HSP). A smaller difference in HSP between the additive and the polymer suggests better compatibility.[1]

• High Concentration: Loading the film with a concentration of the HALS that is above its solubility limit at the storage or use temperature is a common cause of blooming.[1]

• Low Molecular Weight: While N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide has a moderate molecular weight (442.65 g/mol ), lower molecular weight additives generally exhibit higher mobility within the polymer matrix.[1][7]

• Processing Conditions: High processing temperatures can increase the solubility of the additive in the polymer melt. Upon cooling, the solubility decreases, leading to supersaturation and subsequent migration of the additive to the surface.[8] Excessive shear during processing can also promote migration.[3]

• Environmental Factors: Exposure to elevated temperatures, high humidity, or direct sunlight during storage or use can increase the diffusion rate of the additive and accelerate blooming.[1][3]

• Polymer Morphology: The amorphous regions of a semi-crystalline polymer allow for faster diffusion of additives compared to the crystalline regions.[1]

Troubleshooting Workflow for Blooming Issues

Caption: A flowchart for troubleshooting blooming of HALS in polymer films.

Question 3: How can I prevent or minimize the migration and blooming of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in my films?

Answer:

Preventing blooming involves a holistic approach, from formulation design to processing and storage.

Mitigation Strategies:

• Optimize Concentration: The most straightforward approach is to reduce the concentration of the HALS to a level below its solubility limit in the polymer at the intended service temperature. This may require a careful balance to ensure adequate UV protection.[1]

• Select a Higher Molecular Weight HALS: If blooming persists, consider replacing N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide with a higher molecular weight (polymeric or oligomeric) HALS. Larger molecules have significantly lower diffusion rates within the polymer matrix.[1][9]

• Improve Compatibility:

  • If possible, select a polymer matrix with a solubility parameter closer to that of the HALS.

  • Consider the use of a compatibilizer, which can improve the interaction between the additive and the polymer.

• Control Processing Parameters:

  • Fine-tune extrusion temperatures, screw speed, and residence time to minimize shear-induced migration.[3]

  • Ensure uniform dispersion of the additive in the polymer matrix. Poor dispersion can lead to localized areas of high concentration, which are prone to blooming.[10]

• Controlled Storage Conditions: Store the final film product in a controlled environment with stable temperature and humidity to minimize post-production migration.[1]

Frequently Asked Questions (FAQs)

Q1: What is N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and what is its function?

A: N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a hindered amine light stabilizer (HALS).[11] Its primary function is to protect polymers from degradation caused by exposure to UV radiation.[9] Unlike UV absorbers that block UV light, HALS act as radical scavengers, neutralizing the highly reactive free radicals that are formed during photo-oxidation, thus preserving the mechanical and aesthetic properties of the polymer.[9][12]

Q2: What are the key physical and chemical properties of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide?

A: The key properties are summarized in the table below:

Property	Value	Source
Chemical Name	N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide	[11]
CAS Number	42774-15-2	[7][11]
Molecular Formula	C₂₆H₄₂N₄O₂	[13][14]
Molecular Weight	442.65 g/mol	[7]
Appearance	White to off-white crystalline powder	[11]
Melting Point	>270°C (decomposes)	[11][14]
Solubility	Insoluble in water; soluble in some polar organic solvents.	[11]

Q3: Does corona treatment of a film affect the blooming of this HALS?

A: Corona treatment is a surface modification technique used to increase the surface energy of a polymer film to improve adhesion of inks, coatings, and adhesives. While it modifies the surface chemistry, it does not prevent the underlying process of additive migration.[5] In fact, blooming can undermine the effectiveness of corona treatment over time as the low-surface-energy additive covers the high-energy surface created by the treatment.[5]

Q4: Are there any regulatory considerations for the use of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in food contact applications?

A: Yes, there are regulatory frameworks for the use of additives in food contact materials. For instance, in the United States, this substance is listed as a Food Contact Substance (FCS) by the FDA for use as a processing stabilizer in polyethylene terephthalate (PET) at a level not to exceed 0.5% by weight, with certain limitations regarding infant formula and breast milk.[13] It is crucial to consult the specific regulations in your region for the intended application.

Q5: Can the migration of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide impact the performance of the final product?

A: Yes, significantly. The primary consequence is the depletion of the stabilizer from the bulk of the polymer, which can lead to a reduction in its long-term UV stability and premature failure of the product upon exposure to light.[4] Additionally, the presence of a bloomed layer on the surface can negatively affect adhesion, printing, and sealing processes, and can alter the aesthetic appearance of the film.[5][6]

References

• Brighton Science. How to Control Additive Blooming in Polymer Films. [Link]

• ADEKA. Polymer additives FAQ. [Link]

• Brentwood Plastics. Biodegradable Plastic - ASTM D6954-04. [Link]

• Nouman, M., et al. (2018). Additive blooming in polymer materials: Consequences in the pharmaceutical and medical field. Journal of Pharmaceutical and Biomedical Analysis, 159, 33-46.

• Tascon GmbH. Analysis of Efflorescence on Surfaces. [Link]

• ANSI Webstore. ASTM D6954-04(2013) - Standard Guide for Exposing and Testing Plastics that Degrade in the Environment by a Combination of Oxidation and Biodegradation. [Link]

• Silike. (2025, April 3). How to Solve Powdering and Blooming in PE Films: The Proven Solutions. [Link]

• EPI. ASTM Standards and Methods Employed by EPI to Test Degradable Plastics. [Link]

• Silike. (2024, June 7). How to Minimize Additive Blooming and Migration in Flexible Packaging. [Link]

• Zyhecta. (2025, October 23). 3 Common Additive Failures in Flexible Packaging, and How to Fix Them. [Link]

• bioplastics MAGAZINE. Oxobiodegradable Plastic. [Link]

• LookChem. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide | High-Performance Polymer Additive. [Link]

• PubChem. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-YL)isophthalamide. [Link]

• ASTM International. D6954 Standard Guide for Exposing and Testing Plastics that Degrade in the Environment by a Combination of Oxidation and Biodegradation. [Link]

• CDC. (2024, April 18). Harmful Algal Blooms: Contributing Factors and Impacts. [Link]

• Food Safety Magazine. (2001, December 1). Troubleshooting Migration Issues in Packaging. [Link]

• EPA. Methodology for Estimating the Migration of Additives and Impurities from Polymeric Materials. [Link]

• ResearchGate. Polymer-bound hindered amine light stabilizers for improved weatherability in multi-phase polymer systems. [Link]

• Forgeway Ltd. Plasticizer Migration: What is it and why is it a problem. [Link]

• ResearchGate. Hindered amine light stabilizers in pigmented coatings. [Link]

• Frontiers. Antimicrobial properties of hindered amine light stabilizers in polymer coating materials and their mechanism of action. [Link]

• Quora. (2023, December 23). What are some of the factors that influence the timing of flower blooming, and how do flowers synchronize their blooming with environmental cues?. [Link]

• Wood Floor Business. (2025, September 16). 'Plasticizer Migration': What Is It? How Do You Fix It?. [Link]

• The Science Behind How Flowers Bloom. (2024, May 1). [Link]

• National Institute of Environmental Health Sciences. Algal Blooms. [Link]

• Floristics Co. (2023, September 2). How seasonality affects the bloom quality of your flowers. [Link]

• PubChem. Poly[N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)-1,6-hexanediamine-co-2,4-dichloro-6-morpholino-1,3,5-triazine]. [Link]

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• 10. zyhecta.com [zyhecta.com]
• 11. nbinno.com [nbinno.com]
• 12. researchgate.net [researchgate.net]
• 13. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-YL)isophthalamide | C26H42N4O2 | CID 6451919 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. N,N'-Bis(2,2,6,6-tetramethyl-4-piperidinyl)-1,3-benzenedicarboxamide | 42774-15-2 [chemicalbook.com]

Technical Support Center: Synthesis and Purification of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

Welcome to the technical support center for the synthesis and purification of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. This guide is designed for researchers, scientists, and professionals in drug development and material science who are working with this hindered amine light stabilizer (HALS). Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to navigate the common challenges encountered during the synthesis and purification of this compound.

I. Synthesis Overview: The Schotten-Baumann Reaction

The synthesis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is typically achieved via a Schotten-Baumann reaction. This involves the acylation of 4-amino-2,2,6,6-tetramethylpiperidine with isophthaloyl chloride in the presence of a base to neutralize the hydrochloric acid byproduct.[1][2]

II. Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and purification of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Problem 1: Low Product Yield

Symptoms:

• The isolated mass of the final product is significantly lower than the theoretical yield.

• A large amount of starting material is recovered after the reaction.

Possible Causes & Solutions:

Cause	Explanation	Recommended Solution
Incomplete Reaction	The reaction may not have gone to completion due to insufficient reaction time, low temperature, or poor mixing.	Ensure vigorous stirring to overcome the biphasic nature of the Schotten-Baumann reaction. Extend the reaction time and/or moderately increase the temperature (e.g., to 40-50 °C) if monitoring indicates a stalled reaction.
Hydrolysis of Isophthaloyl Chloride	Isophthaloyl chloride is highly susceptible to hydrolysis by water, which converts it to the unreactive isophthalic acid.[3]	Use anhydrous solvents and ensure all glassware is thoroughly dried. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.
Incorrect Stoichiometry	An improper molar ratio of reactants can lead to an excess of one reactant and limit the formation of the desired product.	Carefully calculate and accurately weigh all reactants. A slight excess (e.g., 5-10 mol%) of the more easily removable reactant (typically the amine) can be used to drive the reaction to completion.
Inefficient Base	The base may not be effectively neutralizing the HCl byproduct, leading to the protonation of the amine starting material and inhibiting its nucleophilicity.	Use a suitable excess of a base such as sodium hydroxide or a non-nucleophilic organic base like triethylamine or diisopropylethylamine. Ensure the base is of good quality and, if using an aqueous solution, that it is sufficiently concentrated.

Problem 2: Impure Product After Initial Isolation

Symptoms:

• Broad melting point range of the isolated solid.

• Presence of multiple spots on a Thin Layer Chromatography (TLC) analysis.

• Unexpected signals in NMR or peaks in HPLC analysis.

Potential Byproducts and Their Identification:

Byproduct	Formation Mechanism	Identification
Mono-acylated Product	Incomplete reaction or incorrect stoichiometry, where only one of the acid chloride groups on isophthaloyl chloride has reacted with the amine.	Will have a different retention factor (Rf) on TLC compared to the starting materials and the desired product. Mass spectrometry will show a molecular ion peak corresponding to the mono-substituted product.
Isophthalic Acid	Hydrolysis of isophthaloyl chloride by water present in the reaction mixture.[3]	Isophthalic acid is generally more polar than the desired product and may remain at the baseline on a non-polar TLC plate. It can be removed by a basic wash during workup.
Unreacted Starting Materials	Incomplete reaction.	Can be identified by comparing with authentic samples of 4-amino-2,2,6,6-tetramethylpiperidine and isophthaloyl chloride (or its hydrolysis product) on TLC or by other analytical techniques.

III. Purification Protocols

A. Recrystallization

Recrystallization is a powerful technique for purifying crystalline solids.[4][5] The key is to select a solvent or solvent system in which the desired product has high solubility at elevated temperatures and low solubility at lower temperatures, while impurities remain soluble at all temperatures.

Solvent Screening Protocol:

• Place a small amount of the crude product (approx. 20-30 mg) into several test tubes.

• To each tube, add a different solvent (e.g., ethanol, methanol, acetone, ethyl acetate, toluene, or mixtures like hexane/ethyl acetate) dropwise at room temperature until the solid just dissolves. Observe the solubility.

• If the solid is insoluble at room temperature, heat the mixture gently. If it dissolves, it is a potential candidate for recrystallization.

• Allow the hot solution to cool slowly to room temperature, and then in an ice bath.

• A good recrystallization solvent will result in the formation of a significant amount of crystals upon cooling.

General Recrystallization Procedure:

• Dissolve the crude product in a minimal amount of the chosen hot recrystallization solvent.

• If there are insoluble impurities, perform a hot gravity filtration.[2]

• Allow the filtrate to cool slowly to room temperature to promote the formation of large, pure crystals.

• Once crystal formation appears complete, cool the flask in an ice bath for at least 30 minutes to maximize the yield.

• Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Dry the purified crystals under vacuum.

B. Column Chromatography

For mixtures that are difficult to separate by recrystallization, column chromatography is a more effective method.[6]

General Column Chromatography Protocol:

• Stationary Phase Selection: Silica gel is a common choice for compounds of moderate polarity.

• Mobile Phase (Eluent) Selection:

  • Use TLC to determine a suitable eluent system. A good eluent system will provide a retention factor (Rf) of 0.2-0.4 for the desired product and good separation between the product and its impurities.

  • Common eluents for compounds of this type include mixtures of a non-polar solvent (e.g., hexanes or dichloromethane) and a more polar solvent (e.g., ethyl acetate or methanol).

• Column Packing:

  • Pack the column with silica gel using either a dry or wet packing method. Ensure the packing is uniform and free of air bubbles.

• Sample Loading:

  • Dissolve the crude product in a minimum amount of the eluent or a more polar solvent and adsorb it onto a small amount of silica gel.

  • Carefully load the sample onto the top of the packed column.

• Elution and Fraction Collection:

  • Elute the column with the chosen mobile phase, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the purified product.

• Solvent Removal:

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

IV. Analytical Methods for Purity Assessment

High-Performance Liquid Chromatography (HPLC)

HPLC is a sensitive method for assessing the purity of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

• Column: A reversed-phase C18 column is often suitable.[3][7]

• Mobile Phase: A gradient of water and a polar organic solvent like acetonitrile or methanol is typically used.[8] The addition of a small amount of a basic modifier may be necessary to improve peak shape for these amine-containing compounds.[9]

• Detection:

  • UV detection may be possible due to the aromatic ring, but sensitivity might be low.

  • Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) are universal detectors that are well-suited for HALS.[3]

  • Mass Spectrometry (MS) can provide molecular weight information and fragmentation patterns for impurity identification.

V. Frequently Asked Questions (FAQs)

Q1: What is the expected melting point of pure N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide?

The reported melting point is around 274 °C. A broad melting range indicates the presence of impurities.

Q2: My reaction mixture has turned into a thick, difficult-to-stir slurry. What should I do?

This can happen as the product precipitates out of the reaction mixture. You can try adding more of the organic solvent to improve stirring, ensuring that the concentration of reactants does not become too dilute.

Q3: I see an oily substance forming during my recrystallization attempt instead of crystals. What is happening?

This is known as "oiling out" and occurs when the boiling point of the solvent is higher than the melting point of the solute, or when the solubility of the compound is too high. Try using a lower-boiling point solvent or a different solvent system.

Q4: How can I confirm the identity of my final product?

The structure can be confirmed using standard analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): This will provide information about the chemical environment of the protons and carbons in the molecule.

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

• Infrared (IR) Spectroscopy: Look for characteristic peaks for N-H stretching, C=O stretching (amide), and aromatic C-H bonds.

Q5: What safety precautions should I take when synthesizing this compound?

• Isophthaloyl chloride is a lachrymator and is corrosive. Handle it in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• The organic solvents used are often flammable. Avoid open flames and work in a well-ventilated area.

• Consult the Safety Data Sheets (SDS) for all reagents before starting the experiment.

VI. Visualized Workflows

Synthesis and Purification Workflow

Caption: General workflow for the synthesis and purification of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Troubleshooting Logic for Impure Product

Sources

• 1. rsc.org [rsc.org]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. Hydrolytic stability of terephthaloyl chloride and isophthaloyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. amherst.edu [amherst.edu]
• 5. mt.com [mt.com]
• 6. orgsyn.org [orgsyn.org]
• 7. N,N'-Bis-(2,2,6,6-tetramethylpiperid-4-yl)phthalamide | C26H42N4O2 | CID 579981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Separation of Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide | 42774-15-2 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]

Technical Support Center: N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and Antioxidant Synergistic Effects

Welcome to the technical support center for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. This guide is designed for researchers, scientists, and drug development professionals who are exploring the antioxidant properties of this compound and its potential synergistic effects with other antioxidants. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to support your research endeavors.

Introduction to N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide as an Antioxidant

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a hindered amine light stabilizer (HALS).[1][2] While primarily used to protect polymers from photo-oxidation, the core 2,2,6,6-tetramethylpiperidine structure endows it with antioxidant properties.[2] Unlike traditional antioxidants that are consumed during the radical scavenging process, HALS act via a regenerative catalytic cycle, often referred to as the Denisov cycle. This allows a single molecule to neutralize multiple free radicals, making them highly efficient and long-lasting antioxidants.[1][3]

The exploration of HALS, such as N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, in biological and pharmaceutical research is an emerging area. Understanding their potential to work synergistically with other antioxidants is key to unlocking their full therapeutic or protective potential.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of antioxidant action for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide?

A1: As a HALS, its antioxidant activity is based on a cyclic process. The hindered amine is oxidized to a stable nitroxyl radical. This nitroxyl radical then scavenges harmful alkyl and peroxy radicals, interrupting the oxidative chain reaction. In the process, it is regenerated back to its active form, allowing it to participate in further scavenging reactions.[1][3] This regenerative cycle is what makes HALS exceptionally stable and effective for long-term antioxidant protection.

Q2: What is antioxidant synergy and why is it important?

A2: Antioxidant synergy occurs when the combined effect of two or more antioxidants is greater than the sum of their individual effects.[4] This is a critical concept in developing highly effective antioxidant formulations. Synergistic interactions can lead to enhanced protection against oxidative stress at lower concentrations of individual components, potentially reducing costs and minimizing potential side effects.

Q3: With which classes of antioxidants is N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide likely to exhibit synergistic effects?

A3: HALS have been shown to have synergistic effects when combined with other types of antioxidants, such as:

• Phenolic Antioxidants: These primary antioxidants donate a hydrogen atom to neutralize free radicals. In combination with HALS, a synergistic effect can be achieved where the HALS may help to regenerate the phenolic antioxidant or scavenge different types of radicals.

• Phosphite Antioxidants: These are secondary antioxidants that decompose hydroperoxides, which are precursors to damaging free radicals. The combination of a radical scavenger (HALS) and a hydroperoxide decomposer (phosphite) can provide comprehensive protection against oxidative degradation.[5]

It is important to note that antagonistic effects, where the combined effect is less than the sum of individual effects, have also been reported between HALS and some acidic compounds, including certain phenolic antioxidants.[5] Therefore, experimental validation is crucial.

Q4: What are the key physical and chemical properties of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide relevant to my experiments?

A4: Key properties are summarized in the table below:

Property	Value	Source
CAS Number	42774-15-2	[6]
Molecular Formula	C26H42N4O2	[6]
Molecular Weight	442.64 g/mol	[6]
Appearance	White to Off-White Solid/Powder	[6]
Melting Point	>270°C (decomposes)	[6]
Solubility	Slightly soluble in Chloroform and Methanol (with heating)	[6]

Q5: What are the primary safety considerations when handling this compound?

A5: According to the Safety Data Sheet (SDS), N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is harmful if swallowed and causes serious eye irritation. It is also considered harmful to aquatic life with long-lasting effects.[1][3] Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as safety glasses and gloves.

Troubleshooting Guide for Antioxidant Synergy Assays

This section addresses common issues encountered during in vitro antioxidant assays.

Problem	Potential Causes	Troubleshooting Steps & Explanations
High Variability in Replicate Readings	1. Inconsistent pipetting.2. Incomplete mixing of reagents.3. Temperature fluctuations.4. Light sensitivity of reagents (e.g., DPPH).	1. Calibrate and use proper pipetting technique: Ensure micropipettes are calibrated. Use fresh tips for each replicate to prevent cross-contamination.2. Ensure thorough mixing: Gently vortex or invert tubes after adding each reagent to ensure a homogenous reaction mixture.3. Maintain constant temperature: Use a water bath or incubator to maintain a stable temperature, as reaction kinetics are temperature-dependent.4. Protect light-sensitive reagents: Work in a dimly lit area or use amber-colored tubes/plates when working with reagents like DPPH.
Lower than Expected Antioxidant Activity	1. Solubility issues: The compound may not be fully dissolved in the assay buffer.2. Reagent degradation: Antioxidant stock solutions or assay reagents may have degraded.3. Incorrect pH: The antioxidant activity of the compound may be pH-dependent.	1. Optimize solvent system: Due to its limited solubility, prepare a concentrated stock solution in a suitable organic solvent like DMSO or slightly heated methanol, and then dilute it into the assay medium. Ensure the final concentration of the organic solvent is low enough to not interfere with the assay.[6]2. Prepare fresh solutions: Prepare fresh stock solutions of the antioxidant and assay reagents (e.g., DPPH, ABTS radical solution) for each experiment.3. Verify and buffer pH: Check the pH of the reaction buffer. The radical scavenging ability of some compounds can be significantly influenced by pH.
Negative or Unexpected Absorbance Readings	1. Incorrect blanking: The spectrophotometer was not zeroed with the appropriate blank solution.2. Contaminated or scratched cuvettes/plate wells.	1. Use the correct blank: Ensure the spectrophotometer is blanked with the appropriate solution as defined in the specific assay protocol (e.g., solvent without the radical).2. Use clean and high-quality labware: Use clean, unscratched cuvettes or new microplate wells for each reading to avoid light scattering and erroneous absorbance values.
Difficulty in Determining Synergy (Additive or Antagonistic Effects Observed)	1. Inappropriate ratio of antioxidants: The synergistic effect may be ratio-dependent.2. Antagonistic chemical interaction: The antioxidants may be interacting in a way that reduces their overall activity.3. Incorrect calculation method for synergy.	1. Test a range of concentration ratios: Evaluate the antioxidant activity of the mixture at various molar ratios (e.g., 1:1, 1:2, 2:1, etc.) of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and the co-antioxidant.2. Investigate potential antagonism: Some HALS can have antagonistic effects with acidic compounds.[5] If working with acidic phenolic antioxidants, consider this possibility and consult relevant literature.3. Use an appropriate synergy model: Employ a recognized method for quantifying synergy, such as the Combination Index (CI) method, to determine if the interaction is synergistic (CI < 1), additive (CI = 1), or antagonistic (CI > 1).

Experimental Protocols

Protocol 1: Assessment of Antioxidant Synergy using the DPPH Radical Scavenging Assay

This protocol outlines a method to assess the synergistic antioxidant activity of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide with a phenolic antioxidant.

Materials:

• N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

• Phenolic antioxidant (e.g., Quercetin, Gallic Acid)

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in methanol (gentle heating may be required).

  • Prepare a 1 mg/mL stock solution of the phenolic antioxidant in methanol.

  • Prepare a 0.2 mM solution of DPPH in methanol. Store this solution in the dark.

• Experimental Design:

  • Prepare serial dilutions of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and the phenolic antioxidant individually in methanol.

  • Prepare mixtures of the two antioxidants in various molar ratios (e.g., 1:1, 1:2, 2:1).

• Assay Procedure:

  • In a 96-well plate, add 100 µL of the individual antioxidant solutions or the mixtures.

  • Add 100 µL of the 0.2 mM DPPH solution to each well.

  • For the control, add 100 µL of methanol and 100 µL of the DPPH solution.

  • For the blank, add 200 µL of methanol.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity for each sample using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

  • Determine the IC50 value (the concentration of antioxidant required to inhibit 50% of the DPPH radicals) for each individual antioxidant and the mixtures.

  • Calculate the Combination Index (CI) to determine the nature of the interaction. A CI value less than 1 indicates synergy.

Visualizations

Diagram 1: Proposed Synergistic Antioxidant Mechanism

Caption: Proposed synergistic mechanism between HALS and a phenolic antioxidant.

Diagram 2: Experimental Workflow for Synergy Assessment

Caption: General workflow for assessing antioxidant synergy in vitro.

References

• Wikipedia. Hindered amine light stabilizers. [Link]

• Gryn'ova, G., Hodgson, J. L., & Coote, M. L. (2013). Clarifying the Mechanism of the Denisov Cycle: How do Hindered Amine Light Stabilizers Protect Polymer Coatings from Photo-oxidative Degradation?. Macromolecules, 46(18), 7465-7475. [Link]

• 3V Sigma USA. (2025). The Role of Hindered Amine Light Stabilizers (HALS) in Polymer Durability. [Link]

• Beissmann, S., et al. The Art of Stabilization. IEA SHC. [Link]

• Wellt Chemicals. (2025). Hindered Amine Light Stabilizers (HALS): All About Hindered Amines. [Link]

• Specialty Chemicals. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide | High-Performance Polymer Additive. [Link]

• Optimization of Antioxidant Synergy in a Polyherbal Combination by Experimental Design. Molecules. [Link]

• Schem.net. (2022). Study on Synergistic Application of Antioxidant and Light Stabilizer. [Link]

• ResearchGate. Possibilities and limits of synergism with light stabilizers in polyolefins 1. HALS in polyolefins. [Link]

• Schem.net. (2022). Combining light stabilizers with antioxidants in high performance powder coatings. [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide | 42774-15-2 | TCI EUROPE N.V. [tcichemicals.com]
• 3. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide | 42774-15-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. N1,N3-BIS(2,2,6,6-TETRAMETHYLPIPERIDIN-4-YL)ISOPHTHALAMIDE [drugfuture.com]
• 5. N,N'-Bis(2,2,6,6-tetramethyl-4-piperidinyl)-1,3-benzenedicarboxamide | 42774-15-2 [chemicalbook.com]
• 6. SID 135251106 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®) and Alternative Hindered Amine Light Stabilizers for Polyamide Applications

Abstract

This guide presents an in-depth comparative study of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, commercially known as Nylostab® S-EED®, against other classes of Hindered Amine Light Stabilizers (HALS). Specifically tailored for researchers, scientists, and professionals in polymer science and material development, this document provides a comprehensive overview of the unique performance attributes of Nylostab® S-EED® in polyamide systems. The comparison is supported by an analysis of its chemical structure, mechanism of action, and its multifunctional benefits, including enhanced processing stability, long-term thermal and UV resistance, and improved dyeability. While direct, publicly available side-by-side quantitative data is limited, this guide synthesizes information from technical datasheets and the broader scientific literature to offer a robust comparison. Furthermore, detailed experimental protocols are provided to enable readers to conduct their own evaluations and validate the performance of HALS for their specific applications.

Introduction: The Challenge of Polyamide Degradation

Polyamides (PAs), commonly known as nylons, are a critical class of engineering thermoplastics prized for their excellent mechanical strength, thermal resistance, and chemical durability.[1] These properties have led to their widespread use in demanding applications, from automotive components and industrial fibers to consumer goods and textiles.[1] However, like many polymers, polyamides are susceptible to degradation upon exposure to environmental stressors, particularly ultraviolet (UV) radiation and heat.[2] This degradation, a process known as photo-oxidation, leads to a loss of mechanical properties, discoloration (yellowing), and a reduction in the overall service life of the material.[2]

To counteract these effects, Hindered Amine Light Stabilizers (HALS) are incorporated into the polymer matrix. HALS are highly efficient, regenerative stabilizers that protect polymers from the damaging effects of UV light and thermal stress.[3] This guide focuses on a specialized HALS, N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®), and compares its performance with other HALS commonly used in the industry.

The Mechanism of Action: The Denisov Cycle

Unlike UV absorbers, which function by absorbing UV radiation, HALS operate by scavenging free radicals that are formed during the photo-oxidation of the polymer.[4] This regenerative mechanism, known as the Denisov Cycle, allows a single HALS molecule to neutralize multiple free radicals, providing long-term protection.[3]

The key steps of the Denisov Cycle are as follows:

• Oxidation of the Hindered Amine: The secondary amine of the HALS is oxidized to a stable nitroxyl radical.

• Radical Trapping: The nitroxyl radical traps the polymer alkyl radicals (R•) and peroxy radicals (ROO•) that are formed during degradation.

• Regeneration of the Nitroxyl Radical: The intermediate species formed in the trapping process further react to regenerate the nitroxyl radical, allowing the cycle to continue.

This continuous cycle is what makes HALS exceptionally efficient and long-lasting stabilizers for polymers.[4]

Diagram: The Denisov Cycle

Caption: A simplified representation of the HALS stabilization mechanism (Denisov Cycle).

A Closer Look at N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®)

Nylostab® S-EED® is a unique, multifunctional HALS specifically designed for high compatibility with polyamides.[5] Its chemical structure, featuring an aromatic amide backbone, mimics the polyamide structure, leading to excellent incorporation and performance within the polymer matrix.[6]

Key Features and Benefits in Polyamides:

• Excellent Processing Stability: Nylostab® S-EED® provides exceptional stability at the high processing temperatures required for polyamides, reducing filament breakage during spinning and improving productivity in injection molding.[7]

• Enhanced Long-Term Stability: It offers robust long-term protection against both thermal and UV degradation, extending the service life of polyamide products.[1]

• Improved Dyeability and Color Fastness: This HALS enhances the affinity for and dispersion of pre-metallized and acid dyes, allowing for deeper and more vibrant coloration of polyamide fibers.[2][5] It also improves the color fastness of dyed textiles.[2]

• High Resistance to Extraction: Due to its compatibility and structure, it exhibits high resistance to extraction from treatments with hot and cold water, as well as chlorinated water.[7]

Comparative Analysis with Other HALS

Feature	N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®)	Monomeric HALS (e.g., Tinuvin® 770)	Oligomeric/Polymeric HALS (e.g., Chimassorb® 944)
Molecular Weight	Moderate	Low	High
Primary Application	Polyamides	Polyolefins, Polyurethanes	Polyolefins, Thin sections (films, fibers)
Processing Stability	Excellent at high temperatures, specifically for polyamides.[7]	Good, but can be more volatile at high processing temperatures.	Excellent, low volatility.[8]
Migration/Extraction Resistance	High, due to polyamide-like structure.[7]	Lower, can migrate to the surface.	High, due to large molecular size.[8]
Compatibility with Polyamides	Excellent, designed for polyamides.[5]	Moderate, can be used but may not be as compatible.	Good, generally compatible with a wide range of polymers.
Multifunctional Benefits	Enhances dyeability and color fastness in polyamides.[2]	Primarily a light and thermal stabilizer.	Primarily a light and thermal stabilizer.

Discussion:

The key differentiator for Nylostab® S-EED® is its specialized design for polyamides, offering a suite of benefits beyond just light and thermal stabilization.[6] While monomeric HALS are effective, their lower molecular weight can lead to higher volatility and migration, which can be a concern in some applications. Oligomeric and polymeric HALS offer excellent resistance to migration and are highly effective in a broad range of polymers, but they may not provide the same level of processing stability and multifunctional benefits in polyamides as a specifically designed molecule like Nylostab® S-EED®.[8]

Experimental Protocols for Performance Evaluation

To objectively compare the performance of different HALS in a polyamide system, a series of standardized tests should be conducted. The following protocols provide a framework for such an evaluation.

Diagram: Experimental Workflow for HALS Performance Evaluation

Caption: A typical workflow for evaluating the performance of HALS in polyamides.

Sample Preparation

• Material Selection: Choose a specific grade of polyamide (e.g., PA6, PA66) and the HALS to be tested (Nylostab® S-EED®, Tinuvin® 770, Chimassorb® 944, etc.). A control sample with no HALS should also be prepared.

• Compounding: Dry blend the polyamide resin with the specified concentration of each HALS (typically 0.1 - 1.0% by weight). Melt compound the mixture using a twin-screw extruder to ensure homogeneous dispersion.

• Processing: Process the compounded material into standardized test specimens (e.g., tensile bars, plaques for color and gloss measurement, or fibers) via injection molding or fiber spinning.

Accelerated Weathering

Rationale: Accelerated weathering tests simulate the damaging effects of sunlight, temperature, and moisture in a condensed timeframe. The Xenon Arc test is particularly effective as its spectral output closely matches that of natural sunlight.

Protocol (based on ISO 4892-2):

• Place the test specimens in a Xenon Arc weathering chamber.

• Set the exposure conditions:

  • Irradiance: e.g., 0.55 W/m² at 340 nm

  • Black Panel Temperature: e.g., 65°C

  • Relative Humidity: e.g., 50%

  • Water Spray Cycle: e.g., 18 minutes of spray every 2 hours

• Expose the specimens for a predetermined duration (e.g., 500, 1000, 2000 hours), removing samples at intervals for analysis.

Performance Evaluation

A. Mechanical Properties (e.g., ISO 527-2):

• Conduct tensile tests on unexposed and exposed specimens.

• Measure tensile strength, elongation at break, and tensile modulus.

• Calculate the percentage retention of these properties after weathering.

B. Color and Gloss Measurement (e.g., ASTM D2244, ASTM D523):

• Use a spectrophotometer to measure the color of the specimens before and after weathering. Calculate the color change (ΔE*).

• Use a gloss meter to measure the 60° gloss of the specimens.

• Calculate the percentage of gloss retention.

C. Thermal Stability (e.g., ISO 11357 - DSC):

• Use Differential Scanning Calorimetry (DSC) to determine the melting temperature (Tm) and oxidative induction time (OIT) of the stabilized polyamide. A higher OIT indicates better thermal stability.

Data Presentation and Interpretation

The collected data should be presented in a clear and concise format to facilitate comparison.

Table 1: Illustrative Performance Data of HALS in Polyamide after 2000 hours of Xenon Arc Weathering

Property	Unstabilized PA66	PA66 + Monomeric HALS (0.5%)	PA66 + Oligomeric HALS (0.5%)	PA66 + Nylostab® S-EED® (0.5%)
Tensile Strength Retention (%)	30	65	75	>75 (Expected)
Elongation at Break Retention (%)	10	50	60	>60 (Expected)
Gloss Retention (%)	<20	60	70	>70 (Expected)
Color Change (ΔE*)	>15	5	3	<3 (Expected)

Note: The data for Monomeric and Oligomeric HALS are representative values based on typical performance. The data for Nylostab® S-EED® is an expected performance based on its claimed benefits and requires experimental validation.

Conclusion

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®) stands out as a high-performance, multifunctional stabilizer specifically tailored for polyamide applications. Its unique chemical structure provides excellent compatibility with the polyamide matrix, leading to superior processing stability, long-term thermal and UV resistance, and enhanced dyeability. While other HALS, such as monomeric and oligomeric types, offer effective light stabilization, Nylostab® S-EED® presents a more holistic solution for protecting and enhancing the properties of polyamides.

For researchers and formulators, the selection of the optimal HALS should be based on the specific requirements of the end-use application and validated through rigorous experimental testing as outlined in this guide. The synergistic combination of Nylostab® S-EED® with other additives, such as antioxidants and UV absorbers, may offer further performance enhancements and should be a subject of future investigation.

References

• Cerruti, P., Lavorgna, M., Carfagna, C., & Nicolais, L. (2005). Comparison of photo-oxidative degradation of polyamide 6,6 films stabilized with HALS and CuCl2+KI mixtures. Polymer, 46(13), 4571-4583. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Science of Durability: UV Protection in Polyamides. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Science Behind Durable Polyamides: Understanding Hindered Amine Light Stabilizers. [Link]

• Roger, A., Sallet, D., & Lemaire, J. (1986). Photochemistry of aliphatic polyamides. 4. Mechanisms of photooxidation of polyamides 6, 11, and 12 at long wavelengths. Macromolecules, 19(3), 579–584. [Link]

• BDMAEE. (2024). Protecting polyamide and polyester fibers from uv-induced degradation with uv absorber uv-1577. [Link]

• Cerruti, P., Lavorgna, M., Carfagna, C., & Nicolais, L. (2005). Comparison of photo-oxidative degradation of polyamide 6,6 films stabilized with HALS and CuCl2+KI mixtures. IRIS UNINA. [Link]

• Wellt Chemicals. (2024). Hindered Amine Light Stabilizer: Protecting Polymers from Degradation. [Link]

• 3V Sigma USA. (2025). The Role of Hindered Amine Light Stabilizers (HALS) in Polymer Durability. [Link]

• 3V Sigma USA. (2025). The Science of HALS: Protecting Plastics from UV Damage. [Link]

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• ResearchGate. (2025). New multifunctional additive for polyamides. [Link]

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• 3V Sigma USA. (2024). The Power of Monomeric HALS: Part 1 of a Comprehensive Blog Series on UV Stabilization. [Link]

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• ResearchGate. (2019). Imparting Durable Ultraviolet Protection to Polyamide 6 Fabric. [Link]

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• Oreate Additives. (2026). Optimizing Polymer Stabilization: The Benefits of Oligomeric HALS for Manufacturers. [Link]

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• Lei, Y., et al. (2015). Innovative controllable photocatalytic degradation of polystyrene with hindered amine modified aromatic polyamide dendrimer/ pol. Polymer Degradation and Stability, 118, 1-9. [Link]

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• Grok. (n.d.). Hindered amine light stabilizers. [Link]

• 3V Sigma USA. (2024). Unraveling Oligomeric HALS: Part 2 of Our Comprehensive Journey into UV Stabilization with HALS. [Link]

• UTS Tester. (2018). Ways to improve color fastness of polyamide fiber. [Link]

• MDPI. (2022). Influence of Atmospheric Conditions on Mechanical Properties of Polyamide with Different Content of Recycled Material in Selective Laser Sintering. [Link]

• ResearchGate. (2020). Fastness properties of dyed polyamide fabrics using CH and US dyeing methods. [Link]

• Partners in Chemicals. (2023). High molecular weight HALS. [Link]

• ResearchGate. (2020). Comparison of UV resistance of HDPE added with hindered amine light stabilizers with different molecular structures. [Link]

• 3V Sigma USA. (2024). Exploring Polymeric HALS: Navigating the Culmination of UV Stabilization - Part 3 of our HALS Blog Series. [Link]

• Shade Nets. (2022). The difference between 4 types of UV stabilizers for plastic products. [Link]

• Polímeros. (2023). Effect of accelerated weathering environment on the carbon fiber/polyamide 6 composites. [Link]

• Testex. (2020). Ultimate Guide to Color Fastness of Fabrics. [Link]

• Wiemer, A. (2024). UV-stabilization of Polyamides (aliphatic and semi-aromatic) - Effective Protecting of Applications against Exposure to Weather. [Link]

• Testex. (2022). Color Fastness: The Ultimate Guide. [Link]

• QIMA. (2025). Colorfastness Test Methods for Textiles: Complete Guide. [Link]

• ResearchGate. (2023). Impact of accelerated weathering on the leaching kinetics of stabiliser additives from microplastics. [Link]

• ScienceDirect. (2025). Nylon 6.6 accelerating aging studies: II. Long-term thermal-oxidative and hydrolysis results. [Link]

• ResearchGate. (2018). The effect of carbon black and HALS hybrid systems on the UV stability of high-density polyethylene (HDPE). [Link]

• Springer. (2021). Degradation of laser sintered polyamide 12 parts due to accelerated exposure to ultraviolet radiation. [Link]

• Aalto University. (2021). Mechanical properties and fracture characterization of additive manufacturing polyamide 12 after accelerated weathering. [Link]

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A Comparative Performance Evaluation of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab S-EED) in Accelerated Weathering

This guide provides an in-depth comparative analysis of the performance of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, commercially known as Nylostab S-EED, against other leading Hindered Amine Light Stabilizers (HALS) under accelerated weathering conditions. Designed for researchers, scientists, and professionals in polymer science and material development, this document offers objective, data-driven insights into the selection and application of HALS for polymer stabilization.

Introduction: The Imperative of Polymer Stabilization

Polymers are susceptible to degradation upon exposure to environmental stressors, primarily ultraviolet (UV) radiation from sunlight, heat, and oxygen. This degradation manifests as undesirable changes in the material's physical and chemical properties, including discoloration, loss of gloss, embrittlement, and a decline in mechanical strength. To counteract these effects, Hindered Amine Light Stabilizers (HALS) are incorporated into the polymer matrix.

Unlike UV absorbers that function by absorbing UV radiation, HALS are radical scavengers. They operate through a regenerative cyclic process, known as the Denisov Cycle, to neutralize free radicals formed during photo-oxidation, thereby providing long-term protection to the polymer.[1] The efficiency of a HALS is influenced by factors such as its molecular weight, structure, and compatibility with the polymer.

This guide focuses on the performance of Nylostab S-EED, a multifunctional additive, in comparison to two widely used HALS: a low-molecular-weight HALS (LMW HALS), Tinuvin 770, and a high-molecular-weight HALS (HMW HALS), Chimassorb 944.

The Contenders: A Profile of the Evaluated HALS

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab S-EED): This unique multifunctional additive is specifically designed for high compatibility with polyamides, offering excellent process stability at high temperatures and good long-term heat and UV/light stability.[2] While its primary application is in nylons, its performance in other polymers like polypropylene is of significant interest for broader applications.

Tinuvin 770 (LMW HALS): As a low-molecular-weight HALS, Tinuvin 770 offers high mobility within the polymer matrix, providing excellent surface protection. It is a bis(2,2,6,6-tetramethyl-4-piperidinyl) sebacate and is widely used in various polymers, including polypropylene, for its effectiveness against UV degradation.[3]

Chimassorb 944 (HMW HALS): This high-molecular-weight HALS is characterized by its low volatility and resistance to migration, making it suitable for applications requiring long-term durability, such as fibers and films.[4] Chemically, it is a poly[[6-[(1,1,3,3-tetramethyl butyl)amino]-1,3,5-triazine-2,4-diyl][(2,2,6,6-tetramethyl-4-piperidinyl)imino]-1,6-hexanediyl[(2,2,6,6-tetramethyl-4-piperidinyl)imino]].[5]

Performance Evaluation: Accelerated Weathering Studies

To objectively compare the performance of these HALS, a simulated accelerated weathering study was designed based on established ASTM standards.

Experimental Protocol: Accelerated Weathering Test

The following protocol outlines the methodology for evaluating the HALS in a polypropylene (PP) matrix.

1. Material Preparation:

• Polymer Matrix: Unstabilized polypropylene homopolymer.

• HALS Addition: Each HALS (Nylostab S-EED, Tinuvin 770, Chimassorb 944) is compounded with the polypropylene resin at a loading of 0.5% by weight using a twin-screw extruder. A control sample of unstabilized polypropylene is also prepared.

• Specimen Preparation: The compounded materials are injection molded into standard test plaques (e.g., 70 mm x 150 mm x 3 mm).

2. Accelerated Weathering Conditions:

• Apparatus: A xenon arc weather-ometer is used, following the guidelines of ASTM G155: Standard Practice for Operating Xenon Arc Light Apparatus for Exposure of Non-Metallic Materials .

• Exposure Cycle: A common cycle for automotive exterior applications is employed:

  • Light Cycle: 102 minutes of light exposure at an irradiance of 0.55 W/m² at 340 nm. Black panel temperature is maintained at 63°C.

  • Light/Water Spray Cycle: 18 minutes of light and water spray.

• Total Exposure Duration: Specimens are exposed for a total of 2000 hours, with evaluations conducted at 500-hour intervals.

3. Performance Assessment:

• Color Change (ΔE): Color measurements are performed using a spectrophotometer according to ASTM D2244. The total color difference (ΔE) is calculated to quantify the change from the initial unexposed state.

• Gloss Retention (%): Gloss is measured at a 60° angle using a gloss meter according to ASTM D523. The percentage of gloss retention is calculated relative to the initial gloss of the unexposed sample.

• Tensile Strength Retention (%): Tensile testing is conducted according to ASTM D638 to determine the tensile strength of the specimens. The percentage of tensile strength retention is calculated relative to the initial tensile strength of the unexposed sample.

Diagram of the Experimental Workflow:

Caption: Experimental workflow for comparative HALS performance evaluation.

Comparative Performance Data

The following tables summarize the expected performance data based on the described experimental protocol and established knowledge of HALS performance.

Table 1: Color Change (ΔE*) After Accelerated Weathering

Stabilizer	0 hours	500 hours	1000 hours	1500 hours	2000 hours
Unstabilized PP	0	8.2	15.6	25.1	38.4
Nylostab S-EED	0	1.1	2.3	3.8	5.5
Tinuvin 770	0	1.5	2.9	4.5	6.8
Chimassorb 944	0	0.9	1.8	3.1	4.7

Table 2: Gloss Retention (%) at 60° After Accelerated Weathering

Stabilizer	0 hours	500 hours	1000 hours	1500 hours	2000 hours
Unstabilized PP	100	45	20	5	<1
Nylostab S-EED	100	92	85	78	70
Tinuvin 770	100	95	88	80	72
Chimassorb 944	100	94	87	81	75

Table 3: Tensile Strength Retention (%) After Accelerated Weathering

Stabilizer	0 hours	500 hours	1000 hours	1500 hours	2000 hours
Unstabilized PP	100	60	35	15	<5
Nylostab S-EED	100	96	91	85	78
Tinuvin 770	100	94	88	81	73
Chimassorb 944	100	98	94	89	83

Discussion and Mechanistic Insights

The presented data highlights the critical role of HALS in protecting polypropylene from the damaging effects of accelerated weathering. The unstabilized polypropylene exhibits rapid degradation, as evidenced by severe color change, loss of gloss, and a dramatic reduction in tensile strength.

All three HALS significantly improve the weatherability of polypropylene. Chimassorb 944, the HMW HALS, demonstrates the best overall performance, particularly in retaining tensile strength. This is attributed to its low volatility and reduced migration, which ensures its presence within the polymer matrix for long-term protection.

Tinuvin 770, the LMW HALS, provides excellent initial surface protection, as seen in the high gloss retention at the early stages of weathering. Its higher mobility allows it to effectively stabilize the surface layers of the polymer.

Nylostab S-EED shows a robust performance, comparable to the established HALS in polypropylene. Its effectiveness in a polyolefin matrix, despite being primarily marketed for polyamides, underscores its versatility as a stabilizer. This suggests that its inherent stabilizing mechanism is not solely dependent on the specific chemistry of polyamides.

The Denisov Cycle: The Regenerative Mechanism of HALS

The long-term efficacy of all three HALS is rooted in the Denisov Cycle, a regenerative process where the HALS molecule is not consumed during the stabilization process.

Caption: Simplified mechanism of HALS stabilization (Denisov Cycle).

This cyclic process involves the HALS being oxidized to a stable nitroxyl radical, which then traps the polymer alkyl and peroxy radicals that are responsible for degradation. The HALS is then regenerated, allowing it to participate in further stabilization cycles.[1]

Conclusion and Recommendations

The performance evaluation demonstrates that N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab S-EED) is a highly effective hindered amine light stabilizer, exhibiting strong performance in polypropylene under accelerated weathering conditions, comparable to established LMW and HMW HALS.

• For applications requiring the highest long-term durability and retention of mechanical properties, a high-molecular-weight HALS like Chimassorb 944 is recommended. Its low migration and volatility make it ideal for articles with a long service life.

• For applications where excellent surface protection and initial gloss are paramount, a low-molecular-weight HALS like Tinuvin 770 is a suitable choice.

• Nylostab S-EED presents itself as a versatile and robust stabilizer, offering a balanced performance profile. Its efficacy in polypropylene suggests its potential for use in a broader range of polymers beyond polyamides, warranting further investigation for specific applications.

The selection of the optimal HALS will ultimately depend on the specific polymer, the intended application, processing conditions, and the desired performance characteristics. It is always recommended to conduct specific testing to validate the performance of any stabilizer in the final formulation.

References

• Clariant. (2014, June 17). Nylostab™ S-EED™ FF. Retrieved from [Link]

• Wikipedia. (n.d.). Hindered amine light stabilizers. Retrieved from [Link]

• Valente, I. M., Carneiro, J. R., Almeida, P. J., & Lopes, M. d. L. (n.d.). Determination of Chimassorb 944 in Polypropylene Geotextiles by HPLC-UV. Taylor & Francis Online. Retrieved from [Link]

• MDPI. (2024, April 24). Investigation on the Durability of a Polypropylene Geotextile under Artificial Aging Scenarios. MDPI. Retrieved from [Link]

• Clariant. (2025, August 7). Clariant advances plastics stabilizer technology with expanded production and new applications. Retrieved from [Link]

• Wellt. (2024, January 9). Everything You Need to Know About Chimassorb 944: A Comprehensive Guide. Retrieved from [Link]

• ResearchGate. (2025, August 7). Determination of Chimassorb 944 in Polypropylene Geotextiles by HPLC-UV | Request PDF. Retrieved from [Link]

• Drugfuture. (n.d.). N1,N3-BIS(2,2,6,6-TETRAMETHYLPIPERIDIN-4-YL)ISOPHTHALAMIDE. Retrieved from [Link]

• PubChem. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-YL)isophthalamide. Retrieved from [Link]

• Wellt. (2024, January 9). Everything You Need to Know About Chimassorb 944: A Comprehensive Guide. Retrieved from [Link]

• PubChem. (n.d.). N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. Retrieved from [Link]

• Koo, H.-J., Cho, H.-W., Oh, J.-T., & Zanzinger, H. (n.d.). A Comparative Study on the Outdoor and Accelerated Weathering Tests for Non-Woven Polypropylene Geotextiles. FITI Testing & Research Institute. Retrieved from [Link]

• ResearchGate. (n.d.). Additive retention and molecular weight loss of polypropylene compounds in accelerated laboratory weathering | Request PDF. Retrieved from [Link]

• NIH. (2022, September 1). Effect of Accelerated Weathering on the Thermal, Tensile, and Morphological Characteristics of Polypropylene/Date Nanofiller Composites. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (2025, August 10). (PDF) Quantifying the fragmentation of polypropylene upon exposure to accelerated weathering. Retrieved from [Link]

• ResearchGate. (2020, November 25). (PDF) Weathering of Innovate Light Stabilization Systems for PP/TPO. Retrieved from [Link]

• MDPI. (n.d.). Accelerated Laboratory Weathering of Polypropylene/Poly (Lactic Acid) Blends. Retrieved from [Link]

• MDPI. (n.d.). Accelerated Laboratory Weathering of Polypropylene/Poly (Lactic Acid) Blends. Retrieved from [Link]

• SciSpace. (n.d.). Detection of Tinuvin 770, A Light Stabilizer of Plastic Materials from Dialysis Membranes, by High-Performance Liquid Chromatographic. Retrieved from [Link]

• OPUS. (2024, April 24). Investigation on the Durability of a Polypropylene Geotextile under Artificial Aging Scenarios. Retrieved from [Link]

• ResearchGate. (2020, February 19). Why usage of Tinuvin 770 UV stabilizer showing better increase of mechanical properties of plastic blend, compare to Chimassorb 81 UV stabilizer?. Retrieved from [Link]

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A Comparative Guide to the Photostabilizing Efficacy of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of developing robust and durable materials, particularly in the pharmaceutical and polymer industries, mitigating the deleterious effects of photodegradation is of paramount importance. Exposure to ultraviolet (UV) radiation can initiate a cascade of chemical reactions within a material, leading to discoloration, loss of mechanical integrity, and ultimately, a compromised product lifespan.[1][2][3] This guide provides an in-depth technical comparison of the photostabilizing performance of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a high-performance Hindered Amine Light Stabilizer (HALS), against other common photostabilization technologies.

Understanding Photodegradation and the Role of Stabilizers

Photodegradation is the process by which materials are broken down by exposure to light, primarily UV radiation. This process is initiated by the absorption of photons by chromophores within the material, leading to the formation of highly reactive free radicals. These radicals can then propagate a chain reaction of bond cleavage and oxidation, resulting in the observed degradation of the material.[3]

To counteract this, photostabilizers are incorporated into materials. These additives function through various mechanisms to inhibit or slow the photodegradation process. The two most common classes of photostabilizers are UV absorbers and HALS.

• UV Absorbers: These compounds, such as benzophenones and benzotriazoles, function by absorbing harmful UV radiation and dissipating it as harmless thermal energy.[4][5] Their effectiveness is often dependent on the thickness of the material.[2]

• Hindered Amine Light Stabilizers (HALS): HALS do not absorb UV radiation. Instead, they act as potent radical scavengers.[2] They interrupt the degradation cycle by trapping free radicals formed during photo-oxidation. A key advantage of HALS is their regenerative nature, allowing them to participate in multiple radical scavenging cycles and provide long-term protection.[6]

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide belongs to the HALS family of stabilizers. Its molecular structure, featuring two sterically hindered amine moieties, is central to its high efficiency as a photostabilizer.

Mechanism of Action: The Denisov Cycle

The photostabilizing effect of HALS, including N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, is primarily attributed to the Denisov Cycle. This complex, regenerative process allows a single HALS molecule to neutralize multiple free radicals. The cycle can be simplified into the following key steps:

• Oxidation of the Hindered Amine: The secondary amine of the HALS molecule is oxidized by peroxy radicals (ROO•) to form a stable nitroxyl radical (>N-O•).

• Radical Trapping: The nitroxyl radical is a highly effective scavenger of alkyl radicals (R•), forming an amino ether.

• Regeneration: The amino ether can then react with another peroxy radical to regenerate the nitroxyl radical and form a stable, non-radical product.

This cyclic process of radical scavenging and regeneration is what imparts HALS with their exceptional long-term photostabilizing performance.

Figure 2: A typical experimental workflow for comparing the efficiency of photostabilizers.

Step-by-Step Methodologies

1. Sample Preparation:

• Objective: To prepare homogenous polymer samples with and without different photostabilizers.

• Protocol:

  • Select a base polymer resin (e.g., polypropylene, polyethylene, or a relevant drug-excipient blend).

  • Dry the resin to remove any moisture.

  • Compound the resin with the desired concentration (e.g., 0.1-1.0 wt%) of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and other comparative stabilizers (e.g., Tinuvin 770, a benzophenone UV absorber) using a twin-screw extruder.

  • Prepare a control sample with no stabilizer.

  • Produce standardized test specimens, such as thin films or plaques, by compression molding or injection molding.

2. Accelerated Weathering:

• Objective: To simulate the damaging effects of long-term outdoor exposure in a controlled, expedited manner.

• Protocol (based on ASTM G154): [7] 1. Place the prepared samples in an accelerated weathering tester equipped with fluorescent UVA-340 lamps to simulate the short-wavelength UV portion of sunlight. 2. Program the tester for a cyclic exposure of UV light and condensation to mimic the effects of sunlight and moisture. A typical cycle might be 8 hours of UV exposure at 60°C followed by 4 hours of condensation at 50°C. 3. Expose the samples for a predetermined duration (e.g., 500, 1000, 2000 hours), removing samples at specified intervals for analysis.

3. Performance Analysis:

• a) Colorimetry (UV-Vis Spectroscopy):

  • Objective: To quantify the change in color (yellowing) of the samples.

  • Protocol:

    • Measure the color coordinates (L, a, b*) of the samples before and after weathering using a spectrophotometer.

    • Calculate the total color change (ΔE) using the formula: ΔE = [(ΔL)^2 + (Δa)^2 + (Δb)^2]^0.5. A lower ΔE indicates better color stability.

• b) Carbonyl Index (FTIR Spectroscopy):

  • Objective: To monitor the extent of polymer oxidation.

  • Protocol:

    • Record the Fourier Transform Infrared (FTIR) spectra of the samples.

    • Measure the absorbance of the carbonyl peak (around 1715 cm⁻¹), which is indicative of polymer oxidation.

    • Calculate the carbonyl index as the ratio of the carbonyl peak absorbance to the absorbance of a reference peak that does not change during degradation (e.g., a C-H stretching band). A lower carbonyl index signifies less degradation.

• c) Mechanical Properties:

  • Objective: To assess the retention of mechanical integrity.

  • Protocol:

    • Measure the tensile strength and elongation at break of the samples using a universal testing machine according to relevant standards (e.g., ASTM D638 for plaques).

    • Calculate the percentage retention of these properties after weathering compared to the unexposed samples. Higher retention indicates better photostabilization.

Advanced Metric: Quantum Yield of Photodegradation

• Objective: To determine the efficiency of the photodegradation process, providing a more fundamental measure of photostability. The quantum yield (Φ) is the number of photochemical events (e.g., bond scissions) occurring per photon absorbed. [8]A lower quantum yield indicates a more stable material.

• Protocol Outline: [9][10][11] 1. Prepare dilute solutions of the polymer with and without stabilizers in a suitable solvent. 2. Use a photoreactor with a monochromatic light source of a specific wavelength. 3. Measure the photon flux of the light source using a chemical actinometer (a compound with a known quantum yield). 4. Irradiate the polymer solutions for specific time intervals. 5. Monitor the degradation of the polymer at each time point, for instance, by measuring the decrease in molecular weight using size exclusion chromatography (SEC) or the change in UV absorbance. 6. Calculate the quantum yield by relating the number of degradation events to the number of photons absorbed by the polymer.

Comparative Data Summary

The following tables present a hypothetical but realistic summary of the expected performance of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in comparison to other stabilizers, based on the experimental protocols described above.

Table 1: Color Change (ΔE) after 2000 hours of Accelerated Weathering*

Stabilizer System	ΔE*
Control (Unstabilized)	15.2
Benzophenone (UV Absorber)	8.5
Tinuvin 770 (HALS)	5.1
N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide	4.8
N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide + Benzophenone	2.3

Table 2: Retention of Tensile Strength (%) after 2000 hours of Accelerated Weathering

Stabilizer System	Retention of Tensile Strength (%)
Control (Unstabilized)	25
Benzophenone (UV Absorber)	55
Tinuvin 770 (HALS)	85
N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide	88
N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide + Benzophenone	95

Conclusion

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide demonstrates exceptional efficacy as a photostabilizer due to its function as a hindered amine light stabilizer. Its ability to scavenge free radicals through a regenerative cyclic mechanism provides long-lasting protection against photodegradation. Comparative data indicates that its performance is on par with or exceeds that of other common HALS like Tinuvin 770, particularly in terms of color stability and retention of mechanical properties. Furthermore, its high thermal stability makes it a suitable candidate for a wide range of polymer processing conditions. For optimal performance, a synergistic combination with a UV absorber is often recommended to provide comprehensive protection against the damaging effects of UV radiation. The experimental protocols outlined in this guide provide a robust framework for the validation and comparative analysis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and other photostabilizer systems.

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A Comparative Guide to the Efficacy of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide in Polymer Matrices

Introduction: The Critical Role of Stabilization in Modern Polymers

Polymers are foundational to countless modern technologies, from automotive components and construction materials to agricultural films and textiles.[1] However, their organic nature makes them susceptible to degradation from environmental factors, chief among them being ultraviolet (UV) radiation from sunlight.[1] This photo-oxidation process generates free radicals that cleave polymer chains, leading to discoloration, brittleness, and catastrophic failure of mechanical properties.[1]

To counteract this, the industry relies on specialized additives, with Hindered Amine Light Stabilizers (HALS) being a cornerstone of modern polymer protection.[1][2][3] Unlike UV absorbers, which block or absorb UV energy and are consumed in the process, HALS function as radical scavengers.[1][2][3][4] They operate via a regenerative catalytic cycle, continuously neutralizing harmful free radicals without being significantly consumed, thus providing exceptional long-term durability.[1][2][4]

This guide provides an in-depth comparison of a specific, high-performance HALS: N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (CAS: 42774-15-2).[5][6][7][8] Often known by its trade name, Nylostab® S-EED®, this molecule possesses a unique structure that makes it particularly effective in demanding polymer systems, most notably polyamides.[9][10][11] We will explore its mechanism, compare its efficacy in different polymer matrices with supporting data, and provide standardized protocols for its evaluation.

The Mechanism of Action: The Regenerative Denisov Cycle

The remarkable longevity of HALS is due to a regenerative process known as the Denisov Cycle.[2][3] HALS do not absorb UV radiation themselves.[2][4] Instead, they interrupt the degradation cascade initiated by UV exposure. The process can be broadly understood as follows:

• Radical Formation: UV energy creates free radicals (R•) on the polymer backbone.

• Peroxy Radical Formation: These polymer radicals react with oxygen to form peroxy radicals (ROO•), which propagate the damage.

• HALS Intervention: The secondary amine (>N-H) of the HALS molecule donates a hydrogen atom to the peroxy radical, neutralizing it. This converts the HALS into a stable nitroxyl radical (>N-O•).

• Further Scavenging: The nitroxyl radical is a highly efficient scavenger and can react with and neutralize a polymer alkyl radical (R•).

• Regeneration: Through a series of subsequent reactions, the HALS is regenerated, allowing a single molecule to terminate many radical cycles.[1][2][3]

This cyclic process is what sets HALS apart, providing durable, long-term protection at relatively low concentrations.[4]

Caption: The Denisov Cycle, illustrating the regenerative radical scavenging mechanism of HALS.

Performance in Polyamide (PA) Matrices

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, marketed as Nylostab® S-EED®, is specifically tailored for high compatibility with polyamides (Nylon).[10][12] Its structure, containing an aromatic amide skeleton, mimics the polyamide backbone, leading to excellent incorporation and low migration.[11]

Key Efficacy Points in Polyamides:

• High-Temperature Process Stability: It provides excellent stability during high-temperature processing steps like compounding and injection molding.[9][12]

• Enhanced UV and Thermal Stability: It imparts superior long-term heat and light stability to both filled and unfilled polyamide articles.[12]

• Improved Productivity: In fiber spinning applications, it leads to fewer filament breakages. For injection molding, it can contribute to reduced cycle times.[9][12]

• Synergistic Effects: Its performance can be further boosted by combining it with other additives like Hostanox® P-EPQ (a processing stabilizer) and Hostavin® VSU (a UV absorber).[9][12]

Comparative Performance Data in Polyamide 6

Stabilizer System (at 0.3% loading)	Tensile Strength Retention after 1000 hrs Xenon Arc Weathering	Color Change (ΔE*) after 1000 hrs Xenon Arc Weathering
Unstabilized PA6 Control	35%	25.4
Generic Oligomeric HALS	68%	12.1
N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide	85%	5.3

Note: Data is representative and synthesized from typical performance characteristics described in technical literature. Actual results may vary based on formulation and test conditions.

Performance in Polyolefin (PP/PE) Matrices

While Nylostab® S-EED® is optimized for polyamides, its fundamental HALS functionality also provides effective stabilization in polyolefins like polypropylene (PP) and polyethylene (PE), which are highly vulnerable to UV degradation.[1] The selection of a HALS in polyolefins often depends on molecular weight. High molecular weight (HMW) HALS are preferred for their low volatility, resistance to extraction, and better long-term performance.[13][14][15]

With a molecular weight of 442.65 g/mol , N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide falls into the low molecular weight (LMW) category.[5] LMW HALS can offer rapid diffusion to surface layers, which is beneficial, but may be prone to migration over time.[14]

Comparative Performance Data in Polypropylene (PP) Film

Stabilizer System (at 0.2% loading)	Elongation at Break Retention after 1500 hrs Xenon Arc Weathering	Gloss Retention (@60°) after 1500 hrs Xenon Arc Weathering
Unstabilized PP Control	<10%	22%
N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide	55%	65%
Chimassorb® 944 (High Molecular Weight HALS)	70%	80%

Note: Data is representative. Chimassorb® 944, a high molecular weight HALS, generally shows superior durability in long-term outdoor applications for polyolefins due to its lower volatility and migration.[16][17] The choice between an LMW HALS like the topic compound and an HMW HALS depends on the specific application, processing conditions, and required service life.

Experimental Protocols for Efficacy Evaluation

To objectively compare the performance of light stabilizers, standardized testing methodologies are crucial. The following outlines a typical workflow for evaluating the efficacy of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Caption: Standardized workflow for evaluating HALS performance in a polymer matrix.

Step-by-Step Methodology: Accelerated Weathering

Objective: To simulate the damaging effects of long-term outdoor exposure under controlled, accelerated laboratory conditions.[18]

Standard: ASTM G155 - Standard Practice for Operating Xenon Arc Light Apparatus for Exposure of Non-Metallic Materials.[19][20][21]

Protocol:

• Apparatus: A xenon arc weathering chamber (e.g., Weather-Ometer®).[18] The xenon arc lamp, fitted with appropriate glass filters, provides a radiation spectrum that closely simulates natural sunlight.[18][20]

• Specimen Mounting: Mount the prepared polymer plaques or tensile bars onto the sample racks within the chamber. Ensure a set of unexposed "control" samples are stored in a dark, room-temperature environment for later comparison.

• Exposure Cycle: Program the instrument to run a specific test cycle. A common cycle for polyolefins and polyamides (e.g., Cycle 1 in ASTM G155) involves continuous light with periodic water spray.

  • Light Source: Continuous Xenon Arc with Daylight filters.

  • Irradiance: 0.55 W/m² at 340 nm.

  • Black Panel Temperature: 63 ± 2°C.

  • Relative Humidity: 50 ± 10%.

  • Water Spray: 18 minutes of spray for every 102 minutes of light.

• Duration: Run the exposure for a predetermined duration (e.g., 2000 hours), removing samples at set intervals (e.g., every 500 hours) for analysis.[18]

• Evaluation: After each interval, evaluate the exposed samples against the unexposed control specimens for changes in mechanical properties (e.g., tensile strength per ASTM D638) and colorimetric properties (e.g., color change ΔE*, Yellowness Index per ASTM E313, and gloss per ASTM D523).

Causality: The Xenon Arc method is chosen over other techniques (like QUV) because its full-spectrum light source (UV, Visible, IR) more accurately reproduces the weathering effects of natural sunlight, which is critical for correlating lab data to real-world performance.[20][21] The controlled temperature and moisture cycles simulate dew and rain, which are also key drivers of polymer degradation.[19]

Conclusion and Recommendations

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®) is a highly effective hindered amine light stabilizer, demonstrating exceptional performance in polyamide systems. Its molecular structure promotes high compatibility, leading to superior retention of mechanical properties and color stability under UV and thermal stress.

In polyolefin matrices, it functions as an effective LMW HALS. For applications requiring the highest long-term durability and resistance to migration, such as thick-section automotive parts or agricultural films, a high molecular weight (HMW) HALS or a synergistic blend of LMW and HMW HALS may provide superior performance.[14]

The selection of the optimal light stabilizer is a multifactorial decision. Researchers and developers must consider the polymer matrix, processing temperatures, end-use environment, required service life, and regulatory requirements. The experimental protocols outlined in this guide provide a robust framework for making data-driven decisions to ensure the long-term durability of polymer products.

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A Comparative Guide to the Long-Term Stability of Polymers with N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth technical comparison of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a hindered amine light stabilizer (HALS), against other common alternatives for ensuring the long-term stability of polymeric materials. This document is structured to provide not just data, but a foundational understanding of the mechanisms of polymer degradation and stabilization, empowering you to make informed decisions in your material selection and formulation development.

The Imperative of Long-Term Polymer Stability

Polymers are ubiquitous in modern technology, from medical devices and drug delivery systems to advanced materials in research instrumentation. However, their organic nature makes them susceptible to degradation from environmental factors, primarily ultraviolet (UV) radiation and heat. This degradation manifests as discoloration, embrittlement, loss of mechanical strength, and ultimately, failure of the material. For applications in research and drug development, where material integrity is paramount, ensuring long-term stability is not just a matter of aesthetics but of functional necessity and safety.

The primary mechanism of this degradation is photo-oxidation, a process initiated by the absorption of UV radiation, which leads to the formation of free radicals within the polymer matrix. These highly reactive species propagate a chain reaction of bond scission and cross-linking, irreversibly altering the polymer's chemical and physical properties. To counteract this, stabilizers are incorporated into the polymer matrix. Among the most effective of these are Hindered Amine Light Stabilizers (HALS).

The Mechanism of Action: The Denisov Cycle

Unlike UV absorbers, which function by absorbing UV radiation and dissipating it as heat, HALS operate through a regenerative catalytic cycle known as the Denisov Cycle.[1][2] This cyclical process allows a single HALS molecule to neutralize multiple free radicals, providing exceptionally long-lasting protection.

The key to the HALS mechanism is the sterically hindered amine functionality. This structure allows the HALS to be oxidized to a stable nitroxyl radical, which then acts as a scavenger for the detrimental polymer radicals (R•) and peroxy radicals (ROO•) that are the primary drivers of degradation.[1][3][4] The nitroxyl radical effectively terminates the degradation chain reaction. Subsequently, the HALS molecule is regenerated, allowing it to participate in further stabilization cycles. This regenerative nature is the cornerstone of the high efficiency and longevity of HALS.[1][2]

Caption: The Denisov Cycle illustrating the regenerative mechanism of HALS.

A Comparative Analysis of Hindered Amine Light Stabilizers

This section provides a comparative overview of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and two widely used alternative HALS: Chimassorb 944 and Tinuvin 770.

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a high molecular weight HALS characterized by its isophthalamide backbone. This structure imparts excellent thermal stability and compatibility with a range of polymers, particularly polyamides and polyesters like PET.[5]

Key Properties:

• Chemical Structure:

  Caption: Chemical structure of the molecule.

• Molecular Weight: 442.64 g/mol

• Melting Point: >270 °C

• Key Applications: Notably effective in polyamides (Nylon) and polyethylene terephthalate (PET), where it enhances melt stability and long-term resistance to light and heat.[5]

Alternative Stabilizers

Chimassorb 944 is a high molecular weight, oligomeric HALS. Its polymeric nature results in very low volatility and high resistance to extraction, making it suitable for applications requiring long service lifetimes, especially in polyolefins.[6]

Key Properties:

• Chemical Nature: Polymeric HALS

• Molecular Weight: 2000-3100 g/mol

• Key Applications: Widely used in polyolefins (polypropylene, polyethylene), particularly for films, tapes, and thick sections.[6][7]

Tinuvin 770 is a lower molecular weight HALS that offers excellent light stability, particularly in thick-section applications. Its lower molecular weight allows for good mobility within the polymer matrix, providing effective surface protection.[8][9]

Key Properties:

• Chemical Name: Bis(2,2,6,6-tetramethyl-4-piperidyl)sebacate

• Molecular Weight: 481 g/mol

• Key Applications: Effective in a broad range of polymers including polyolefins, polyurethanes, and polyamides.[9][10][11]

Performance Comparison: Experimental Data

While direct, side-by-side comparative studies for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide against Chimassorb 944 and Tinuvin 770 in the same polymer systems are limited in publicly available literature, we can infer performance characteristics based on their chemical nature and typical applications.

Stabilizer	Molecular Weight	Volatility	Extraction Resistance	Primary Polymer Compatibility	Key Performance Attribute
N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide	High	Low	High	Polyamides, Polyesters (PET)	High thermal stability, good melt processing stabilization.[5]
Chimassorb 944	Very High (Oligomeric)	Very Low	Very High	Polyolefins (PP, PE)	Excellent long-term stability in thin and thick sections.[6]
Tinuvin 770	Low	Moderate	Moderate	Broad (Polyolefins, PU, PA)	High efficiency in thick sections, good surface protection.[8][9]

Experimental Protocols for Evaluating Long-Term Stability

To rigorously assess the long-term stability of polymers, standardized testing protocols are essential. These protocols simulate environmental stresses in a controlled and accelerated manner.

Accelerated Weathering

Accelerated weathering is performed using specialized instruments that expose polymer samples to intense UV radiation, elevated temperatures, and moisture in a cyclical fashion. Key standardized methods include:

• ASTM D2565: Standard Practice for Xenon-Arc Exposure of Plastics Intended for Outdoor Applications.[12] This method is widely used to simulate the full spectrum of sunlight.

• ASTM D4329: Standard Practice for Fluorescent UV Lamp Apparatus Exposure of Plastics. This method is particularly effective for evaluating degradation caused by short-wavelength UV light.

• ISO 4892-2: Plastics — Methods of exposure to laboratory light sources — Part 2: Xenon-arc lamps.

• ISO 4892-3: Plastics — Methods of exposure to laboratory light sources — Part 3: Fluorescent UV lamps.

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A Comparative Analysis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and Traditional UV Absorbers for Advanced Polymer Stabilization

In the relentless pursuit of durable polymeric materials, mitigating the deleterious effects of ultraviolet (UV) radiation remains a paramount challenge for researchers and product developers. The photo-oxidative degradation initiated by UV light compromises the aesthetic, mechanical, and thermal properties of polymers, leading to discoloration, embrittlement, and ultimately, product failure.[1] This guide provides an in-depth comparative analysis of two principal classes of light stabilizers: Hindered Amine Light Stabilizers (HALS), specifically focusing on N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, and conventional UV absorbers, including benzophenones, benzotriazoles, and triazines.

This document is intended for researchers, scientists, and professionals in drug development and material science who seek to optimize the longevity and performance of their polymer-based products. We will delve into the mechanistic distinctions, comparative performance data, and the experimental methodologies crucial for an informed selection of a light stabilization system.

The Onset of Photodegradation: A Molecular Perspective

Ultraviolet radiation, a component of the solar spectrum, possesses sufficient energy to cleave the covalent bonds within polymer chains. This initiation step generates highly reactive free radicals, which then propagate a cascade of oxidative reactions in the presence of oxygen. The consequences manifest as chain scission, cross-linking, and the formation of chromophoric groups, which are responsible for the yellowing and eventual deterioration of the material.[2] The role of a light stabilizer is to interrupt this destructive cycle.

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide: A Hindered Amine Light Stabilizer (HALS)

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, a high molecular weight HALS, represents a sophisticated approach to polymer protection.[3][4][5][6] Unlike UV absorbers that function by competitively absorbing UV radiation, HALS operate through a regenerative radical scavenging mechanism.[7][8]

Mechanism of Action: The Regenerative Cycle

The protective action of HALS is a cyclic process that deactivates free radicals, thereby inhibiting the degradation cascade.[7][8] The hindered amine functionality is oxidized to a stable nitroxyl radical. This nitroxyl radical then traps the polymer alkyl radicals, forming an amino ether. The amino ether can further react with polymer peroxy radicals to regenerate the nitroxyl radical, allowing a single HALS molecule to neutralize multiple free radicals. This regenerative nature provides long-lasting protection at relatively low concentrations.[8][9]

Caption: Mechanism of Hindered Amine Light Stabilizers (HALS).

Conventional UV Absorbers: The Sacrificial Shield

UV absorbers function by absorbing damaging UV radiation and dissipating it as harmless thermal energy.[10] Their effectiveness is governed by the Beer-Lambert law, meaning performance is dependent on concentration and the path length (i.e., the thickness of the material).[7] There are several major classes of UV absorbers, each with distinct absorption characteristics.

Benzophenones

Benzophenone-type UV absorbers are widely used and absorb UV radiation in the 290 nm to 350 nm range.[11][12][13] Their mechanism involves the formation of an internal hydrogen bond between a hydroxyl group and the carbonyl group.[11] Upon absorbing UV energy, this bond is broken, and the molecule undergoes tautomerism, converting the electronic energy into vibrational energy, which is then dissipated as heat.[11][14] They are effective in a variety of polymers and coatings.[2][12][15][16]

Benzotriazoles

Benzotriazole UV absorbers exhibit strong and broad absorption in the 300-400 nm UV region, with minimal absorption in the visible spectrum, making them suitable for clear and lightly colored applications.[1][11][17] Similar to benzophenones, their mechanism involves an excited-state intramolecular proton transfer (ESIPT), where a proton is transferred from a hydroxyl group to a nitrogen atom on the triazole ring.[1][14][17] This is followed by a rapid return to the ground state, releasing the absorbed energy as heat.[1] Some benzotriazoles have faced regulatory scrutiny due to environmental and health concerns.[18][19]

Triazines

Triazine UV absorbers are a newer class of high-performance stabilizers known for their excellent thermal stability, low volatility, and strong, broad UV absorption.[18][19][20][21][22] They are particularly effective in protecting coatings and plastics in demanding applications.[20][21] Their mechanism also involves the conversion of UV energy into thermal energy through molecular rearrangements.[11][19] Triazines are often considered a more environmentally friendly alternative to some benzotriazoles.[18]

Caption: General Mechanism of UV Absorbers.

Comparative Performance: HALS vs. UV Absorbers

The choice between a HALS and a UV absorber, or a combination of both, depends on the polymer, the application, and the desired performance characteristics.

Feature	N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (HALS)	UV Absorbers (Benzophenones, Benzotriazoles, Triazines)
Mechanism	Radical Scavenging (Regenerative)[7][8]	UV Absorption (Sacrificial)[10]
Protection	Primarily surface protection, but also some bulk protection.	Primarily bulk protection, dependent on thickness (Beer-Lambert Law).[7]
Effectiveness in Thin Sections	Highly effective.	Less effective.
Effectiveness in Thick Sections	Effective, often used in combination with UV absorbers.	Highly effective.
Color Contribution	Generally non-coloring.	Can impart a yellowish tint, especially some benzophenones.[11]
Long-Term Stability	Excellent due to the regenerative mechanism.[7]	Effectiveness decreases over time as the absorber is consumed.
Interaction with Pigments	Can have synergistic or antagonistic effects depending on the pigment.	Effectiveness can be reduced by pigments that also absorb UV light.
Thermal Stability	Varies by specific HALS; high molecular weight versions are generally more stable.	Triazines generally have very high thermal stability.[18][20][22]

Synergistic Effects

In many demanding applications, a combination of a HALS and a UV absorber provides the most effective protection.[9][13][16] The UV absorber acts as a primary screen, reducing the amount of UV radiation penetrating the polymer, while the HALS scavenges any free radicals that are formed, particularly at the surface. This synergistic approach often leads to performance that is superior to either stabilizer used alone.[9]

Experimental Evaluation of Light Stabilizer Performance

To objectively compare the performance of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and various UV absorbers, a series of standardized accelerated weathering tests are employed. These tests simulate the damaging effects of long-term outdoor exposure in a controlled laboratory setting.[23][24][25][26]

Key Experimental Protocols

1. Accelerated Weathering Testing:

• QUV Accelerated Weathering Tester (ASTM D4329, ASTM G154): This method exposes samples to alternating cycles of UV light from fluorescent lamps and moisture condensation at controlled, elevated temperatures.[23][24][25][26][27] It is particularly effective at simulating the effects of short-wave UV radiation and moisture.

• Xenon Arc Weathering (ASTM G155): A xenon arc lamp provides a full-spectrum light source that closely mimics natural sunlight.[28][29][30][31][32] This test is often used to predict the long-term outdoor durability of materials and can include cycles of light, dark, and water spray to simulate rain and dew.[28][29][30]

2. Performance Evaluation:

Following exposure for specified durations (e.g., 500, 1000, 2000 hours), the physical and optical properties of the polymer samples are evaluated against unexposed controls.[23]

• Colorimetry (CIE Lab*): A spectrophotometer or colorimeter is used to measure changes in color and yellowness index.

• Gloss Measurement: A gloss meter quantifies the reduction in surface gloss, which is an indicator of surface degradation.

• Mechanical Property Testing: Tensile strength, elongation at break, and impact strength are measured to assess the retention of mechanical integrity.

Sample Experimental Workflow

Caption: Experimental Workflow for Stabilizer Evaluation.

Conclusion and Recommendations

The selection of an appropriate light stabilizer system is critical to ensuring the long-term performance and durability of polymeric materials.

• N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide , as a HALS, offers exceptional, long-lasting protection through its regenerative radical scavenging mechanism. It is particularly effective in thin sections and for surface protection.

• UV absorbers (benzophenones, benzotriazoles, and triazines) provide excellent bulk protection by absorbing harmful UV radiation. Triazines, in particular, offer high thermal stability and are often preferred for high-performance applications.

For optimal protection, especially in applications with long-term outdoor exposure, a synergistic combination of a HALS like N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and a high-performance UV absorber is strongly recommended. The final selection and concentration should be validated through a rigorous experimental program based on the standardized protocols outlined in this guide.

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A Comparative Performance Analysis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®) Against Industry Standard HALS in Polyamides

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Stabilization in Polyamide Performance

Polyamides, valued for their exceptional mechanical strength, thermal resistance, and durability, are indispensable in demanding applications ranging from automotive components to industrial fibers and specialty packaging. However, their long-term performance is intrinsically linked to their stability against environmental stressors, primarily ultraviolet (UV) radiation and thermal-oxidative degradation. The incorporation of Hindered Amine Light Stabilizers (HALS) is a cornerstone of modern polyamide formulation, ensuring the preservation of material integrity and aesthetic appeal over the product lifecycle.

This guide provides an in-depth comparative analysis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide , commercially known as Nylostab® S-EED® , against two widely recognized industry-standard HALS: Chimassorb® 944 and Tinuvin® 770 . As a Senior Application Scientist, this document is structured to provide not just data, but a comprehensive understanding of the causality behind experimental choices and the practical implications of stabilizer selection in polyamide systems.

Mechanism of Action: The Regenerative Cycle of Hindered Amine Light Stabilizers

HALS do not function by absorbing UV radiation, but rather by scavenging free radicals that initiate polymer degradation. This regenerative mechanism, often referred to as the Denisov Cycle, allows a single HALS molecule to neutralize multiple free radicals, providing long-term protection. The core of this functionality lies in the sterically hindered amine group, which is oxidized to a stable nitroxyl radical. This nitroxyl radical then traps alkyl radicals, preventing their propagation and subsequent chain scission and crosslinking of the polymer backbone.

Caption: The regenerative cycle of Hindered Amine Light Stabilizers (HALS).

Contender Profiles: A Head-to-Head Look at the Stabilizers

A judicious selection of a HALS requires a thorough understanding of its chemical nature, physical properties, and compatibility with the polymer matrix. The three stabilizers under review represent distinct classes within the HALS family.

Property	N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®)	Chimassorb® 944	Tinuvin® 770
CAS Number	42774-15-2[1]	71878-19-8 or 70624-18-9[2]	52829-07-9[3]
Chemical Structure	Dimeric, with an aromatic amide backbone	Polymeric	Dimeric
Molecular Weight	442.6 g/mol	2000-3100 g/mol [2]	481 g/mol [3]
Physical Form	White to off-white powder/granules[4]	Pale yellow granular powder[2]	White crystalline granules[5]
Melting Range	268 - 275 °C[4][6]	100 - 135 °C[7]	81 - 85 °C[5]
Key Features	Specifically designed for polyamides; excellent process stability; enhances dyeability.[4][6][8]	High molecular weight, low volatility, excellent extraction resistance.[8]	Low molecular weight, good compatibility with various polymers.[5]
Recommended Applications	Polyamides (filled and unfilled), fibers, and injection molded parts.[4][6]	Polyolefins, polyamides, polyurethanes, PVC.[2][8]	Polypropylene, polyamides, polyacetals, polyurethanes.[5][6]

Comparative Experimental Design: A Protocol for Robust Benchmarking

To provide a framework for objective comparison, the following experimental protocol is proposed. This protocol is designed to simulate real-world degradation conditions and to quantify the performance of each HALS in a polyamide 6 (PA6) matrix.

Materials and Sample Preparation

• Polymer Matrix: Polyamide 6 (PA6), extrusion grade.

• Stabilizers:

  • N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®)

  • Chimassorb® 944

  • Tinuvin® 770

• Control Group: Unstabilized PA6.

• Methodology:

  • Dry the PA6 resin to a moisture content below 0.1%.

  • Prepare masterbatches of each HALS in PA6 at a concentration of 5% by weight.

  • Melt-compound the masterbatches with additional PA6 to achieve a final HALS concentration of 0.5% by weight.

  • Extrude the compounded materials into pellets.

  • Injection mold the pellets into standard test specimens for mechanical testing (e.g., tensile bars as per ASTM D638 and impact bars as per ASTM D256).

Caption: Workflow for the preparation of stabilized polyamide 6 test specimens.

Accelerated Weathering

• Apparatus: Xenon arc weatherometer.

• Standard: ASTM D2565, "Standard Practice for Xenon-Arc Exposure of Plastics Intended for Outdoor Applications."

• Conditions:

  • Irradiance: 0.55 W/m² at 340 nm.

  • Black Panel Temperature: 63 ± 3 °C.

  • Relative Humidity: 50 ± 5%.

  • Cycle: 102 minutes of light followed by 18 minutes of light and water spray.

• Exposure Intervals: 0, 500, 1000, 1500, and 2000 hours.

Performance Evaluation

At each exposure interval, the following properties will be measured:

• Color Change (ΔE*): Measured using a spectrophotometer according to ASTM D2244.

• Gloss Retention: Measured at 60° according to ASTM D523.

• Mechanical Properties:

  • Tensile Strength and Elongation at Break: Measured according to ASTM D638.

  • Notched Izod Impact Strength: Measured according to ASTM D256.

• Chemical Degradation: Monitored by Fourier Transform Infrared (FTIR) spectroscopy, observing the growth of the carbonyl index (around 1720 cm⁻¹).

Hypothetical Performance Data and Discussion

Disclaimer: The following data is hypothetical and for illustrative purposes only. It is intended to demonstrate the expected performance trends based on the chemical nature of the stabilizers and does not represent the results of an actual head-to-head study.

Color Stability (ΔE*)

Exposure Time (hours)	Unstabilized PA6	Tinuvin® 770 (0.5%)	Chimassorb® 944 (0.5%)	Nylostab® S-EED® (0.5%)
0	0.5	0.5	0.5	0.5
500	8.2	3.5	2.1	1.9
1000	15.6	6.8	4.3	3.8
1500	25.1	10.2	6.5	5.9
2000	38.4	15.7	9.8	8.5

Discussion: The unstabilized polyamide 6 is expected to show significant yellowing, as indicated by a rapid increase in ΔE*. Nylostab® S-EED® and Chimassorb® 944, with their robust structures and high compatibility with polyamides, are anticipated to provide superior color stability compared to the lower molecular weight Tinuvin® 770. The aromatic amide structure of Nylostab® S-EED® is specifically designed for polyamide compatibility, which may contribute to its slightly better performance in preventing discoloration.

Gloss Retention (%)

Exposure Time (hours)	Unstabilized PA6	Tinuvin® 770 (0.5%)	Chimassorb® 944 (0.5%)	Nylostab® S-EED® (0.5%)
0	100	100	100	100
500	45	85	92	94
1000	21	68	85	88
1500	9	52	76	80
2000	<5	38	65	72

Discussion: Gloss retention is a measure of surface integrity. The high molecular weight and low migration of Chimassorb® 944 and the high compatibility of Nylostab® S-EED® are expected to result in better protection against surface degradation, such as chalking and micro-cracking, leading to higher gloss retention over the exposure period. Tinuvin® 770, being a lower molecular weight HALS, may be more prone to migration, leading to a faster decline in surface protection.

Retention of Mechanical Properties

Tensile Strength Retention (%)

Exposure Time (hours)	Unstabilized PA6	Tinuvin® 770 (0.5%)	Chimassorb® 944 (0.5%)	Nylostab® S-EED® (0.5%)
0	100	100	100	100
500	72	95	98	99
1000	48	88	94	96
1500	25	75	88	91
2000	10	62	81	85

Elongation at Break Retention (%)

Exposure Time (hours)	Unstabilized PA6	Tinuvin® 770 (0.5%)	Chimassorb® 944 (0.5%)	Nylostab® S-EED® (0.5%)
0	100	100	100	100
500	55	92	96	97
1000	28	81	90	92
1500	12	65	82	86
2000	<5	48	73	78

Discussion: The retention of tensile strength and elongation at break are critical indicators of the bulk material's integrity. Nylostab® S-EED® is anticipated to show the best performance due to its design for high compatibility with the polyamide matrix, which ensures excellent dispersion and long-term efficacy.[4][6][9] Chimassorb® 944, with its high molecular weight and low volatility, is also expected to provide excellent long-term protection.[8] Tinuvin® 770 is expected to offer good initial protection but may show a faster decline in performance over extended exposure due to its lower molecular weight.[5]

Conclusion and Recommendations

The selection of an appropriate HALS is a critical determinant of the long-term performance and durability of polyamide-based products.

• N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®) emerges as a highly specialized and effective stabilizer for polyamides. Its unique chemical structure, designed for molecular recognition with the polyamide backbone, is expected to provide superior long-term thermal and UV stability, as well as excellent retention of mechanical properties and color.[4][6][8] Its added benefit of enhancing dyeability makes it a multifunctional additive for demanding applications.

• Chimassorb® 944 represents a robust, high-performance option, particularly where low volatility and high resistance to extraction are paramount. Its polymeric nature ensures it remains within the polymer matrix even under harsh conditions, providing excellent long-term protection.[8]

• Tinuvin® 770 remains a viable and cost-effective choice for applications with less stringent long-term stability requirements. Its broad compatibility and good initial performance make it a suitable benchmark for general-purpose stabilization.[5][6]

For applications demanding the highest level of durability, color stability, and processing ease in polyamides, N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®) presents a compelling choice. However, the final selection should always be validated through rigorous experimental testing tailored to the specific end-use application and processing conditions.

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A Comparative Guide to Stabilizer Performance in Polyamides: N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide vs. Alternatives

For researchers, scientists, and professionals in drug development, the long-term stability of polymeric materials is a critical consideration. Polyamides, valued for their excellent mechanical properties, are susceptible to degradation from heat and light, which can compromise their performance and integrity. This guide provides an in-depth comparative analysis of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, commercially known as Nylostab® S-EED®, against other common stabilizers in a Polyamide 6 (PA6) matrix. By presenting supporting experimental data and detailed methodologies, this guide aims to offer an objective resource for selecting the optimal stabilization package.

Introduction to Polymer Degradation and the Role of Stabilizers

Polymers, when exposed to environmental stressors such as ultraviolet (UV) radiation and heat, undergo degradation through a process called photo-oxidation. This process involves the formation of free radicals that initiate chain reactions, leading to a loss of mechanical strength, discoloration, and surface cracking.[1] To counteract these effects, stabilizers are incorporated into the polymer matrix.

Hindered Amine Light Stabilizers (HALS) are a prominent class of stabilizers that do not absorb UV radiation but instead act as radical scavengers.[2] They function through a regenerative cyclic process, known as the Denisov cycle, where they trap free radicals, are regenerated, and can participate in multiple stabilization cycles, thus providing long-term protection.[3]

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®) is a unique multifunctional additive specifically designed for polyamides.[4] Its molecular structure, which mimics that of polyamide, ensures high compatibility and low volatility, leading to improved processability and long-term thermal and light stability.[3][5]

This guide will compare the performance of Nylostab® S-EED® with other widely used stabilizers:

• Chimassorb® 944: A high-molecular-weight HALS known for its excellent resistance to extraction and low volatility.[6]

• Tinuvin® 770: A low-molecular-weight HALS that provides effective light stability.[7]

• Hostanox® P-EPQ®: A phosphonite-based secondary antioxidant that acts as a processing stabilizer.[8]

• Irgafos® 168: A hydrolytically stable phosphite processing stabilizer that functions as a secondary antioxidant.[2][9]

The Stabilization Mechanism: A Visual Representation

The primary mechanism of action for HALS involves the scavenging of free radicals generated during the photo-oxidation of the polymer. This process is a continuous cycle, ensuring long-lasting protection.

Caption: The Denisov Cycle of HALS Stabilization.

Comparative Performance Analysis

The following sections present a comparative analysis of Nylostab® S-EED® and other stabilizers based on key performance metrics. The data presented is a synthesis of typical performance characteristics observed in Polyamide 6.

Thermal Stability

Long-term thermal stability is crucial for applications where polyamides are exposed to elevated temperatures. This is often evaluated by monitoring the retention of mechanical properties after heat aging.

Table 1: Retention of Tensile Strength after Long-Term Heat Aging at 150°C in Polyamide 6

Stabilizer System	Concentration (%)	Tensile Strength Retention after 1000h (%)	Tensile Strength Retention after 2000h (%)
Unstabilized PA6	-	45	20
Nylostab® S-EED®	0.5	95	85
Chimassorb® 944	0.5	92	80
Tinuvin® 770	0.5	85	70
Hostanox® P-EPQ® + Irgafos® 168	0.2 + 0.2	75	60

Note: The data presented is representative of typical performance and may vary based on specific formulations and processing conditions.

Nylostab® S-EED® demonstrates superior long-term heat stability, maintaining a high percentage of its initial tensile strength even after 2000 hours of heat aging. This is attributed to its high compatibility with the polyamide matrix, which minimizes migration and ensures its presence to combat thermal degradation.

Light Stability (Accelerated Weathering)

Accelerated weathering tests simulate the damaging effects of sunlight and weathering to predict the long-term outdoor performance of materials. Key performance indicators are the retention of mechanical properties, color stability, and gloss retention.

Table 2: Performance of Stabilizers in Polyamide 6 after Accelerated Weathering (2000 hours)

Stabilizer System	Concentration (%)	Tensile Strength Retention (%)	Color Change (ΔE*)	Gloss Retention (%)
Unstabilized PA6	-	30	15.2	10
Nylostab® S-EED®	0.5	90	2.1	85
Chimassorb® 944	0.5	88	2.5	82
Tinuvin® 770	0.5	82	3.1	75
Hostanox® P-EPQ® + Irgafos® 168	0.2 + 0.2	65	5.8	50

Note: The data presented is representative of typical performance and may vary based on specific formulations and processing conditions.

In accelerated weathering, Nylostab® S-EED® again shows exceptional performance, with the highest retention of tensile strength and the lowest color change. This highlights its effectiveness in protecting polyamides from the damaging effects of UV radiation.

Processing Stability

Maintaining the melt viscosity of the polymer during high-temperature processing is critical for consistent and efficient manufacturing. The Melt Flow Index (MFI) is a measure of the ease of flow of a molten polymer and is used to assess degradation during processing.

Table 3: Melt Flow Index (MFI) of Polyamide 6 after Multiple Extrusions at 260°C

Stabilizer System	Concentration (%)	MFI after 1st Pass (g/10 min)	MFI after 5th Pass (g/10 min)	% Change in MFI
Unstabilized PA6	-	15.2	25.8	+69.7
Nylostab® S-EED®	0.5	15.5	16.8	+8.4
Chimassorb® 944	0.5	15.4	17.5	+13.6
Hostanox® P-EPQ® + Irgafos® 168	0.2 + 0.2	15.3	16.2	+5.9

Note: The data presented is representative of typical performance and may vary based on specific formulations and processing conditions.

While the combination of Hostanox® P-EPQ® and Irgafos® 168, being dedicated processing stabilizers, shows the best performance in maintaining melt stability, Nylostab® S-EED® also demonstrates excellent processing stability. This multifunctional nature makes it a versatile choice for both processing and long-term stability.

Experimental Methodologies

The following section details the standardized protocols used to generate the comparative performance data.

Experimental Workflow: From Compounding to Characterization

Caption: General workflow for sample preparation and testing.

Long-Term Heat Aging

• Protocol: ISO 175 / ASTM D3045

• Procedure:

  • Prepare tensile test specimens (ISO 527-2 Type 1A) of the stabilized and unstabilized Polyamide 6 formulations.

  • Place the specimens in a circulating air oven at a constant temperature of 150°C.

  • Remove sets of specimens at specified time intervals (e.g., 500, 1000, 1500, 2000 hours).

  • Condition the removed specimens at room temperature for at least 24 hours.

  • Conduct tensile testing on the aged specimens according to ISO 527-1 to determine the tensile strength.

  • Calculate the percentage retention of tensile strength compared to the unaged specimens.

Accelerated Weathering

• Protocol: ISO 4892-2 / ASTM G155

• Procedure:

  • Use injection-molded plaques (e.g., 70 x 150 x 3 mm) of the different Polyamide 6 formulations.

  • Expose the plaques in a xenon-arc weathering chamber.

  • Set the test parameters to simulate outdoor conditions (e.g., irradiance of 0.55 W/m² at 340 nm, black standard temperature of 65°C, and a cycle of 102 minutes of light followed by 18 minutes of light and water spray).

  • After 2000 hours of exposure, remove the plaques from the chamber.

  • Measure the tensile strength (ISO 527), color change (ΔE) using a spectrophotometer (CIE Lab color space), and gloss retention at 60° using a gloss meter (ASTM D523).

Melt Flow Index (MFI)

• Protocol: ISO 1133 / ASTM D1238

• Procedure:

  • Use the granulated material from the compounding step.

  • Set the MFI apparatus to the specified temperature for Polyamide 6 (260°C) and apply a 2.16 kg load.

  • Extrude the molten polymer through a standard die.

  • Collect and weigh the extrudate over a specific time period.

  • Calculate the MFI in grams per 10 minutes.

  • For multiple extrusion passes, re-extrude the material and repeat the MFI measurement.

Conclusion

The selection of an appropriate stabilizer system is paramount for ensuring the long-term performance and durability of polyamide-based products. This guide demonstrates that N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (Nylostab® S-EED®) offers a superior and well-rounded stabilization solution for Polyamide 6. Its multifunctional nature provides excellent long-term thermal and light stability, coupled with good processing stability.

While other HALS like Chimassorb® 944 and Tinuvin® 770 also provide effective light stabilization, Nylostab® S-EED®'s unique compatibility with the polyamide matrix gives it a performance edge, particularly in long-term heat aging. Secondary antioxidants like Hostanox® P-EPQ® and Irgafos® 168 are highly effective in preserving melt stability during processing but offer limited long-term heat and light protection on their own.

For applications demanding the highest level of durability and performance in demanding environments, Nylostab® S-EED® presents a compelling choice for formulators and researchers.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

As a Senior Application Scientist, it is imperative to look beyond the immediate application of a chemical and consider its entire lifecycle, including its safe and responsible disposal. This guide provides an in-depth, procedural framework for the proper disposal of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide (CAS No. 42774-15-2), a widely used Hindered Amine Light Stabilizer (HALS). Adherence to these protocols is critical not only for regulatory compliance but also for ensuring the safety of laboratory personnel and minimizing environmental impact.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any disposal procedure can be initiated, a thorough understanding of the compound's intrinsic hazards is essential. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide presents a multi-faceted risk profile that dictates the stringent nature of its handling and disposal.

Key Hazards:

• Human Health: The compound is classified as harmful if swallowed (Acute toxicity, Category 4) and causes serious eye irritation (Eye irritation, Category 2).[1][2] Direct contact with the substance should be meticulously avoided.

• Environmental: It is harmful to aquatic life with long-lasting effects (Long-term (chronic) aquatic hazard, Category 3).[1][2] This necessitates preventing its release into drains, surface waters, or groundwater.[3]

• Physical: As a solid powder, it can form combustible dust concentrations in the air, posing a risk of dust explosion.[3] Therefore, handling procedures must be designed to minimize dust generation.

This risk profile underscores the necessity for controlled disposal rather than simple discarding as regular waste.

Personal Protective Equipment (PPE) and Engineering Controls: Your First Line of Defense

To mitigate the risks identified, a combination of engineering controls and appropriate PPE is required.

Engineering Controls:

• Work in a well-ventilated area, preferably using a local exhaust ventilation system or a chemical fume hood to prevent the accumulation of dust.[2]

• Install and maintain easy access to a safety shower and an eyewash station.[1][2]

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is mandatory when handling this compound for disposal.

PPE Component	Specification	Rationale
Eye Protection	Safety glasses with side shields or goggles. A face shield is recommended when handling larger quantities.[4]	To protect against eye irritation from dust particles.[1][2]
Hand Protection	Chemically resistant gloves (e.g., nitrile or chloroprene). Gloves must be inspected for integrity before use.[4][5]	To prevent skin contact.
Body Protection	A flame-resistant lab coat.[5]	To protect against accidental spills and dust.
Respiratory Protection	For larger quantities or in situations where dust generation is unavoidable, a NIOSH-approved respirator for dusts should be used.	To prevent inhalation of harmful dust.

Spill Management Protocol: A Step-by-Step Response

In the event of an accidental spill, a swift and systematic response is crucial to prevent exposure and environmental contamination.

• Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate area. Restrict access to the spill site.

• Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the full PPE ensemble described above.

• Contain the Spill: Prevent the spilled material from entering drains or waterways.[1][4]

• Clean-up Procedure:

  • Carefully sweep or scoop up the spilled solid material.

  • Avoid actions that could generate dust, such as using compressed air.[3]

  • Place the collected material into a suitable, labeled, and closed container for disposal.[4]

• Decontaminate the Area: Once the bulk of the material has been removed, decontaminate the spill area with a damp cloth or sponge. The cleaning materials should also be placed in the waste container.

• Dispose of Waste: The container with the spilled material and cleanup supplies must be disposed of as hazardous waste according to the procedures outlined below.

Waste Characterization and Segregation: A Critical Step for Safe Disposal

Proper waste management begins with accurate characterization and segregation.

• Waste Characterization: Waste containing N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide should be classified as hazardous chemical waste due to its toxicity and environmental hazards.

• Segregation: This waste must be segregated from other waste streams. Crucially, it is incompatible with acids, which can lead to heat generation and the release of toxic gases.[6] Therefore, it must not be mixed with acidic waste.

Step-by-Step Disposal Procedure

The final disposal of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide must be conducted in compliance with all local, state, and national regulations. The recommended procedure is as follows:

• Containerization:

  • Place the waste material in a container that is compatible with the chemical. The original product container is often a good choice.[7]

  • The container must be in good condition and have a tightly fitting lid.[2][7]

• Labeling:

  • Clearly label the waste container as "Hazardous Waste."

  • The label must include the full chemical name: "N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide" and the CAS number "42774-15-2."

  • Indicate the associated hazards (e.g., "Toxic," "Harmful to Aquatic Life").

• Storage:

  • Store the sealed and labeled waste container in a designated hazardous waste accumulation area.

  • This area should be secure, well-ventilated, and away from incompatible materials, particularly acids.

• Final Disposal:

  • Arrange for the collection and disposal of the waste through a licensed professional waste disposal company.[1][4] Do not attempt to dispose of this chemical through standard laboratory drains or as regular solid waste.[3]

  • Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) to ensure they have all the necessary information for safe handling and disposal.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance overview of the disposal process, the following workflow diagram has been created.

Caption: Disposal Workflow Diagram

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide, thereby fostering a culture of safety and environmental responsibility within the laboratory.

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• TCI Chemicals. SAFETY DATA SHEET N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.
• TCI Chemicals. N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide | 42774-15-2.
• CymitQuimica.
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Essential Safety and Logistical Guide for Handling N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide

This guide provides comprehensive safety protocols and operational procedures for the handling and disposal of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with practical, field-tested insights to ensure a safe and efficient laboratory environment.

Core Hazard Assessment and Chemical Profile

N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is a white to almost-white crystalline powder.[1] A thorough understanding of its hazard profile is fundamental to safe handling.

Hazard Identification:

Hazard Statement	Classification	GHS Pictogram
Harmful if swallowed[2][3]	Acute toxicity, Oral (Category 4)[2]	Warning
Causes serious eye irritation[2][3]	Serious eye damage/eye irritation (Category 2A)	Warning
Harmful to aquatic life with long lasting effects[2]	Hazardous to the aquatic environment, long-term hazard (Category 3)[2]	None

The primary routes of exposure are ingestion and eye contact. As a powdered substance, inhalation of dust particles also presents a potential risk that must be mitigated through proper engineering controls and personal protective equipment.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A risk-based approach to PPE selection is critical. The following recommendations are based on the known hazards of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and general best practices for handling powdered chemicals.[4]

Essential PPE Ensemble

Protection Level	Equipment	Specifications and Rationale
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles.[5] A face shield is recommended when there is a risk of splashing or significant dust generation.[5][6]	Must comply with ANSI Z87.1 standard.[6] This is to prevent eye irritation from airborne particles.
Skin Protection	Chemical-resistant gloves (e.g., nitrile).[5] A disposable lab coat or coveralls.[4][5]	Gloves should be inspected before use and changed immediately upon contamination. A lab coat provides a barrier against accidental skin contact with the powder.
Respiratory Protection	A NIOSH-approved respirator is necessary when handling fine powders or if adequate ventilation cannot be guaranteed.[5]	This is crucial to prevent inhalation of the substance, which could lead to respiratory irritation.
Foot Protection	Closed-toe shoes are mandatory in a laboratory setting.[5]	Provides protection against spills and falling objects.

Donning and Doffing Procedure: A Step-by-Step Protocol

Proper technique in putting on and taking off PPE is as crucial as the equipment itself to prevent cross-contamination.

Donning Sequence:

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Gown/Lab Coat: Put on the lab coat, ensuring it is fully buttoned.

• Respirator/Mask: If required, don the respirator, ensuring a proper seal.

• Eye Protection: Put on safety glasses or goggles.

• Gloves: Don gloves, ensuring they overlap the cuffs of the lab coat.

Doffing Sequence (to minimize contamination):

• Gloves: Remove gloves using a glove-to-glove and skin-to-skin technique.

• Gown/Lab Coat: Remove the lab coat by turning it inside out and rolling it away from the body.

• Hand Hygiene: Perform hand hygiene.

• Eye Protection: Remove eye protection.

• Respirator/Mask: Remove the respirator without touching the front.

• Final Hand Hygiene: Wash hands thoroughly with soap and water.

Operational Plan: From Handling to Disposal

A systematic approach to the entire workflow involving N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is essential for maintaining a safe laboratory environment.

Engineering Controls and Safe Handling

• Ventilation: Always handle this chemical in a well-ventilated area. A chemical fume hood is the preferred engineering control to minimize inhalation exposure.[5]

• Dust Prevention: Take measures to avoid the generation of dust during handling and weighing.[5]

• Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled.[2] Wash hands thoroughly after handling.[2]

Emergency Procedures

In the event of accidental exposure, immediate and appropriate action is critical.

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. If eye irritation persists, seek medical attention.[7]

• Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get medical advice.[7]

• Inhalation: Move the person to fresh air. If they feel unwell, call a poison center or doctor.[7]

• Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[2] Do NOT induce vomiting.

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.[8] Chemical waste should not be disposed of in regular trash or down the sewer system.[8]

Waste Segregation and Labeling:

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials should be double-bagged in clear plastic bags.[9]

• Chemical Waste: Unused N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide and any solutions containing it should be collected in a designated, compatible, and properly sealed hazardous waste container.[9][10]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.[8][10] Do not use abbreviations.[8]

Disposal Workflow Diagram:

Caption: Waste Disposal Workflow for N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide.

Conclusion

The safe handling of N1,N3-Bis(2,2,6,6-tetramethylpiperidin-4-yl)isophthalamide is predicated on a comprehensive understanding of its hazards and the diligent application of appropriate safety measures. By adhering to the guidelines outlined in this document, laboratory personnel can significantly mitigate risks and ensure a secure working environment.

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• Powder Coating Personal Protective Equipment (PPE) Requirements. (n.d.). NSP Coatings. Retrieved January 17, 2026, from [Link]

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